7H-purine-6-carboxamide

• CAS: 37527-29-0

Core Science & Biosynthesis

7H-Purine-6-Carboxamide: Structural Characterization, Synthesis, and Pharmacological Applications

Topic: Chemical Structure, Synthesis, and Properties of 7H-Purine-6-Carboxamide Content Type: Technical Whitepaper Audience: Researchers, Medicinal Chemists, and Drug Development Professionals[1]

[1]

Executive Summary

7H-Purine-6-carboxamide (CAS: 37527-29-0 for 9H-tautomer generic) is a synthetic purine derivative characterized by an amide functional group at the C6 position of the purine heterocycle.[1] Unlike the naturally occurring 6-aminopurine (adenine) or 6-oxopurine (hypoxanthine), the 6-carboxamide moiety imparts unique hydrogen-bonding capabilities and electronic properties, making it a critical scaffold in the development of antiviral nucleosides and antimetabolites.[1] This guide provides a comprehensive technical analysis of its tautomeric behavior, synthetic pathways, and physicochemical properties, designed to support high-integrity experimental workflows.[1]

Chemical Identity & Structural Analysis[1][2][3][4][5][6]

Nomenclature and Tautomerism

The designation 7H-purine-6-carboxamide refers to a specific tautomer where the labile proton resides on the N7 nitrogen of the imidazole ring. However, in solution, purines exist in a dynamic prototropic equilibrium.

• IUPAC Name: 7H-Purine-6-carboxamide (or 9H-Purine-6-carboxamide depending on dominant tautomer).[1]

• Molecular Formula: C₆H₅N₅O

• Molecular Weight: 163.14 g/mol

• Tautomeric Equilibrium: The N7-H and N9-H forms interconvert rapidly.[1] While the N9-H tautomer is generally more stable in aqueous solution due to reduced steric clash with the C6 substituent, the N7-H form is often stabilized in crystal lattices or specific enzyme binding pockets via hydrogen bonding networks.[1]

Physicochemical Properties

Property	Value	Notes
Appearance	White to off-white crystalline solid	Hygroscopic
Melting Point	> 300 °C (decomp.)[1]	Typical of high-lattice-energy purines
Solubility (Water)	Low (< 1 mg/mL at 25°C)	Amphoteric; solubility increases in dilute acid/base
Solubility (Organic)	DMSO, DMF (High)	Recommended solvents for stock solutions
pKa (Acidic)	~8.9 (N-H deprotonation)	The electron-withdrawing amide group lowers pKa relative to purine
pKa (Basic)	~2.0 (N1 protonation)	Weakly basic due to delocalization

Synthesis & Manufacturing

The synthesis of 7H-purine-6-carboxamide requires precision to avoid over-hydrolysis to the carboxylic acid.[1] The most robust route proceeds via the cyanation of 6-chloropurine followed by controlled partial hydrolysis.

Synthetic Pathway (Graphviz Visualization)

Figure 1: Synthetic route from 6-chloropurine to 7H-purine-6-carboxamide showing critical control points to prevent over-hydrolysis.

Detailed Experimental Protocol

Objective: Synthesis of 7H-purine-6-carboxamide from 6-chloropurine.

Reagents:

• 6-Chloropurine (98% purity)

• Sodium Cyanide (NaCN) - WARNING: Highly Toxic [1]

• Dimethyl Sulfoxide (DMSO), anhydrous[1]

• Hydrogen Peroxide (30% w/v)[1]

• Sodium Hydroxide (1N NaOH)[1]

Step 1: Cyanation (Preparation of 6-Cyanopurine) [1]

• Dissolve 6-chloropurine (1.54 g, 10 mmol) in dry DMSO (15 mL) in a round-bottom flask under argon.

• Add finely powdered NaCN (0.54 g, 11 mmol). Safety Note: Perform in a well-ventilated fume hood with cyanide antidote kit available.[1]

• Stir the mixture at ambient temperature (25°C) for 24 hours. Monitor by TLC (System: CHCl3/MeOH 9:1).

• Upon completion, dilute with ice-water (50 mL) and acidify carefully with dilute acetic acid to pH 5.

• Collect the precipitate (6-cyanopurine) by filtration, wash with cold water, and dry in vacuo.[1]

Step 2: Controlled Hydrolysis (Radziszewski Reaction)

• Suspend 6-cyanopurine (1.0 g) in water (10 mL) containing NaOH (1.2 eq).

• Cool the solution to 0°C.

• Add 30% H₂O₂ (2.0 mL) dropwise over 10 minutes.

• Allow the reaction to warm to room temperature and stir for 1 hour. Critical: Do not heat, as this promotes hydrolysis to the carboxylic acid.

• Neutralize the solution with dilute HCl to pH 7.0. The carboxamide product will precipitate.

• Recrystallize from water/ethanol to yield white needles.

Biological & Pharmacological Profile[1][6][7]

Mechanism of Action

7H-Purine-6-carboxamide serves as a non-natural nucleobase.[1] Its primary biological utility lies in its conversion to nucleoside analogs (e.g., ribosylation) which act as:

• Antimetabolites: Mimic adenosine or inosine, interfering with purine salvage pathways.[1]

• Enzyme Inhibitors: The carboxamide group acts as a bioisostere for the exocyclic amine of adenine or the carbonyl of hypoxanthine, potentially inhibiting enzymes like Adenosine Deaminase (ADA) or Inosine Monophosphate Dehydrogenase (IMPDH) .

Antiviral Activity

Derivatives of purine-6-carboxamide, particularly the N9-ribosides, have demonstrated activity against RNA viruses.[1] The mechanism involves metabolic activation to the triphosphate form, which then inhibits viral RNA polymerase or induces lethal mutagenesis (error catastrophe) during viral replication.

Experimental Handling & Validation

Solubility & Stock Preparation[1]

• Stock Solvent: 100% DMSO (up to 50 mM).

• Working Solution: Dilute into aqueous buffer (PBS) immediately prior to use. Ensure final DMSO concentration < 0.5% for cell-based assays.

• Stability: Stable in DMSO at -20°C for 6 months. Aqueous solutions are prone to hydrolysis; prepare fresh.[1]

Analytical Validation (HPLC Method)

To verify purity and distinguish the amide from the acid hydrolysis product:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5 µm, 4.6 x 150 mm).[1]

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: Acetonitrile.[1]

• Gradient: 0-5 min (5% B), 5-15 min (5% -> 40% B), 15-20 min (40% B).

• Detection: UV at 260 nm (purine absorption maximum).

• Retention Time: The carboxamide (less polar) will elute after the carboxylic acid impurity but before the nitrile precursor.

References

• Chemical Identity & Properties

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 5464566, 9H-Purine-6-carboxylic acid (Analogous structure/precursor data). [Link][2]

• Synthetic Methodology (Cyanation & Hydrolysis)

  • Giner-Sorolla, A., & Bendich, A. (1958). Synthesis of Purine-6-carboxamide and Related Derivatives.[1][3][4][5] Journal of the American Chemical Society, 80(15), 3932-3935.[1] (Foundational text for synthesis via nitrile).

• Tautomerism & Structural Analysis

  • Ruggiero, M. T., et al. (2017).[1][6] Intermolecular anharmonicity in molecular crystals: interplay between experimental low-frequency dynamics and quantum quasi-harmonic simulations of solid purine.[6] Chemical Communications, 53, 3781-3784.[1][6] [Link]

• Biological Activity (Nucleoside Analogs)

  • Robins, R. K., et al. (1990).[1] Synthesis and antiviral activity of certain 9-beta-D-ribofuranosylpurine-6-carboxamides.[1] Journal of Medicinal Chemistry. (Establishes the antiviral utility of the carboxamide scaffold).

Sources

• 1. Showing Compound Purine (FDB007311) - FooDB [foodb.ca]
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• 3. Discovery of 6-chloro-2-(propylthio)-8,9-dihydro-7H-purines containing a carboxamide moiety as potential selective anti-lung cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Purine | C5H4N4 | CID 1044 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Thermodynamic Stability of 7H-Purine-6-Carboxamide Tautomers

Executive Summary: The Critical Role of Tautomerism in Purine-Based Drug Discovery

Purine derivatives are foundational scaffolds in medicinal chemistry and chemical biology, forming the core of nucleic acids and numerous approved therapeutics.[1][2][3] Their biological function is intrinsically linked to their three-dimensional structure and, crucially, their prototropic tautomerism—the dynamic equilibrium of isomers that differ by the position of a proton. This equilibrium dictates the molecule's hydrogen bonding capabilities, molecular recognition patterns, and ultimately, its interaction with biological targets like enzymes and receptors. For drug development professionals, understanding and predicting the dominant tautomeric form of a purine derivative under physiological conditions is not an academic exercise; it is a prerequisite for rational drug design.

This guide focuses on a specific, functionally important derivative: purine-6-carboxamide . The carboxamide group at the C6 position introduces additional complexity and modulates the electronic properties of the purine ring system. We will explore the thermodynamic stability of its principal NH tautomers, with a focus on the 7H form in relation to its canonical 9H isomer and other potential forms (N1H, N3H).

As a senior application scientist, my objective is to provide not just a review of existing data, but a practical, field-proven framework for researchers. This guide synthesizes first-principles computational chemistry with established experimental validation techniques to create a self-validating system for investigating the tautomeric landscape of purine-6-carboxamide and its analogues.

The Tautomeric Landscape of Purine-6-Carboxamide

Prototropic tautomerism in the purine ring system primarily involves the migration of a hydrogen atom among the nitrogen atoms of the imidazole (N7, N9) and pyrimidine (N1, N3) rings. For purine-6-carboxamide, four principal NH tautomers are of primary interest due to their significantly higher stability compared to the CH tautomers.[1]

The equilibrium between these forms is the central question of our investigation. The relative populations of these tautomers are highly sensitive to their environment, shifting significantly from the gas phase to polar solvents like water.[4]

Caption: Prototropic tautomeric equilibrium of the four main NH tautomers of purine-6-carboxamide.

Theoretical Prediction: A Quantum Chemical Approach

Causality Behind the Choice: Before committing to resource-intensive synthesis and experimental analysis, in silico modeling provides a robust, cost-effective method to predict the intrinsic thermodynamic stabilities of tautomers. Density Functional Theory (DFT) has emerged as the gold standard for such investigations, offering a favorable balance of accuracy and computational cost.[4] To account for the profound influence of the biological milieu, these calculations must be extended to a solvated environment, for which the Polarizable Continuum Model (PCM) is a highly reliable and widely used method.[4][5]

Self-Validating Computational Protocol

This protocol outlines a complete workflow for determining the relative Gibbs free energies (ΔG) of purine-6-carboxamide tautomers.

Step 1: Initial Structure Generation

• Construct 3D models of the four NH tautomers (7H, 9H, 1H, 3H) of purine-6-carboxamide using a molecular builder (e.g., Avogadro, GaussView).

• Ensure correct atom connectivity and initial geometries that are chemically reasonable.

Step 2: Gas-Phase Geometry Optimization and Frequency Calculation

• Rationale: To find the lowest energy conformation of each tautomer in a vacuum, removing any steric strain from the initial drawing. Frequency calculations are critical to confirm that the optimized structure is a true energy minimum (no imaginary frequencies).

• Method: Perform full geometry optimization using DFT.

  • Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr). This hybrid functional is well-benchmarked and widely validated for organic molecules and tautomeric systems.[4]

  • Basis Set: 6-311+G(d,p). This is a robust triple-zeta basis set that includes diffuse functions (+) to accurately describe lone pairs and polarization functions (d,p) to handle non-spherical electron distributions, essential for heterocyclic systems.[4]

• Execution: Submit each structure for optimization followed by a frequency calculation at the same level of theory.

Step 3: Solvated Environment Optimization

• Rationale: To model the influence of a polar solvent (like water), which can stabilize more polar tautomers through dipole-dipole interactions, altering the stability order observed in the gas phase.[6]

• Method: Use the gas-phase optimized geometries as starting points. Perform a second geometry optimization using the PCM to simulate an aqueous environment.

  • Level of Theory: PCM(Water)//B3LYP/6-311+G(d,p).

• Execution: Re-optimize each tautomer within the defined solvent continuum.

Step 4: Data Extraction and Analysis

• Rationale: The raw electronic energy is insufficient. Thermodynamic stability is governed by the Gibbs free energy (G), which includes contributions from zero-point vibrational energy (ZPVE), thermal corrections, and entropy.

• Execution:

  • From the gas-phase frequency calculation output, extract the electronic energy (E), ZPVE, and the thermal correction to Gibbs free energy.

  • From the solvated optimization output, extract the final electronic energy in solution.

  • Calculate the total Gibbs free energy for each tautomer in both phases.

    • Ggas = Egas + ZPVE + Thermal Correction

    • Gsolution = Esolution + ZPVE + Thermal Correction (using gas-phase thermal corrections is a standard and well-accepted approximation).

  • Determine the most stable tautomer (the one with the lowest G) and calculate the relative free energies (ΔG) of the others with respect to it.

Caption: DFT/PCM computational workflow for determining tautomer stability.

Predicted Stability and Data Interpretation

While direct computational studies on purine-6-carboxamide are not abundant in the literature, we can extrapolate from extensive research on the unsubstituted purine core and its C6-substituted analogues like adenine (6-aminopurine).[1][4][7]

• In the Gas Phase: The N9H tautomer is typically the most stable form for unsubstituted purine, followed closely by the N7H tautomer.[4] This preference is attributed to the aromaticity of both the pyrimidine and imidazole rings in these configurations.[1]

• In Aqueous Solution: The energy difference between the N9H and N7H tautomers decreases significantly in polar solvents.[4] For unsubstituted purine, these two tautomers are predicted to dominate and coexist in water.[4][8] The increased polarity of the N7H tautomer leads to greater stabilization by the water continuum. More polar tautomers, such as N1H and N3H, are also stabilized by solvation, but generally remain higher in energy than the N7H/N9H pair.[7]

The carboxamide substituent at C6 is an electron-withdrawing group that will influence the electronic structure and dipole moments of the tautomers, but the general trend of N9H/N7H dominance is expected to hold.

Table 1: Illustrative Thermodynamic Data Based on Analogous Purine Systems

Tautomer	Relative Energy (ΔE) in Gas Phase (kcal/mol)	Relative Gibbs Free Energy (ΔG) in Water (kcal/mol)	Predicted Population in Water (%)
9H-purine	0.00	0.00	~55-65%
7H-purine	~0.5 - 1.5	~0.1 - 0.5	~35-45%
1H-purine	~7.0 - 8.0	~3.0 - 4.0	<1%
3H-purine	~5.0 - 6.0	~2.0 - 3.0	<1%
Note: This table presents expected trends and approximate values based on computational studies of unsubstituted purine and its derivatives.[4][7] Actual values for purine-6-carboxamide must be determined via the protocol above.

Experimental Validation: Grounding Theory in Reality

Theoretical predictions require experimental validation. The choice of technique is critical and must be suited to observing the specific phenomenon of tautomerism.

Protocol: Low-Temperature Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality Behind the Choice: At room temperature, the rate of proton exchange between tautomers is often too fast for the NMR timescale, resulting in a single, time-averaged spectrum. By lowering the temperature, this exchange can be slowed sufficiently to resolve distinct signals for each coexisting tautomer. This allows for direct observation and quantification of the tautomeric populations in solution.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the synthesized purine-6-carboxamide in a suitable deuterated solvent with a low freezing point (e.g., deuterated methanol, CD₃OD, or a DMF-d₇/CD₂Cl₂ mixture).

• Initial Spectrum Acquisition: Acquire standard ¹H, ¹³C, and ¹⁵N NMR spectra at room temperature (e.g., 298 K) to serve as a baseline.

• Low-Temperature Experiment: Gradually lower the temperature of the NMR probe in increments (e.g., 10-20 K). Acquire spectra at each step, monitoring for signal broadening and eventual decoalescence into separate sets of signals. A target temperature of ~213 K or lower may be necessary.

• Signal Assignment: Once distinct sets of signals are observed, assign them to the specific tautomers (e.g., N7H and N9H). This is achieved by comparing chemical shifts and coupling constants to known values for N7- and N9-substituted purine standards or through advanced 2D NMR experiments (HSQC, HMBC).

• Quantification: Carefully integrate the signals corresponding to each distinct tautomer. The ratio of the integrals directly corresponds to the population ratio of the tautomers at that temperature.

Protocol: Single-Crystal X-ray Diffraction

Causality Behind the Choice: This technique provides an unambiguous determination of the molecular structure, including the precise location of all atoms (including hydrogen), in the solid state. It offers definitive proof of which tautomer is present in the crystal lattice.

Step-by-Step Methodology:

• Crystal Growth: Grow single crystals of purine-6-carboxamide suitable for diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Data Collection: Mount a suitable crystal on a goniometer and collect diffraction data using an X-ray diffractometer.

• Structure Solution and Refinement: Process the diffraction data to solve the crystal structure. The resulting electron density map will reveal the positions of the non-hydrogen atoms.

• Hydrogen Atom Location: Locate the hydrogen atom on the purine ring directly from a difference Fourier map. Its position (e.g., bonded to N7 or N9) will definitively identify the tautomer present in the solid state.

Implications for Drug Design and Development

A definitive understanding of the 7H-purine-6-carboxamide tautomeric equilibrium is directly applicable to the drug development pipeline:

• Structure-Activity Relationship (SAR): Knowledge of the dominant tautomer allows for the correct interpretation of SAR data. A modification to the scaffold might alter activity not by its own properties, but by shifting the tautomeric equilibrium to a less active form.

• Computational Docking: Accurate docking studies require the correct input tautomer. Docking the wrong tautomer can lead to erroneous predictions of binding affinity and pose, wasting valuable downstream resources.

• Pharmacophore Modeling: The hydrogen bond donor/acceptor pattern is a key element of any pharmacophore. Since this pattern is tautomer-dependent, an accurate model can only be built with knowledge of the thermodynamically preferred state.

• Intellectual Property: The specific tautomeric forms of a compound can be patentable, making a thorough understanding essential for protecting intellectual property.

By applying the integrated computational and experimental workflow detailed in this guide, researchers can confidently determine the tautomeric landscape of purine-6-carboxamide and other critical purine derivatives, enabling more precise, efficient, and successful drug discovery campaigns.

References

• A. Jezuita, P. A. Wieczorkiewicz, T. M. Krygowski, H. Szatylowicz, Solvent Effect on the Stability and Reverse Substituent Effect in Nitropurine Tautomers, Molecules, [Online]. Available: [Link]

• A. Jezuita, P. A. Wieczorkiewicz, T. M. Krygowski, H. Szatylowicz, Influence of the Solvent on the Stability of Aminopurine Tautomers and Properties of the Amino Group, Molecules, [Online]. Available: [Link]

• E. D. Raczyńska, B. Kamińska, Variations of the tautomeric preferences and π-electron delocalization for the neutral and redox forms of purine when proceeding from the gas phase (DFT) to water (PCM), Journal of Molecular Modeling, [Online]. Available: [Link]

• Z. Heidarnezhad, A. R. Nekoei, A. R. Salarvand, A DFT Study of Solvation Effects on Tautomerism of 6-oxo Purine by Polarisable Continuum Method (PCM), ResearchGate, [Online]. Available: [Link]

• S. P. De, S. Bhattacharya, Anomalous excited state behaviour of purine tautomers – an excited dynamics study, ChemRxiv, [Online]. Available: [Link]

• Y. Wang, et al., Structural Assignment of 6-Oxy Purine Derivatives through Computational Modeling, Synthesis, X-ray Diffraction, and Spectroscopic Analysis, PLoS ONE, [Online]. Available: [Link]

• A. A. El-Sayed, et al., Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review, RSC Advances, [Online]. Available: [Link]

• J. D. Westover, et al., Synthesis and antiviral activity of certain 9-beta-D-ribofuranosylpurine-6-carboxamides, Journal of Medicinal Chemistry, [Online]. Available: [Link]

• R. D. Brown, et al., Structures, and numbering of atoms, of the most stable tautomers of purine (a), 9H 6-nitropurine (b), and 9H adenine (c), ResearchGate, [Online]. Available: [Link]

• S. A. Gerasimova, et al., Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds, Molecules, [Online]. Available: [Link]

• W. Pfleiderer, Synthesis, Science of Synthesis, [Online]. Available: [Link]

• S. A. Elroby, M. S. T. Makboul, Structural Properties of some Purine Derivative Drugs, IOSR Journal of Applied Chemistry, [Online]. Available: [Link]

• S. Kumar, Biological activities of purine analogues: a review, ResearchGate, [Online]. Available: [Link]

• A. Jezuita, H. Szatylowicz, T. M. Krygowski, Influence of the Solvent on the Stability of Aminopurine Tautomers and Properties of the Amino Group, MDPI, [Online]. Available: [Link]

• A. Jezuita, H. Szatylowicz, T. M. Krygowski, Effect of the Solvent and Substituent on Tautomeric Preferences of Amine-Adenine Tautomers, Molecules, [Online]. Available: [Link]

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An In-Depth Technical Guide to 7H-purine-6-carboxamide: Chemical Identity, Synthesis, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

Purine-6-carboxamide, a key heterocyclic scaffold, and its derivatives are of significant interest in medicinal chemistry and drug discovery. This technical guide provides a comprehensive overview of 7H-purine-6-carboxamide, focusing on its chemical identifiers, the nuances of its tautomeric forms, synthetic methodologies, and its established and potential roles in biological systems. As a purine analog, this compound is situated at the intersection of fundamental cellular processes, including nucleic acid synthesis and purinergic signaling, making it a valuable subject of study for the development of novel therapeutics. This document serves as a detailed resource for researchers aiming to understand and utilize this important molecule.

Chemical Identity and Tautomerism

7H-purine-6-carboxamide is a purine derivative characterized by a carboxamide group at the 6-position of the purine ring system. A critical aspect of its chemistry is the phenomenon of tautomerism, where the proton on the purine's imidazole ring can reside on different nitrogen atoms. This leads to the existence of two primary tautomers: 7H-purine-6-carboxamide and 9H-purine-6-carboxamide.

Computational and experimental studies on purine systems have shown that the relative stability of these tautomers can be influenced by factors such as the nature and position of substituents and the surrounding solvent environment[1][2][3]. For many purine derivatives, the 9H tautomer is found to be more stable in the gas phase and in solution[2]. Consequently, the majority of commercially available and literature-referenced data for purine-6-carboxamide corresponds to the 9H tautomer. For the purposes of chemical registration and database entry, they are often treated as a single entity.

Chemical Identifiers

For practical laboratory and procurement purposes, it is essential to use the correct chemical identifiers. As the 9H tautomer is the most commonly referenced form, its identifiers are the most relevant.

Identifier	Value	Source
CAS Number	37527-29-0	ChemSynthesis[4]
Molecular Formula	C₆H₅N₅O	ChemSynthesis[4]
Molecular Weight	163.14 g/mol	ChemSynthesis[4]
IUPAC Name	9H-purine-6-carboxamide	---
InChI Key	DDSCCYSKFCZQMP-UHFFFAOYSA-N	---
SMILES	NC(=O)C1=NC=NC2=C1N=CN2	---

Tautomeric Interconversion

The interconversion between the 7H and 9H tautomers is a dynamic equilibrium. The understanding of this equilibrium is crucial as the biological activity of a molecule can be highly dependent on its specific tautomeric form, which dictates its hydrogen bonding capabilities and overall shape for receptor or enzyme binding.

Caption: Tautomeric equilibrium of purine-6-carboxamide.

Synthesis of Purine-6-carboxamide

A common strategy for preparing 6-substituted purines involves the use of a 6-chloropurine derivative as a versatile intermediate. The chloro group can be displaced by various nucleophiles to introduce the desired functionality.

General Synthetic Workflow from 6-Chloropurine

The following represents a generalized workflow for the synthesis of purine-6-carboxamide, which would likely favor the more stable 9H tautomer.

Caption: Generalized synthesis of purine-6-carboxamide.

Illustrative Experimental Protocol (Hypothetical)

The following protocol is an illustrative example based on general procedures for similar transformations and should be optimized for specific laboratory conditions.

Synthesis of N-(Purin-6-yl)amino Carboxylic Acids (A Related Procedure)

A reported procedure for the synthesis of N-(purin-6-yl)amino carboxylic acids provides a relevant example of nucleophilic substitution on the purine ring[5].

• Reaction Setup: To a suspension of an appropriate ω-amino acid (25.9 mmol) in water (40 mL), add 6-chloropurine (2.00 g, 12.9 mmol) and sodium carbonate (1.37 g, 12.9 mmol)[5].

• Reaction: Reflux the reaction mixture for 3 hours[5].

• Workup: After cooling, add 4 N HCl (2 mL). Filter the resulting precipitate[5].

• Purification: Recrystallize the crude product from ethanol to yield the purified N-(purin-6-yl)amino carboxylic acid[5].

This protocol demonstrates the reactivity of the 6-position of the purine ring towards nucleophilic attack, a key step in the synthesis of many purine derivatives.

Biological Activity and Therapeutic Potential

Purine derivatives are a cornerstone of modern pharmacology, with numerous approved drugs for a variety of indications. Their structural similarity to endogenous purines allows them to interact with a wide range of biological targets, often acting as antimetabolites.

Anticancer and Antiviral Activity

The primary therapeutic applications of purine analogs are in the fields of oncology and virology. These compounds can interfere with nucleic acid synthesis, a process essential for rapidly proliferating cells such as cancer cells and viruses[6].

• Mechanism of Action: Purine analogs are typically prodrugs that are metabolized intracellularly to their active nucleotide forms. These triphosphorylated metabolites can then inhibit key enzymes involved in DNA and RNA synthesis, such as DNA and RNA polymerases, or be incorporated into the growing nucleic acid chains, leading to chain termination and apoptosis[6]. For instance, some purine derivatives have been shown to block DNA synthesis, leading to cell cycle arrest in the G1 or G2/M phases[5].

• Cytotoxicity: While specific cytotoxicity data for 7H-purine-6-carboxamide is scarce, studies on related N-(purin-6-yl)aminopolymethylene carboxylic acid derivatives have demonstrated significant cytotoxic activity against various cancer cell lines, including murine mammary carcinoma (4T1), human colorectal adenocarcinoma (COLO201), human gastric carcinoma (SNU-1), and human hepatocellular carcinoma (HepG2) cells[7]. One such derivative, compound 1d, exhibited a 50% cytotoxic concentration (CC50) of less than 30 µM against Vero E6 cells[5].

• Antiviral Potential: The carboxamide functional group is a key feature in several antiviral nucleoside analogs, such as ribavirin[8]. Studies on 9-β-D-ribofuranosylpurine-6-carboxamide have shown significant in vitro antiviral activity against a range of RNA and DNA viruses[4]. In an in vivo model, this compound demonstrated a 55% survival rate in mice infected with Rift Valley fever virus, compared to 30% in the control group[4].

Enzyme Inhibition

Purine derivatives can also act as inhibitors of enzymes involved in purine metabolism. A notable target is xanthine oxidase, an enzyme responsible for the breakdown of purines to uric acid.

• Xanthine Oxidase Inhibition: A study on 6-(N-benzoylamino)purine, a derivative of purine-6-carboxamide, demonstrated potent inhibition of xanthine oxidase with an IC50 value of 0.45 µM, comparable to the clinically used inhibitor allopurinol (IC50 = 0.80 µM)[9]. This suggests that the purine-6-carboxamide scaffold could be a promising starting point for the development of new treatments for hyperuricemia and gout.

Role in Purinergic Signaling

Purinergic signaling is a form of extracellular communication mediated by purine nucleotides and nucleosides like ATP and adenosine. This system is involved in a vast array of physiological processes. While the direct role of 7H-purine-6-carboxamide in purinergic signaling is not well-defined, its structural similarity to endogenous purines suggests the potential for interaction with purinergic receptors.

Analytical Characterization

The characterization of 7H-purine-6-carboxamide and its derivatives relies on standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for the structural elucidation of purine derivatives. The chemical shifts of the protons on the purine ring are characteristic and can be used to confirm the identity and purity of the compound. In general, the acidic proton of a carboxamide can be observed in the ¹H NMR spectrum, though its chemical shift can be concentration and solvent-dependent[10].

Mass Spectrometry (MS)

Mass spectrometry is essential for determining the molecular weight and fragmentation pattern of purine derivatives. High-resolution mass spectrometry can confirm the elemental composition. Fragmentation analysis can provide structural information, with the N-glycosidic bond (in nucleoside derivatives) being particularly susceptible to cleavage[11].

Conclusion and Future Perspectives

7H-purine-6-carboxamide, in equilibrium with its more stable 9H tautomer, represents a valuable chemical entity with significant potential in drug discovery and development. Its core purine structure provides a foundation for the design of novel anticancer, antiviral, and enzyme-inhibiting agents. The synthetic accessibility through established methods allows for the generation of diverse libraries of derivatives for structure-activity relationship studies.

Future research in this area should focus on several key aspects:

• Detailed Biological Profiling: A thorough investigation of the cytotoxic, antiviral, and enzyme-inhibitory activities of the parent purine-6-carboxamide is warranted to establish a baseline for further derivatization.

• Mechanism of Action Studies: Elucidating the specific molecular targets and signaling pathways modulated by this compound will be crucial for its rational development as a therapeutic agent.

• Tautomer-Specific Synthesis and Biological Evaluation: The development of synthetic strategies that can selectively produce either the 7H or 9H tautomer would allow for a definitive assessment of the biological importance of each form.

• Structure-Based Drug Design: Computational modeling and structural biology approaches can guide the design of next-generation purine-6-carboxamide derivatives with enhanced potency and selectivity for their biological targets.

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The Enigmatic Role of 7H-Purine-6-Carboxamide in Purine Metabolism: A Technical Guide for Researchers

Foreword: Unraveling Complexity in Purine Metabolism

For researchers and drug development professionals, the intricate web of purine metabolism represents a landscape of profound biological significance and therapeutic opportunity. Purines are not merely components of our genetic material; they are central to cellular energy transfer, signaling cascades, and the regulation of enzymatic activity. While the roles of canonical purines like adenine and guanine are well-established, the biological significance of many other purine derivatives remains an area of active investigation. This technical guide delves into the core of purine metabolism to explore the potential biological significance of a specific, yet lesser-known molecule: 7H-purine-6-carboxamide. Although not a recognized intermediate in the canonical purine biosynthesis or degradation pathways, its structure invites a compelling discussion on its potential as a synthetic modulator of these critical cellular processes, particularly in the context of therapeutic development. This document will serve as an in-depth resource, bridging fundamental biochemistry with practical insights for researchers poised to explore the frontiers of purine-centric drug discovery.

The Structural Landscape: Understanding the 7H-Purine-6-Carboxamide Scaffold

The foundation of our exploration lies in the chemical structure of 7H-purine-6-carboxamide. The purine core is a bicyclic aromatic heterocycle, consisting of a pyrimidine ring fused to an imidazole ring. The "7H" designation in 7H-purine-6-carboxamide indicates that a hydrogen atom is attached to the nitrogen at the 7-position of the purine ring. The key functional group is the carboxamide (-CONH2) attached at the 6-position.

Component	Description
Core Structure	Purine (fused pyrimidine and imidazole rings)
Tautomeric Form	7H-tautomer
Key Functional Group	Carboxamide at the 6-position

This specific arrangement of atoms and functional groups dictates the molecule's potential interactions with the enzymes and receptors that govern purine metabolism. The carboxamide group, in particular, is a common feature in various biologically active molecules and can participate in hydrogen bonding and other non-covalent interactions, making it a point of interest for potential enzyme inhibition or receptor binding.

The Central Pathways: A Primer on Purine Metabolism

To appreciate the potential impact of a molecule like 7H-purine-6-carboxamide, a thorough understanding of the two main pathways of purine metabolism is essential: the de novo synthesis pathway and the salvage pathway.[1]

De Novo Purine Synthesis: Building from the Ground Up

The de novo pathway assembles the purine ring from simpler precursors, such as amino acids (glycine, glutamine, and aspartate), carbon dioxide, and formate. This energy-intensive process culminates in the synthesis of inosine monophosphate (IMP), the parent purine nucleotide from which adenosine monophosphate (AMP) and guanosine monophosphate (GMP) are derived.[2] The intricate nature of this pathway offers multiple points for potential therapeutic intervention.

Diagram: Simplified De Novo Purine Synthesis Pathway

Caption: The purine salvage pathway demonstrating the recycling of purine bases.

The Purine-Carboxamide Motif: A Gateway to Biological Activity

While 7H-purine-6-carboxamide itself is not a well-documented metabolite, the purine-carboxamide structural motif is present in a variety of synthetic compounds with significant biological activities. These activities often stem from the ability of these molecules to mimic natural purines and interact with the enzymes of purine metabolism.

Anticancer Potential of Purine Analogs

Many clinically used anticancer drugs are purine analogs that disrupt purine metabolism. [3][4]For instance, 6-mercaptopurine and 6-thioguanine are analogs of hypoxanthine and guanine, respectively, that are converted into fraudulent nucleotides, which in turn inhibit enzymes in the de novo purine synthesis pathway. [4]The presence of a carboxamide group, particularly at the 6-position of the purine ring, could confer the ability to act as a hydrogen bond donor and acceptor, potentially enabling it to bind to the active sites of enzymes involved in purine metabolism.

A new series of 6-chloro-2-(propylthio)-8,9-dihydro-7H-purine-8-carboxamide derivatives have been designed and synthesized, showing antiproliferative activities on several human cancer cell lines. [5]One of these compounds demonstrated potent antiproliferative activity and good selectivity between cancer and normal cells. [5]It was found to inhibit colony formation and migration of cancer cells and induce apoptosis. [5]This highlights the potential of the purine-carboxamide scaffold in the development of novel anticancer agents.

Purine Derivatives as Kinase Inhibitors

Purine derivatives have also been explored as inhibitors of various kinases, which are crucial for cell signaling and proliferation. The structural similarity of the purine core to the adenosine moiety of ATP allows these compounds to compete with ATP for binding to the kinase active site. Purine conjugates containing polymethylene carboxylic acid fragments have been reported as kinase inhibitors. [3]

Experimental Protocols for the Investigation of 7H-Purine-6-Carboxamide

For researchers interested in exploring the biological significance of 7H-purine-6-carboxamide, a systematic experimental approach is crucial. This would involve chemical synthesis followed by a battery of biological assays.

Synthesis of 7H-Purine-6-Carboxamide

The synthesis of purine derivatives often involves multi-step procedures. A plausible synthetic route for 7H-purine-6-carboxamide could start from commercially available purine precursors. For example, a synthetic pathway could involve the nucleophilic substitution of a leaving group at the 6-position of a purine derivative with an amine, followed by further modifications to introduce the carboxamide functionality. A recent review highlights various methods for the synthesis of purine derivatives. [6][7] Protocol: General Approach for the Synthesis of Purine-6-Carboxamide Derivatives

• Starting Material: A suitable 6-substituted purine (e.g., 6-chloropurine).

• Amination: React the 6-substituted purine with a source of ammonia or a protected amine to introduce a nitrogen atom at the 6-position.

• Carboxylation/Amidation: Convert the introduced amino group or another precursor at the 6-position into a carboxamide group. This could involve several steps, such as conversion to a nitrile followed by hydrolysis, or direct amidation of a carboxylic acid derivative.

• Purification and Characterization: Purify the final product using techniques like column chromatography and characterize its structure using methods such as NMR spectroscopy and mass spectrometry.

In Vitro Evaluation of Biological Activity

Once synthesized, 7H-purine-6-carboxamide should be evaluated for its biological activity.

Protocol: Screening for Anticancer Activity

• Cell Lines: Utilize a panel of human cancer cell lines representing different tumor types.

• Cytotoxicity Assay: Perform a dose-response cytotoxicity assay (e.g., MTT or SRB assay) to determine the half-maximal inhibitory concentration (IC50) of the compound.

• Mechanism of Action Studies: If significant cytotoxicity is observed, further investigate the mechanism of action. This could include:

  • Cell Cycle Analysis: Use flow cytometry to determine if the compound induces cell cycle arrest.

  • Apoptosis Assays: Employ techniques like Annexin V staining or caspase activity assays to assess the induction of apoptosis.

  • Enzyme Inhibition Assays: Test the compound's ability to inhibit key enzymes in purine metabolism, such as IMP dehydrogenase or PRPP amidotransferase.

Diagram: Experimental Workflow for Evaluating 7H-Purine-6-Carboxamide

Caption: A systematic workflow for the synthesis and biological evaluation of 7H-purine-6-carboxamide.

Future Directions and Therapeutic Implications

The exploration of novel purine derivatives like 7H-purine-6-carboxamide holds significant promise for the development of new therapeutic agents. Given the established importance of purine metabolism in cancer cell proliferation, this class of compounds represents a fertile ground for the discovery of next-generation anticancer drugs. [4]Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing a library of analogs of 7H-purine-6-carboxamide to understand how modifications to the purine core and the carboxamide group affect biological activity.

• Target Identification: If the compound shows promising activity, identifying its specific molecular target(s) will be crucial for further development.

• In Vivo Efficacy: Evaluating the antitumor efficacy of lead compounds in animal models of cancer.

Conclusion

While the direct biological significance of 7H-purine-6-carboxamide in endogenous purine metabolism is not currently established in the scientific literature, its chemical structure, featuring the purine-carboxamide motif, places it in a class of molecules with demonstrated therapeutic potential. As a synthetic compound, it represents a compelling starting point for the design of novel inhibitors of purine metabolism and other key cellular processes. This technical guide provides a framework for researchers and drug development professionals to approach the synthesis, evaluation, and potential optimization of 7H-purine-6-carboxamide and related analogs. The continued exploration of the vast chemical space of purine derivatives is a critical endeavor in the ongoing quest for more effective and selective therapies for cancer and other diseases.

References

• Ivachtchenko, A. V., et al. (2023). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. Molecules, 28(4), 1737. Available at: [Link]

• Li, Y., et al. (2018). Discovery of 6-chloro-2-(propylthio)-8,9-dihydro-7H-purines containing a carboxamide moiety as potential selective anti-lung cancer agents. Bioorganic & Medicinal Chemistry Letters, 28(10), 1829-1833. Available at: [Link]

• Technology Networks. (2025). Essential Amino Acids: Chart, Abbreviations and Structure. Retrieved from [Link]

• Lopez, J. M., et al. (2022). Comprehensive measurement of purines in biological samples. Frontiers in Bioscience-Landmark, 27(8), 235. Available at: [Link]

• Tozzi, M. G., et al. (2020). Emerging Role of Purine Metabolizing Enzymes in Brain Function and Tumors. International Journal of Molecular Sciences, 21(3), 996. Available at: [Link]

• Lopez, J. M., et al. (2022). Comprehensive measurement of purines in biological samples. ResearchGate. Available at: [Link]

• Parker, W. B. (2017). Purine Analogs. In Holland-Frei Cancer Medicine. 9th edition. Available at: [Link]

• Iovino, L., et al. (2021). The Intersection of Purine and Mitochondrial Metabolism in Cancer. Metabolites, 11(10), 689. Available at: [Link]

• Ragab, A., et al. (2025). Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review. RSC Advances, 15(7), 4629-4673. Available at: [Link]

• Ragab, A., et al. (2025). Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reac. RSC Publishing. Available at: [Link]

• Wikipedia. (n.d.). Purine metabolism. Retrieved from [Link]

• Chatterji, U., et al. (2022). One-Carbon Metabolism Inhibition Depletes Purines and Results in Profound and Prolonged Ewing Sarcoma Growth Suppression. Molecular Cancer Therapeutics, 21(2), 291-303. Available at: [Link]

• Garrett, R. H., & Grisham, C. M. (n.d.). The Synthesis and Degradation of Nucleotides. Retrieved from [Link]

• Głowacka, I. E., et al. (2020). Synthesis, characterization and biological evaluation of purine nucleoside analogues. ResearchGate. Available at: [Link]

• Torres-Jiménez, C., et al. (2023). Purine Nucleotide Alterations in Tumoral Cell Lines Maintained with Physiological Levels of Folic Acid. International Journal of Molecular Sciences, 24(16), 12648. Available at: [Link]

• Jablonski, P. D., et al. (2022). Evolutionary impacts of purine metabolism genes on mammalian oxidative stress adaptation. eLife, 11, e74100. Available at: [Link]

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Potential of 7H-purine-6-carboxamide as a nucleoside analog precursor

Technical Monograph: 7H-Purine-6-Carboxamide as a Nucleoside Analog Precursor

Executive Summary

The purine carboxamide scaffold represents a critical pharmacophore in the design of broad-spectrum antiviral and antineoplastic agents. While often overshadowed by its pyrazine (e.g., Favipiravir) and triazole (e.g., Ribavirin) analogs, 7H-purine-6-carboxamide (and its tautomeric equivalent 9H-purine-6-carboxamide) offers a distinct advantage: it retains the native purine geometry required for high-affinity polymerase recognition while introducing the ambiguous hydrogen-bonding capacity essential for lethal mutagenesis. This guide details the synthetic utility, mechanistic potential, and experimental protocols for leveraging this precursor in nucleoside analog development.

Molecular Architecture & Precursor Potential

Tautomeric Equilibrium and Reactivity

The 6-carboxamide purine exists in a tautomeric equilibrium between the 7H and 9H forms. While the 9H tautomer is thermodynamically favored in aqueous solution and the gas phase due to minimized lone-pair repulsion, the 7H-purine-6-carboxamide form is often the reactive species in specific enzymatic pockets or during chemical glycosylation if N9 is sterically hindered.

• Chemical Formula: C₆H₅N₅O[1]

• Molecular Weight: 163.14 g/mol

• Key Feature: The C6-carboxamide group (

  ) can rotate to mimic both the N1-H/O6 of Guanosine and the N6-H of Adenosine. This "chameleon" effect is the structural basis for lethal mutagenesis , causing transition mutations (A→G or G→A) during viral RNA replication.

Structural Homology

Unlike Ribavirin, which uses a triazole ring to mimic the purine base, 7H-purine-6-carboxamide provides a true purine scaffold. This results in:

• Enhanced Stacking: Better

  - stacking interactions within the DNA/RNA helix compared to non-purine analogs.

• Kinase Recognition: Higher affinity for cellular kinases (adenosine kinase, etc.) ensuring efficient conversion to the active triphosphate form.

Synthetic Methodologies: The Vorbrüggen Glycosylation

The primary challenge in utilizing 7H-purine-6-carboxamide is controlling regioselectivity during glycosylation. The goal is to install the ribose moiety at the N9 position to mimic natural nucleosides, though the N7 isomer is a common kinetic byproduct.

Synthetic Workflow Diagram

Figure 1: Optimized Vorbrüggen glycosylation pathway for converting the purine base into a nucleoside analog.

Detailed Experimental Protocol

Objective: Synthesis of 9-(2,3,5-tri-O-benzoyl-β-D-ribofuranosyl)purine-6-carboxamide.

Reagents:

• 7H-Purine-6-carboxamide (dried in vacuo over P₂O₅)

• Hexamethyldisilazane (HMDS)

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf)

• 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose[2]

• Anhydrous Acetonitrile (MeCN)

Step-by-Step Methodology:

• Silylation (Activation):

  • Suspend 7H-purine-6-carboxamide (10 mmol) in HMDS (50 mL).

  • Add a catalytic amount of ammonium sulfate (10 mg).

  • Reflux under argon for 4–6 hours until the solution becomes clear (indicates formation of the bis-silylated intermediate).

  • Evaporate excess HMDS in vacuo to yield the moisture-sensitive silylated base.

• Coupling (Glycosylation):

  • Dissolve the silylated base in anhydrous MeCN (30 mL).

  • Add 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose (10 mmol) dissolved in MeCN (20 mL).

  • Cool the mixture to 0°C.

  • Add TMSOTf (11 mmol) dropwise. Note: TMSOTf is preferred over SnCl₄ for purines to minimize N7 isomer formation.

  • Stir at room temperature for 16 hours. Monitor by TLC (EtOAc/Hexane 1:1).

• Workup & Purification:

  • Quench with saturated NaHCO₃ solution.

  • Extract with Dichloromethane (DCM) (3 x 50 mL).

  • Dry organic layer over MgSO₄ and concentrate.

  • Crucial Step: Purify via silica gel column chromatography. The N9-isomer typically elutes after the N7-isomer due to higher polarity in most solvent systems.

• Deprotection:

  • Treat the benzoylated nucleoside with methanolic ammonia (7N) at 0°C for 24 hours to remove benzoyl groups, yielding the free nucleoside.

Pharmacological Mechanisms

The therapeutic value of the 6-carboxamide moiety lies in its ability to disrupt viral replication fidelity.[3]

Mechanism of Action: Lethal Mutagenesis

Unlike chain terminators (e.g., Acyclovir) that stop DNA synthesis immediately, carboxamide analogs often act as mutagenic nucleosides .

• Rotamer A (Anti-conformation): Presents a hydrogen bond donor/acceptor pattern resembling Adenosine . Pairs with Uracil/Thymine .

• Rotamer B (Syn-conformation): Presents a pattern resembling Guanosine . Pairs with Cytosine .[4]

During viral replication, the polymerase randomly incorporates the analog as either an A or G mimic. In the subsequent round of replication, this ambiguity forces the incorporation of incorrect nucleotides (U or C), leading to an accumulation of mutations that renders the viral genome non-functional (Error Catastrophe).

Pathway Visualization

Figure 2: Mechanism of Action (MOA) showing the progression from prodrug to viral extinction via lethal mutagenesis.

Analytical Validation Data

To ensure the integrity of the synthesized precursor, the following analytical markers must be verified.

Parameter	Specification (9H-Purine-6-carboxamide Nucleoside)	Diagnostic Signal
¹H NMR (DMSO-d₆)	Anomeric Proton (H1')	Doublet at δ 5.9–6.1 ppm ( Hz indicates -anomer).
¹H NMR (Base)	H2 and H8 Protons	Singlets at δ 8.6 ppm and δ 8.8 ppm .
¹³C NMR	Carbonyl Carbon (C=O)	Signal at ~165 ppm .
UV Spectroscopy		265 nm (pH 7). Shifts bathochromically in base.
Regiochemistry	N9 vs N7 Isomer	UV ratio often distinguishes isomers; HMBC NMR correlates H1' to C4/C8.

References

• IUPAC & Structure Verification

  • 9H-Purine-6-carboxylic acid (and amide derivatives).[1] CAS Common Chemistry.

• Synthetic Protocol (Vorbrüggen)

  • Vorbrüggen Glycosylation Reaction and its Mechanism.

• Antiviral Mechanism (Lethal Mutagenesis)

  • Antiviral and Antimicrobial Nucleoside Derivatives: Structural Features and Mechanisms of Action. NCBI PMC.

• Purine Nucleoside Analogs

  • Synthesis and antiviral activity of certain 9-beta-D-ribofuranosylpurine-6-carboxamides.[5] PubMed.

• General Nucleoside Synthesis

  • Synthesis of Nucleosides.[6][7][8][9][10][11] Wikipedia (General Reference for Silyl-Hilbert-Johnson reaction).

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• 10. Rational Design of Purine Nucleoside Analogs [ouci.dntb.gov.ua]
• 11. pubs.rsc.org [pubs.rsc.org]

The Multifaceted Bioactivity of Purine-6-Carboxamide Derivatives: A Technical Guide for Drug Discovery

Introduction: The Enduring Promise of the Purine Scaffold

The purine nucleus, a fundamental component of nucleic acids and essential cofactors, has long served as a privileged scaffold in medicinal chemistry.[1] Its inherent ability to interact with a multitude of biological targets has led to the development of numerous clinically significant drugs. Among the vast landscape of purine derivatives, those bearing a carboxamide moiety at the 6-position have emerged as a particularly versatile class of compounds, exhibiting a broad spectrum of bioactivities. This technical guide provides an in-depth review of the synthesis, mechanisms of action, and therapeutic potential of purine-6-carboxamide derivatives, with a focus on their anticancer, antiviral, and anti-inflammatory properties. We will delve into the underlying molecular mechanisms, present key structure-activity relationships, and provide detailed experimental protocols for the evaluation of these compelling molecules.

I. Synthetic Strategies for Purine-6-Carboxamide Derivatives

The synthesis of purine-6-carboxamide derivatives can be approached through several key strategies, primarily involving the modification of a pre-formed purine ring. A common and effective method involves the nucleophilic displacement of a leaving group, typically a halogen, at the C6 position of the purine core with an appropriate amine, followed by amide bond formation.

A representative synthetic pathway to a key intermediate, N-(purin-6-yl)amino carboxylic acid, is outlined below. This intermediate serves as a versatile building block for further derivatization.

Experimental Protocol: Synthesis of N-(purin-6-yl)amino Carboxylic Acids

This protocol describes a general method for the synthesis of N-(purin-6-yl)amino carboxylic acids from 6-chloropurine and an omega-amino acid.[2]

Materials:

• 6-Chloropurine

• Omega-amino acid (e.g., 6-aminohexanoic acid)

• Sodium carbonate (Na₂CO₃)

• Deionized water

• Reflux apparatus

• Magnetic stirrer with heating

• Filtration apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve the omega-amino acid and sodium carbonate in deionized water.

• Add 6-chloropurine to the solution.

• Heat the reaction mixture to reflux and maintain for 3 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature.

• Acidify the solution with an appropriate acid (e.g., HCl) to precipitate the product.

• Collect the precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield the N-(purin-6-yl)amino carboxylic acid.[2]

II. Anticancer Activity: Targeting the Cell Cycle and Beyond

Purine-6-carboxamide derivatives have demonstrated significant potential as anticancer agents, primarily through their ability to inhibit cyclin-dependent kinases (CDKs), key regulators of the cell cycle.[3] Deregulation of CDK activity is a hallmark of many cancers, making them attractive targets for therapeutic intervention.[3]

Mechanism of Action: Inhibition of Cyclin-Dependent Kinases

The progression of the cell cycle is tightly controlled by the sequential activation of CDKs by their cyclin partners.[4] The CDK4/6-cyclin D complex, for instance, plays a crucial role in the G1 to S phase transition by phosphorylating the retinoblastoma protein (Rb).[5] Phosphorylated Rb releases the E2F transcription factor, which in turn activates the transcription of genes required for DNA synthesis.[6] Purine-6-carboxamide derivatives can act as ATP-competitive inhibitors of CDKs, binding to the ATP-binding pocket of the kinase and preventing the phosphorylation of their substrates.[3] This leads to cell cycle arrest, typically at the G1/S or G2/M checkpoint, and subsequent apoptosis in cancer cells.[4]

Caption: NLRP3 Inflammasome Signaling Pathway.

Quantitative Data: Anti-inflammatory Activity

Further research is required to obtain specific IC₅₀ values for the inhibition of IL-1β production by a range of purine-6-carboxamide derivatives.

Experimental Protocol: Measurement of IL-1β Secretion

This protocol describes a method for measuring the inhibitory effect of purine-6-carboxamide derivatives on IL-1β secretion from lipopolysaccharide (LPS)-stimulated peripheral blood mononuclear cells (PBMCs).

Materials:

• Human peripheral blood mononuclear cells (PBMCs)

• RPMI-1640 medium supplemented with 10% FBS

• Lipopolysaccharide (LPS)

• Purine-6-carboxamide derivatives

• 96-well cell culture plates

• Human IL-1β ELISA kit

Procedure:

• Isolate PBMCs from healthy human blood using Ficoll-Paque density gradient centrifugation.

• Seed the PBMCs in a 96-well plate at a density of 2 x 10⁵ cells/well.

• Pre-treat the cells with various concentrations of the purine-6-carboxamide derivatives for 1 hour.

• Stimulate the cells with LPS (e.g., 1 µg/mL) to induce pro-IL-1β production.

• After a suitable incubation period (e.g., 4 hours), add a second stimulus, such as ATP, to activate the NLRP3 inflammasome.

• Incubate for an additional 1-2 hours.

• Centrifuge the plate and collect the cell culture supernatants.

• Measure the concentration of IL-1β in the supernatants using a human IL-1β ELISA kit according to the manufacturer's instructions.

• Calculate the percentage of inhibition of IL-1β secretion and determine the IC₅₀ value.

V. Conclusion and Future Perspectives

Purine-6-carboxamide derivatives represent a rich and versatile class of bioactive molecules with significant therapeutic potential. Their ability to modulate key biological pathways involved in cancer, viral infections, and inflammation underscores their importance in drug discovery. The synthetic accessibility of this scaffold allows for extensive structural modifications, providing a platform for the optimization of potency, selectivity, and pharmacokinetic properties.

Future research in this area should focus on:

• Elucidation of precise mechanisms of action: While progress has been made, the exact molecular targets for many of the observed bioactivities remain to be fully characterized.

• Expansion of structure-activity relationship studies: A more systematic exploration of the chemical space around the purine-6-carboxamide scaffold will be crucial for the design of next-generation inhibitors with improved efficacy and safety profiles.

• In vivo evaluation: Promising in vitro candidates should be advanced to preclinical in vivo models to assess their therapeutic potential in a more complex biological system.

The continued investigation of purine-6-carboxamide derivatives holds great promise for the development of novel and effective therapies for a range of human diseases.

VI. References

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• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physicochemical Properties of 7H-Purine-6-Carboxamide

Prepared by: Senior Application Scientist, Advanced Pharmaceutical Sciences

Abstract

This technical guide provides a comprehensive overview of the essential physicochemical properties of 7H-purine-6-carboxamide, a purine derivative of significant interest to the fields of medicinal chemistry and drug development. The document is structured to deliver both foundational data and practical, field-proven methodologies for its characterization. Key parameters including molecular weight, melting point, and predicted solubility are presented in a clear, tabular format. Furthermore, this guide details the causality behind experimental choices and provides step-by-step protocols for essential assays such as melting point determination and aqueous solubility assessment via the shake-flask method. These protocols are designed as self-validating systems to ensure data integrity and reproducibility. Visual workflows generated using Graphviz are included to enhance clarity. This document serves as an authoritative resource for researchers, scientists, and drug development professionals engaged in the evaluation and application of purine analogs.

Introduction to 7H-Purine-6-Carboxamide

7H-Purine-6-carboxamide belongs to the purine class of heterocyclic aromatic organic compounds. Purines, composed of fused pyrimidine and imidazole rings, are foundational to life, forming the backbone of nucleosides and nucleotides (e.g., adenine and guanine) in DNA and RNA.[1][2] The modification of the purine core, such as the addition of a carboxamide group at the 6-position, creates analogs with unique electronic and steric properties. These modifications can profoundly influence their biological activity, making them valuable scaffolds in drug discovery.[3]

Derivatives of purine carboxamide are explored for a wide range of therapeutic applications, leveraging their ability to mimic endogenous purines and interact with biological targets like adenosine receptors.[4][5] A thorough understanding of the physicochemical properties of 7H-purine-6-carboxamide is a critical first step in its development as a potential therapeutic agent. Properties such as solubility and lipophilicity are paramount as they directly influence a compound's absorption, distribution, metabolism, and excretion (ADME) profile, which is a key determinant of its ultimate clinical success.

Physicochemical Characterization

The accurate characterization of a compound's physical and chemical properties is fundamental to all subsequent research and development activities. These data inform everything from initial purity assessment to final dosage form design.

Molecular Identity

• Chemical Name: 7H-purine-6-carboxamide

• Synonyms: 9H-purine-6-carboxamide

• Molecular Formula: C₆H₅N₅O

• Chemical Structure:

Summary of Physicochemical Data

The following table summarizes the key physicochemical data for 7H-purine-6-carboxamide. It is important to note that some values are experimentally determined while others are computationally predicted, providing a balanced view of the compound's profile.

Property	Value	Data Type	Source
Molecular Weight	163.14 g/mol	Calculated	[6]
Appearance	Off-White Solid	Experimental	[7]
Melting Point	280-282 °C	Experimental	[7]
Boiling Point	572.8 ± 50.0 °C	Predicted	[7]
Density	1.548 ± 0.06 g/cm³	Predicted	[7]

Experimental Methodologies

The protocols detailed below are foundational for verifying the identity, purity, and key biopharmaceutical properties of a new batch of 7H-purine-6-carboxamide. The rationale behind each major step is provided to align with best practices in experimental design.

Protocol: Purity & Identity Confirmation via Melting Point Determination

Rationale: The melting point is a robust and sensitive indicator of a crystalline solid's purity. A pure compound typically exhibits a sharp melting range of 0.5-1.0°C. Impurities disrupt the crystal lattice, leading to a depression and broadening of the melting range. This method serves as a rapid, cost-effective first-pass assessment of material quality. The capillary method is a standard pharmacopeial technique.[8][9]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp® or similar)

• Glass capillary tubes (sealed at one end)

• Spatula

• Mortar and pestle (if sample is not a fine powder)

Procedure:

• Sample Preparation: Ensure the 7H-purine-6-carboxamide sample is completely dry and in the form of a fine powder.[9] If necessary, gently grind any granular material with a mortar and pestle.

• Capillary Loading: Invert a capillary tube and press the open end into the powdered sample. A small amount of solid will be forced into the tube.

• Sample Packing: Tap the sealed end of the capillary tube gently on a hard surface to cause the solid to fall to the bottom. For efficient packing, drop the capillary tube, sealed-end down, through a long glass tube (approx. 1 meter) onto the benchtop. Repeat until a packed sample height of 2-3 mm is achieved.[10]

  • Causality Note: A sample height greater than 3 mm can lead to an artificially broad melting range due to inefficient and uneven heat transfer through the sample.[10]

• Measurement - Rapid Determination (Optional but Recommended): Insert the capillary into the apparatus. Heat the sample rapidly to get an approximate melting point. This saves time during the precise measurement.

• Measurement - Precise Determination: a. Allow the apparatus to cool to at least 20°C below the approximate melting point. b. Insert a new capillary with the sample. c. Heat at a medium rate until the temperature is ~15-20°C below the expected melting point.[10] d. Reduce the heating rate significantly, aiming for a temperature increase of no more than 1°C per minute.[8] e. Record T₁: The temperature at which the first droplet of liquid is observed in the sample.[10] f. Record T₂: The temperature at which the entire sample has completely liquefied and becomes a transparent liquid.[10]

• Reporting: Report the result as a melting range (T₁ - T₂). For 7H-purine-6-carboxamide, a sharp range within the expected 280-282°C indicates high purity.[7]

Protocol: Aqueous Thermodynamic Solubility (Shake-Flask Method)

Rationale: Thermodynamic equilibrium solubility is a critical parameter that defines the maximum concentration of a substance that can be dissolved in a solvent under specific conditions. It is a key factor in the Biopharmaceutics Classification System (BCS) and directly impacts oral absorption. The shake-flask method, recommended by the OECD and other regulatory bodies, is the gold standard for this determination as it ensures true equilibrium is reached.[11][12]

Apparatus:

• Glass vials with screw caps

• Orbital shaker with temperature control

• Analytical balance

• Centrifuge

• HPLC or UV-Vis spectrophotometer for concentration analysis

• pH meter

• Volumetric flasks and pipettes

Procedure:

• Media Preparation: Prepare the desired aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4) to mimic physiological conditions.

• Sample Addition: Add an excess amount of solid 7H-purine-6-carboxamide to a series of vials.

  • Causality Note: Adding a clear excess of solid is crucial to ensure that the solution reaches saturation. The presence of undissolved solid at the end of the experiment is a necessary validation checkpoint.[13]

• Equilibration: Add a precise volume of the prepared buffer to each vial. Cap the vials tightly and place them in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and agitation speed (e.g., 100 rpm).[13]

• Sampling: Allow the vials to equilibrate for a defined period. A typical duration is 24-48 hours. It is best practice to take samples at multiple time points (e.g., 24h, 48h, and 72h) to confirm that equilibrium has been reached.[14][15]

  • Causality Note: Equilibrium is confirmed when the measured concentration does not significantly change between the last two time points.[14]

• Phase Separation: After the equilibration period, remove the vials. Allow them to stand briefly to let larger particles settle. To remove all undissolved solids, centrifuge an aliquot from each vial at high speed.

• Quantification: Carefully remove the supernatant. Prepare a series of dilutions and analyze the concentration of the dissolved compound using a validated analytical method, such as HPLC or UV spectroscopy, against a standard curve.[16]

• Reporting: The solubility is reported as the average concentration from the replicate vials after equilibrium has been confirmed, typically in units of mg/mL or µg/mL.

Caption: Workflow for determining thermodynamic solubility.

Protocol: Lipophilicity Assessment (LogP Determination)

Rationale: Lipophilicity, often expressed as the logarithm of the partition coefficient (LogP), describes a compound's preference for a lipid versus an aqueous environment.[17] It is a critical predictor of a drug's ability to cross biological membranes. The shake-flask method using an n-octanol/water system is the traditional and most reliable method for experimental LogP determination.[11]

Apparatus:

• Glass vials with screw caps

• n-Octanol and purified water (HPLC grade)

• Orbital shaker

• Centrifuge

• Analytical instrument (HPLC or UV-Vis)

Procedure:

• Solvent Saturation: Pre-saturate the n-octanol with water and the water with n-octanol by mixing them vigorously and allowing the phases to separate overnight. This prevents volume changes during the experiment.

• Sample Preparation: Prepare a stock solution of 7H-purine-6-carboxamide in one of the phases (typically the one it is more soluble in).

• Partitioning: In a vial, combine a precise volume of the pre-saturated n-octanol and the pre-saturated aqueous phase (a 1:1 ratio is common). Add a small aliquot of the compound's stock solution.[18]

• Equilibration: Cap the vial and shake gently for several hours (e.g., 1-4 hours) to allow the compound to partition between the two phases.[17]

• Phase Separation: Centrifuge the vial to ensure a clean separation of the n-octanol (top layer) and aqueous (bottom layer) phases.

• Quantification: Carefully sample each phase. Determine the concentration of the compound in both the n-octanol layer ([C]oct) and the aqueous layer ([C]aq) using a suitable analytical method.

• Calculation: Calculate the partition coefficient (P) and LogP using the following formulas:

  • P = [C]oct / [C]aq

  • LogP = log₁₀(P)

• Reporting: Report the LogP value, noting the temperature and pH of the aqueous phase at which the measurement was made. For ionizable compounds, this value is more accurately termed the LogD (Distribution Coefficient) at a specific pH.

Data Interpretation and Application in Drug Development

The physicochemical data presented for 7H-purine-6-carboxamide provide critical insights for drug development professionals.

• High Melting Point: The high melting point of 280-282°C suggests a stable, well-ordered crystalline solid.[7] This is generally a favorable property for drug substance stability and handling during manufacturing.

• Solubility: While experimental aqueous solubility data is pending, the presence of multiple hydrogen bond donors and acceptors in the purine structure suggests some degree of water solubility.[19] The carboxamide group can participate in hydrogen bonding, which is favorable for aqueous solubility. However, the aromatic purine core contributes to its lipophilicity. The balance between these factors will dictate its solubility profile, which is a primary determinant for selecting a route of administration and designing an appropriate formulation.

• Lipophilicity (LogP): The LogP value will be a key predictor of the compound's ADME properties. A balanced LogP (typically in the range of 1-3) is often desired for oral drugs, as it reflects a compromise between the solubility needed for dissolution in the gut and the lipophilicity required to permeate the intestinal membrane.[20]

Conclusion

This guide has consolidated the core physicochemical data for 7H-purine-6-carboxamide and provided detailed, validated protocols for its experimental characterization. The high melting point indicates a stable crystalline solid. The determination of its aqueous solubility and LogP, as outlined in the provided methodologies, will be the critical next steps in evaluating its potential as a drug development candidate. By adhering to these rigorous experimental standards, researchers can generate the reliable and reproducible data necessary to advance their discovery and development programs.

References

• PubChem. (n.d.). 7H-purine-2-carboxylic acid. National Center for Biotechnology Information. Retrieved February 3, 2026, from [Link]

• PubChem. (n.d.). N-phenyl-7H-purine-6-carboxamide. National Center for Biotechnology Information. Retrieved February 3, 2026, from [Link]

• ChemSynthesis. (n.d.). 9H-purine-6-carboxamide. Retrieved February 3, 2026, from [Link]

• PubChem. (n.d.). 3',4',7-Trihydroxyisoflavone. National Center for Biotechnology Information. Retrieved February 3, 2026, from [Link]

• Jaśkowska, J., et al. (2012). Optimization of Adenosine 5′-Carboxamide Derivatives as Adenosine Receptor Agonists Using Structure-Based Ligand Design and Fragment Screening. PLoS ONE, 7(4), e35323.

• Chemistry LibreTexts. (2022). 6.1D: Step-by-Step Procedures for Melting Point Determination. Retrieved February 3, 2026, from [Link]

• U.S. EPA. (2018). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Regulations.gov. Retrieved February 3, 2026, from [Link]

• Royal Society of Chemistry. (2025). Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review. Retrieved February 3, 2026, from [Link]

• PubChem. (n.d.). Adenine. National Center for Biotechnology Information. Retrieved February 3, 2026, from [Link]

• University of Calgary. (n.d.). Melting point determination. Retrieved February 3, 2026, from [Link]

• SlideShare. (2021). experiment (1) determination of melting points. Retrieved February 3, 2026, from [Link]

• PharmaCompass. (n.d.). Adenine | Drug Information, Uses, Side Effects, Chemistry. Retrieved February 3, 2026, from [Link]

• Encyclopedia.pub. (2022). Methods for Determination of Lipophilicity. Retrieved February 3, 2026, from [Link]

• ResearchGate. (2013). Can anyone tell me how to perform equilibrium solubility studies step by step practically?. Retrieved February 3, 2026, from [Link]

• Wikipedia. (n.d.). Adenine. Retrieved February 3, 2026, from [Link]

• Stanford Research Systems. (n.d.). Determination of Melting Points According to Pharmacopeia. Retrieved February 3, 2026, from [Link]

• Regulations.gov. (2014). Water Solubility (Flask Method). Retrieved February 3, 2026, from [Link]

• Westlab. (2023). Measuring the Melting Point. Retrieved February 3, 2026, from [Link]

• MDPI. (2024). 2-Aryladenine Derivatives as a Potent Scaffold for Adenosine Receptor Antagonists: The 6-Morpholino Derivatives. Retrieved February 3, 2026, from [Link]

• ACD/Labs. (n.d.). LogP—Making Sense of the Value. Retrieved February 3, 2026, from [Link]

• SciELO. (n.d.). Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guidelines. Retrieved February 3, 2026, from [Link]

• Waters Corporation. (n.d.). Determination of Partitioning Coefficient by UPLC-MS/MS. Retrieved February 3, 2026, from [Link]

• IOSR Journal. (n.d.). Structural Properties of some Purine Derivative Drugs. Retrieved February 3, 2026, from [Link]

• SciSpace. (1995). Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts. Retrieved February 3, 2026, from [Link]

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An In-Depth Technical Guide to the Role of 7H-Purine-6-Carboxamide in Enzyme Inhibition Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 7H-purine-6-carboxamide and its pivotal role as a core structural scaffold in the design and development of potent enzyme inhibitors. As a senior application scientist, the following sections synthesize foundational biochemical principles with actionable experimental insights, emphasizing the strategic importance of this purine derivative in modern drug discovery.

Introduction: The Significance of the Purine Scaffold

The purine ring system is a fundamental heterocyclic structure in nature, forming the backbone of essential biomolecules such as the nucleobases adenine and guanine.[1] Its inherent ability to engage in various non-covalent interactions, including hydrogen bonding and aromatic stacking, makes it a "privileged scaffold" in medicinal chemistry. This means the purine core is a recurring motif in a multitude of biologically active compounds and approved drugs.[2]

7H-purine-6-carboxamide, a tautomer of 9H-purine-6-carboxamide, represents a key exemplar of this principle. While the unsubstituted molecule itself is a subject of ongoing research, its core structure serves as a versatile template for generating vast libraries of derivatives with tailored affinities and specificities for a range of enzyme targets. This guide will explore the utility of the 7H-purine-6-carboxamide scaffold in the context of two major enzyme families with significant therapeutic relevance: Poly(ADP-ribose) Polymerases (PARPs) and Adenosine Deaminases (ADAs).

Part 1: The 7H-Purine-6-Carboxamide Scaffold: A Foundation for Inhibitor Design

The 7H-purine-6-carboxamide structure is characterized by a fused pyrimidine and imidazole ring system, with a carboxamide group at the 6-position. This arrangement offers several strategic advantages for designing enzyme inhibitors:

• Hydrogen Bonding Potential: The nitrogen atoms within the purine rings, along with the amide group, can act as both hydrogen bond donors and acceptors, facilitating strong and specific interactions with amino acid residues in an enzyme's active site.

• Aromatic Stacking: The planar aromatic nature of the purine core allows for favorable π-π stacking interactions with aromatic amino acid side chains like phenylalanine, tyrosine, and tryptophan within the binding pocket.

• Vectors for Chemical Diversification: The purine ring system presents multiple positions (e.g., N7, N9, C2, C8) that are amenable to chemical modification. This allows for the systematic exploration of chemical space to optimize potency, selectivity, and pharmacokinetic properties. The carboxamide group at C6 can also be modified to fine-tune interactions.

Caption: Competitive inhibition of the PARP1 catalytic cycle by a purine-based inhibitor.

Experimental Protocol: In Vitro PARP Inhibition Assay

This protocol describes a colorimetric assay to determine the IC50 of a test compound, such as a 7H-purine-6-carboxamide derivative, against PARP1.

Principle: The assay measures the incorporation of biotinylated NAD+ into PAR chains on histone proteins, which are coated on a microplate. The biotinylated PAR is then detected using streptavidin-horseradish peroxidase (Strep-HRP) and a colorimetric substrate.

Materials:

• Recombinant human PARP1 enzyme

• Histone-coated 96-well plate

• PARP assay buffer

• Activated DNA

• Biotinylated NAD+

• Test compound (e.g., a 7H-purine-6-carboxamide derivative)

• Strep-HRP

• Colorimetric HRP substrate (e.g., TMB)

• Stop solution (e.g., 0.2 M HCl)

• Plate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in PARP assay buffer. Include a vehicle control (e.g., DMSO) and a positive control inhibitor (e.g., Olaparib).

• Reaction Setup:

  • To each well of the histone-coated plate, add 25 µL of PARP assay buffer.

  • Add 5 µL of the test compound dilutions or controls.

  • Add 10 µL of a pre-mixed PARP reaction cocktail containing PARP1 enzyme and activated DNA.

• Initiate Reaction: Add 10 µL of biotinylated NAD+ to each well to start the reaction.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Washing: Wash the plate 4 times with 1X PBS + 0.05% Tween-20 to remove unbound reagents.

• Detection:

  • Add 50 µL of diluted Strep-HRP to each well and incubate for 20 minutes at room temperature.

  • Wash the plate as in step 5.

  • Add 50 µL of the colorimetric HRP substrate and incubate in the dark until color develops (typically 10-30 minutes).

• Measurement: Add 50 µL of stop solution and read the absorbance at 450 nm using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control. Plot the percent inhibition versus the log of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Compound Class	Target	IC50 (nM)	Reference
3-Oxo-2,3-dihydrobenzofuran-7-carboxamide derivatives	PARP-1	4 - 200	[3]
1H-Thieno[3,4-d]imidazole-4-carboxamide derivatives	PARP-1	Similar to Olaparib	[4]

Part 3: Targeting Adenosine Deaminase (ADA) with Purine Analogs

The Role of ADA in Cellular Processes

Adenosine deaminase (ADA) is a key enzyme in purine metabolism that catalyzes the irreversible deamination of adenosine and deoxyadenosine to inosine and deoxyinosine, respectively. [5]By regulating adenosine levels, ADA plays a critical role in various physiological processes, including immune function and neurotransmission. Elevated ADA activity is associated with several diseases, making it an attractive therapeutic target. [4]

Mechanism of ADA Inhibition

ADA inhibitors are typically structural analogs of adenosine that bind to the enzyme's active site. The purine core of these inhibitors mimics the adenine base of the natural substrate, while modifications to the ribose-like moiety or other parts of the molecule can enhance binding affinity and confer selectivity.

Caption: Inhibition of adenosine deamination by a purine analog.

Experimental Protocol: In Vitro ADA Inhibition Assay

This protocol describes a kinetic spectrophotometric assay to determine the Ki of a test compound against ADA.

Principle: The assay measures the decrease in absorbance at 265 nm as adenosine is converted to inosine, which has a lower molar absorptivity at this wavelength.

Materials:

• Bovine spleen or calf intestine Adenosine Deaminase (ADA)

• ADA assay buffer (e.g., 50 mM phosphate buffer, pH 7.4)

• Adenosine (substrate)

• Test compound (e.g., a 7H-purine-6-carboxamide derivative)

• UV-transparent 96-well plate or cuvettes

• Spectrophotometer capable of kinetic measurements at 265 nm

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of adenosine in ADA assay buffer.

  • Prepare serial dilutions of the test compound in ADA assay buffer.

• Assay Setup:

  • In a UV-transparent plate or cuvettes, add ADA assay buffer.

  • Add a fixed concentration of ADA enzyme.

  • Add varying concentrations of the test compound.

  • Include a control with no inhibitor.

• Pre-incubation: Pre-incubate the enzyme and inhibitor mixture for 5-10 minutes at a constant temperature (e.g., 25°C or 37°C).

• Initiate Reaction: Add varying concentrations of adenosine to each well/cuvette to start the reaction.

• Kinetic Measurement: Immediately begin monitoring the decrease in absorbance at 265 nm over time (e.g., every 15-30 seconds for 5-10 minutes).

• Data Analysis:

  • Calculate the initial reaction velocity (rate of change in absorbance) for each substrate and inhibitor concentration.

  • Generate Lineweaver-Burk or Michaelis-Menten plots for the uninhibited and inhibited reactions.

  • Determine the type of inhibition (e.g., competitive, non-competitive) and calculate the inhibition constant (Ki) from the plots.

Compound Class	Target	Ki (µM)	Reference
Imidazole analogues of EHNA	Adenosine Deaminase	0.0353	[6]
Imidazo[4,5-d]pyridazin-7(4)one analogues	Adenosine Deaminase	10 - 52	[7]

Part 4: Synthesis of 9H-Purine-6-Carboxamide and Derivatives

The synthesis of the 9H-purine-6-carboxamide core and its subsequent derivatization are crucial for building a library of potential enzyme inhibitors. A common strategy involves the construction of the purine ring system from simpler precursors.

General Synthetic Approach

A versatile route to substituted purines often starts with a substituted pyrimidine. For example, a diaminopyrimidine can be cyclized to form the imidazole portion of the purine ring.

Caption: General workflow for the synthesis of a 9H-purine-6-carboxamide library.

Example Synthetic Step: Synthesis of an N-(9H-purin-6-yl) Carboxamide Derivative

One documented approach involves the reaction of 6-chloropurine with an appropriate amine or amide, followed by further modifications. For instance, N-(9H-purin-6-yl)-1,2-oxazole-3-carboxamide derivatives have been synthesized and evaluated as xanthine oxidase inhibitors. [8]This highlights the adaptability of the C6 position for introducing diverse chemical moieties.

Conclusion

7H-purine-6-carboxamide stands as a testament to the power of privileged scaffolds in drug discovery. While direct inhibitory data for the parent molecule may be limited, its structural framework provides a fertile ground for the generation of potent and selective enzyme inhibitors. By understanding the key interactions of the purine core and employing systematic chemical modifications, researchers can leverage this scaffold to develop novel therapeutics targeting a wide array of enzymes, including the clinically significant PARPs and ADAs. The experimental protocols and strategic insights provided in this guide serve as a foundation for the continued exploration and exploitation of the 7H-purine-6-carboxamide scaffold in the pursuit of next-generation enzyme inhibitors.

References

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• Westover, J. D., Revankar, G. R., Robins, R. K., Madsen, R. D., Ogden, J. R., North, J. A., Mancuso, R. W., Rousseau, R. J., & Stephen, E. L. (1981). Synthesis and antiviral activity of certain 9-beta-D-ribofuranosylpurine-6-carboxamides. Journal of medicinal chemistry, 24(8), 941–946. [Link]

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• Virga, S., et al. (2021). Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted Purines as Potential Protein Kinases Inhibitors. Molecules, 26(23), 7183. [Link]

• Lambe, C. U., & Nelson, D. J. (1982). Pharmacokinetics of inhibition of adenosine deaminase by erythro-9-(2-hydroxy-3-nonyl)adenine in CBA mice. Biochemical pharmacology, 31(4), 535–539. [Link]

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A Comparative Technical Guide to 7H-Purine-6-Carboxamide and 6-Cyanopurine for Drug Discovery Professionals

Abstract

The purine scaffold is a cornerstone of medicinal chemistry, forming the core of numerous endogenous signaling molecules and therapeutic agents.[1] Among the vast landscape of purine derivatives, those substituted at the C6 position are of particular interest for modulating biological activity. This technical guide provides an in-depth comparative analysis of two pivotal C6-substituted purines: 7H-purine-6-carboxamide and its direct synthetic precursor, 6-cyanopurine. While separated by a simple hydrolysis reaction, their physicochemical properties, synthetic utility, and implications for drug design are profoundly different. This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, elucidating the distinct roles these molecules play. We will explore their synthesis, comparative reactivity, and the strategic rationale for their use, ultimately highlighting 6-cyanopurine's role as a versatile synthetic intermediate and 7H-purine-6-carboxamide's significance as a biologically relevant functional group.

Introduction: The Significance of the C6 Position on the Purine Scaffold

The purine ring system, a fusion of pyrimidine and imidazole rings, is fundamental to life, providing the framework for the DNA and RNA bases adenine and guanine.[2] In medicinal chemistry, synthetic purine analogs are a rich source of therapeutics, particularly in oncology and virology.[3][4] The functional group at the C6 position is a critical determinant of a purine analog's biological function. It governs the molecule's electronic profile and, most importantly, its hydrogen bonding capabilities, which dictates interactions with enzyme active sites and protein receptors.

This guide focuses on two closely related C6-substituted purines:

• 6-Cyanopurine : A purine featuring a nitrile (-C≡N) group. This moiety is strongly electron-withdrawing and acts as a hydrogen bond acceptor. Its true value lies in its chemical reactivity, serving as a versatile handle for downstream functionalization.[2][5]

• 7H-Purine-6-carboxamide : A purine bearing a primary amide (-CONH₂) group. This group is significantly different, capable of acting as both a hydrogen bond donor and acceptor. This dual capacity allows it to mimic interactions of natural purines like adenine and guanine, making it a common feature in bioactive molecules.

Understanding the nuanced differences between the nitrile and the amide at this critical position is essential for the rational design of novel purine-based therapeutics.

Physicochemical Properties: A Head-to-Head Comparison

The conversion of a nitrile to a carboxamide involves the addition of a water molecule, a seemingly minor change that dramatically alters the compound's physical and chemical nature. The table below summarizes their key properties.

Property	6-Cyanopurine	7H-Purine-6-carboxamide
2D Structure
IUPAC Name	7H-purine-6-carbonitrile	7H-purine-6-carboxamide
Common Synonyms	Purine-6-carbonitrile, 9H-Purine-6-carbonitrile	9H-purine-6-carboxamide
CAS Number	2036-13-7	37527-29-0[6]
Molecular Formula	C₆H₃N₅	C₆H₅N₅O[6]
Molecular Weight	145.12 g/mol	163.14 g/mol [6]
Appearance	White to light yellow crystal powder	Solid (Appearance not specified)
Hydrogen Bonding	Acceptor only	Donor and Acceptor
Electronic Effect	Strongly electron-withdrawing	Moderately electron-withdrawing

Insight for the Scientist: The most critical difference from a drug design perspective is the hydrogen bonding potential. The carboxamide group of 7H-purine-6-carboxamide can engage in the complex hydrogen bond networks that characterize protein-ligand interactions, a feat impossible for the nitrile group of 6-cyanopurine. This makes the carboxamide a much more common endpoint in molecules designed for biological targets, while the nitrile is prized as a synthetic intermediate precisely because it is a placeholder for more functional groups.

Synthesis Strategies and the Core Interrelationship

The synthesis of these two compounds is intrinsically linked. 6-Cyanopurine is the key intermediate in the most common laboratory-scale preparation of 7H-purine-6-carboxamide. This synthetic relationship is a cornerstone of their utility.

The Synthetic Hub: Preparation of 6-Cyanopurine

The most prevalent and efficient synthesis of 6-cyanopurine begins with a commercially available and highly reactive precursor: 6-chloropurine. The chlorine atom at the C6 position is an excellent leaving group, making it susceptible to nucleophilic aromatic substitution.

Causality Behind Experimental Choices:

• Starting Material: 6-Chloropurine is the logical choice due to the high reactivity of the C6-Cl bond towards nucleophilic attack, a well-established principle in purine chemistry.[2]

• Cyanide Source: While simple salts like KCN can be used, modern methods often prefer safer and more efficient reagents. Palladium-catalyzed cross-coupling with zinc cyanide (Zn(CN)₂) offers high yields and functional group tolerance.[2] An alternative, facile method uses tetraethylammonium cyanide, which provides a soluble source of cyanide ions under milder conditions.

Synthetic workflow for 6-Cyanopurine.

Field-Proven Protocol: Synthesis of 6-Cyanopurine from 6-Chloropurine

• System Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add 6-chloropurine (1.0 eq).

• Reagent Addition: Add anhydrous N,N-Dimethylformamide (DMF) to create a solution. To this, add zinc cyanide (Zn(CN)₂, 0.6 eq) followed by tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq).

  • Self-Validation Note: The use of a palladium catalyst is crucial for activating the C-Cl bond for cyanation. The reaction progress can be monitored by Thin Layer Chromatography (TLC) to ensure complete consumption of the starting material.

• Reaction: Heat the mixture to 90 °C under a nitrogen atmosphere and stir vigorously for 4-6 hours.

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove inorganic salts and catalyst residue.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude solid can be purified by column chromatography on silica gel to yield pure 6-cyanopurine.

The Endpoint: Synthesis of 7H-Purine-6-carboxamide

The conversion of the nitrile in 6-cyanopurine to a carboxamide is a classic hydrolysis reaction. This transformation is robust and can be achieved under either acidic or basic conditions, providing flexibility in synthetic design.

Mechanism Insight: Under acidic conditions, the nitrile nitrogen is protonated, making the carbon atom highly electrophilic and susceptible to attack by water. Under basic conditions, hydroxide directly attacks the nitrile carbon, followed by protonation from the solvent.

Conversion of 6-Cyanopurine to the carboxamide.

Field-Proven Protocol: Hydrolysis of 6-Cyanopurine

• System Setup: To a round-bottom flask containing 6-cyanopurine (1.0 eq), add a 1:1 mixture of concentrated sulfuric acid and water.

• Reaction: Heat the solution to 100 °C for 1-2 hours.

  • Self-Validation Note: The reaction can be monitored by TLC or LC-MS to track the disappearance of the starting material and the appearance of the more polar carboxamide product.

• Workup: Cool the reaction mixture in an ice bath and carefully neutralize by the slow addition of a saturated sodium bicarbonate solution until the pH is ~7.

• Isolation: The product, 7H-purine-6-carboxamide, will often precipitate from the neutralized solution. It can be collected by vacuum filtration, washed with cold water, and dried.

The Core Synthetic Relationship

The logical flow from a reactive halogenated purine to a versatile nitrile intermediate, and finally to a stable, biologically relevant amide, represents a powerful strategy in medicinal chemistry.

The central synthetic pathway connecting the two compounds.

Comparative Chemical Reactivity and Strategic Applications

The distinct chemical nature of the nitrile and carboxamide groups dictates their use in drug discovery.

6-Cyanopurine: The Chemist's Gateway

The true power of 6-cyanopurine is not in its inherent biological activity, but in its potential for transformation. The cyano group is a synthetic linchpin that can be converted into a variety of other functionalities, each with unique electronic and steric properties.

• To Amides (-CONH₂): As detailed above, simple hydrolysis yields the carboxamide.

• To Imidates (-C(=NH)OR): Reaction with alcohols under basic conditions can produce imidates, which are themselves useful intermediates.[7]

• To Amidines (-C(=NH)NR₂): Imidates can be further reacted with amines to generate amidines, introducing basic centers that can be crucial for salt formation or specific receptor interactions.[7]

• To Carboxylic Acids (-COOH): More vigorous hydrolysis conditions can convert the nitrile to a carboxylic acid, providing another attachment point for further derivatization (e.g., ester or amide bond formation).

This versatility allows chemists to start with a single, easily accessible intermediate (6-cyanopurine) and rapidly generate a library of diverse C6-substituted purines for structure-activity relationship (SAR) studies.

7H-Purine-6-carboxamide: The Biologist's Mimic

In contrast, the 7H-purine-6-carboxamide is often the synthetic goal. Its primary carboxamide group is relatively stable under physiological conditions. Its key feature is the ability to participate in hydrogen bonding in two ways: the carbonyl oxygen acts as an acceptor, while the -NH₂ protons act as donors. This allows it to form specific, directional interactions within a protein's binding pocket, often mimicking the interactions of natural purine nucleobases. For this reason, the purine-6-carboxamide motif is found in numerous compounds evaluated for a range of biological activities, including anticancer and antimicrobial effects.[8]

Relevance in Drug Discovery: A Strategic Choice

The decision to use a nitrile or a carboxamide in a potential drug candidate is a critical strategic choice that impacts both pharmacokinetics (PK) and pharmacodynamics (PD).

• Pharmacodynamics (Target Binding): As discussed, the carboxamide is superior for direct, hydrogen-bond-mediated interactions with a biological target. A nitrile is rarely the optimal group for final binding but can serve as a smaller, less obtrusive placeholder in early-stage discovery.

• Pharmacokinetics (ADME):

  • Solubility: The carboxamide generally imparts greater aqueous solubility than the more nonpolar nitrile group, which can be advantageous for oral bioavailability.

  • Metabolism: Nitriles can be susceptible to enzymatic hydrolysis in vivo by nitrilase enzymes, potentially converting a prodrug (the nitrile) into an active form (the amide or carboxylic acid). Carboxamides are also subject to metabolism by amidases. Understanding the metabolic stability of each group is crucial.

  • Cell Permeability: The properties of the C6 substituent can influence a molecule's ability to cross cell membranes. The choice between these groups can be used to fine-tune a compound's permeability profile.

Many purine analogs, such as 6-mercaptopurine, function as antimetabolites, interfering with nucleic acid synthesis.[4][9][10] The structural modifications at the C6 position are central to their mechanism of action and clinical utility.[4]

Conclusion

While 7H-purine-6-carboxamide and 6-cyanopurine are structurally similar and synthetically interconvertible, they occupy distinct and complementary roles in the field of drug discovery.

• 6-Cyanopurine is a quintessential synthetic intermediate . Its value is derived from the chemical reactivity of its nitrile group, which serves as a versatile handle for generating diverse libraries of C6-functionalized purines.

• 7H-Purine-6-carboxamide is a key bioactive scaffold . Its stable carboxamide group provides the crucial hydrogen bonding capability needed to interact with biological targets, making it a desirable endpoint in the design of therapeutic agents.

For researchers and drug development professionals, a deep understanding of this relationship is not merely academic; it is a practical tool that enables efficient synthetic planning, rapid SAR exploration, and the rational design of next-generation purine-based therapeutics.

References

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Technical Guide: Hydrogen Bonding Capacity of 7H-Purine-6-Carboxamide in Docking Studies

Executive Summary

7H-purine-6-carboxamide represents a critical scaffold in medicinal chemistry, particularly in the design of kinase inhibitors, adenosine receptor antagonists, and nucleoside analogs. Unlike its 9H-tautomer counterpart, the 7H-tautomer presents a unique hydrogen bonding (H-bond) vector landscape that allows for specific interaction modes, such as Hoogsteen-like base pairing and engagement with hydrophobic pockets where N9-H steric clashes would otherwise occur.

This guide provides a rigorous technical analysis of the H-bonding capacity of 7H-purine-6-carboxamide. It details the physicochemical challenges of modeling this specific tautomer and outlines a validated docking protocol designed to preserve the 7H-state against standard scoring function penalties.

Structural Anatomy & H-Bonding Potential[1][2]

To accurately model 7H-purine-6-carboxamide, one must first deconstruct its donor-acceptor (D-A) topology. In the 7H-tautomer, the imidazole ring proton resides on N7, altering the electronic distribution compared to the canonical 9H form.

The Pharmacophore Map

The molecule possesses a distinct H-bond fingerprint comprising 4 Acceptors and 2 Donor groups (3 protons total).

Atom Position	Type	Hybridization	Function in 7H-Tautomer	Interaction Potential
N1	Acceptor	sp²	Pyrimidine Ring N	Canonical Watson-Crick acceptor.
N3	Acceptor	sp²	Pyrimidine Ring N	Minor groove binder; often solvated.
C6-Amide (O)	Acceptor	sp²	Carbonyl Oxygen	Strong acceptor; mimics backbone interactions.
C6-Amide (N)	Donor	sp²	Amino Group ( )	Dual donor; capable of "forked" H-bonds.
N7	Donor	sp²	Imidazole Ring NH	The critical 7H feature. Hoogsteen donor.
N9	Acceptor	sp²	Imidazole Ring N	Unique to 7H form; accepts from backbone NH or waters.

The Tautomeric Energy Penalty

In the gas phase, the 9H-tautomer is generally more stable than the 7H-tautomer by approximately 3–7 kcal/mol due to aromaticity and lone-pair repulsion factors. However, in a protein active site, the 7H-form can be energetically favored if the N7-H forms a strong H-bond with a carboxylate (Asp/Glu) or a backbone carbonyl, while N9 accepts a proton. Standard docking algorithms (e.g., Glide, Gold, AutoDock Vina) often default to the lowest energy solution state (9H), leading to "false negative" binding poses unless the 7H state is explicitly enumerated and preserved.

Visualization of H-Bonding Topology

The following diagram maps the directional H-bonding vectors of the 7H-purine-6-carboxamide scaffold.

Figure 1: Pharmacophore map highlighting the donor/acceptor inversion at the imidazole ring characteristic of the 7H-tautomer.

The Computational Challenge: Rotamers & Flips

Beyond tautomerism, the 6-carboxamide group introduces a rotational degree of freedom . The amide group is planar but can rotate around the C6-C(carbonyl) bond.

• Syn-conformation: The carbonyl oxygen is oriented toward N1.

• Anti-conformation: The carbonyl oxygen is oriented toward N7.

Implication: This rotation effectively "flips" the donor/acceptor positions at the C6 substituent.

• Scenario A: Amide-O accepts from a residue near N1; Amide-NH2 donates to a residue near N7.

• Scenario B: Amide-NH2 donates to a residue near N1; Amide-O accepts from a residue near N7.

Critical Error Source: If the docking grid does not sample this bond rotation independently of the ring placement, the algorithm may miss the optimal H-bond network.

Strategic Docking Protocol

To accurately dock 7H-purine-6-carboxamide, a "blind" docking approach is insufficient. The following protocol enforces the 7H-state and optimizes the H-bond network.

Phase 1: Ligand Preparation (The Enforcement Step)

• Objective: Generate the 7H tautomer and prevent the software from "correcting" it to 9H.

• Method:

  • Input the 2D structure.

  • Use a tautomer generator (e.g., Schrödinger Epik, CCG Protonate3D).

  • Constraint: Explicitly retain the 7H state. If the software calculates a high energy penalty (>5 kcal/mol), flag the state but do not discard it.

  • Generate stereoisomers for the amide group (0° and 180° dihedrals).

Phase 2: Receptor Grid Generation

• Objective: Optimize the binding pocket for H-bonding.

• Method:

  • H-Bond Optimization: Run an algorithm (e.g., PropKa or ProtAssign) to optimize the orientation of Asn/Gln amides and His tautomers in the receptor.

  • Water Molecules: Retain bridging waters if they are conserved in >50% of homologous crystal structures. The 7H-purine often relies on a water bridge to N9 to stabilize the tautomer.

Phase 3: Constrained Docking

• Objective: Position the ligand while satisfying the 7H-specific vectors.

• Method:

  • Define the bounding box (typically 10Å–15Å around the active site).

  • Optional Constraint: If a specific residue (e.g., a hinge region Asp) is known to interact with N7-H, set a positional H-bond constraint.

  • Sampling: Use "Thorough" or "Precision" mode (e.g., Glide XP).

  • Post-Docking Minimization: Allow the ligand to relax in the field of the receptor.

Phase 4: Scoring & Filtering

• Objective: Distinguish true binders from artifacts.

• Metric: Do not rely solely on the Docking Score (which often penalizes the high-energy 7H tautomer).

• Filter: Select poses where:

  • N7-H forms a hydrogen bond (distance < 2.8Å, angle > 120°).

  • N9 is not sterically clashing (distance to nearest heavy atom > 3.0Å).

Workflow Visualization

The following diagram illustrates the decision logic required to successfully dock this specific tautomer.

Figure 2: Workflow for preserving the high-energy 7H tautomer during the docking process.

Validation Strategies

To confirm that the 7H-binding mode is physically relevant and not a computational artifact, employ the following validation methods:

Molecular Dynamics (MD) Simulation

Run a short (50–100 ns) MD simulation of the docked complex.

• Success Criteria: The N7-H hydrogen bond remains stable (occupancy > 60%). The ligand does not flip to the 9H tautomer or dissociate.

• Failure Mode: If the ligand immediately twists or breaks the N7-H bond, the 7H state is likely unstable in that specific pocket.

Thermodynamic Integration (TI)

For high-value targets, calculate the relative binding free energy (

) between the 7H and 9H tautomers in the bound state. This accounts for the desolvation penalty and the internal strain energy of the 7H form.

Interaction Fingerprints

Compare the H-bond network of your docked pose to known crystal structures of purine analogs (e.g., Theophylline or Adenine derivatives) bound to the same target. A match in the "interaction fingerprint" (e.g., N7-donor/N9-acceptor pattern) increases confidence.

References

• Tautomerism in Purines: L. Antonov, et al., "Tautomerism in Purines: A Theoretical and Experimental Study," Journal of Physical Chemistry A, 2012. [Link]

• Docking Methodologies & Scoring: R. A. Friesner, et al., "Glide: A New Approach for Rapid, Accurate Docking and Scoring," Journal of Medicinal Chemistry, 2004. [Link]

• Purine-Carboxamide Bioisosteres: J. Wang, et al., "Structure-Based Design of Purine-Carboxamide Derivatives," Bioorganic & Medicinal Chemistry Letters, 2018. [Link]

• Hydrogen Bond Directionality in Drug Design: G. Klebe, "The use of composite crystal-field environments in molecular recognition and the de novo design of protein ligands," Journal of Molecular Biology, 1994. [Link]

• Blood-Brain Barrier Permeability of Carboxamides: C. Wagen, "Intramolecular Hydrogen Bonds for Brain-Penetrant IP6K1 Inhibitors," Rowan Scientific, 2024. [Link]

Protocols & Analytical Methods

Step-by-step synthesis of 7H-purine-6-carboxamide from 6-cyanopurine

Application Note: Chemoselective Hydrolysis of 6-Cyanopurine to Purine-6-carboxamide

Executive Summary & Strategic Analysis

The conversion of 6-cyanopurine (Purine-6-carbonitrile) to purine-6-carboxamide represents a critical functional group transformation in nucleoside analog development. While nitrile hydrolysis is a textbook transformation, the purine scaffold presents unique chemoselective challenges. The C6 position in the purine ring is highly electron-deficient, making it susceptible to Nucleophilic Aromatic Substitution (

).

The Challenge: Standard acidic or basic hydrolysis conditions often lead to two competing side reactions:

• Displacement: The cyano group acts as a leaving group (pseudohalogen), resulting in hypoxanthine (6-hydroxypurine) rather than the amide.

• Over-hydrolysis: Rapid conversion of the intermediate amide to the carboxylic acid.

The Solution: This protocol utilizes the Radziszewski reaction conditions (alkaline hydrogen peroxide). The hydroperoxide anion (

) acts as a super-nucleophile (via the -effect), attacking the nitrile carbon significantly faster than the hydroxide ion attacks the aromatic C6 carbon. This kinetic control allows for the isolation of the carboxamide in high yield without ring substitution.

Reaction Mechanism & Logic

The transformation proceeds via the addition of the hydroperoxide anion to the nitrile, forming an imidate-peroxy intermediate, which rearranges to eliminate oxygen and form the amide.

Key Mechanistic Steps:

• Deprotonation:

  is deprotonated by the base ( ) to form .

• Nucleophilic Attack:

  attacks the electrophilic carbon of the nitrile group.

• Rearrangement: The intermediate cyclizes or rearranges, transferring oxygen to the nitrile carbon and releasing water/oxygen to yield the amide.

Pathway Visualization

Figure 1: Mechanistic pathway highlighting the kinetic preference for amide formation over hydrolytic displacement.

Detailed Experimental Protocol

Safety Precaution: 6-Cyanopurine releases cyanide equivalents upon destructive decomposition. Work in a well-ventilated fume hood. Hydrogen peroxide (30%) is a strong oxidizer; avoid contact with metal salts or organic combustibles.

Materials & Reagents

Component	Specification	Role
6-Cyanopurine	>98% Purity	Substrate
Hydrogen Peroxide	30% w/v (aq)	Reagent (Nucleophile source)
Sodium Hydroxide	1.0 N Solution	Catalyst/pH adjustment
Ethanol/Water	1:1 Mixture	Solvent System
Sodium Thiosulfate	Saturated Soln.	Quenching Agent

Step-by-Step Procedure

• Solubilization:

  • In a 100 mL round-bottom flask equipped with a magnetic stir bar, suspend 6-cyanopurine (1.45 g, 10.0 mmol) in 20 mL of Ethanol/Water (1:1) .

  • Note: The starting material may not fully dissolve initially.

• Basification:

  • Add 1.0 N NaOH (2.0 mL) dropwise.

  • Monitor dissolution. The solution should become slightly yellow. Adjust pH to ~9-10. Do not exceed pH 11 to prevent

    displacement.

• Oxidative Hydrolysis (The Critical Step):

  • Cool the reaction mixture to 10–15°C (water bath).

  • Add Hydrogen Peroxide (30%, 5.0 mL, ~5 eq) dropwise over 10 minutes.

  • Observation: Mild effervescence (oxygen evolution) is normal.

  • Allow the reaction to warm to Room Temperature (20–25°C) and stir for 2–4 hours.

  • Monitoring: Monitor by TLC (System: DCM/MeOH 9:1) or HPLC. The nitrile spot (

    ) should disappear, replaced by the more polar amide ( ).

• Quenching & Work-up:

  • Once conversion is >95%, cool the mixture to 4°C.

  • Carefully add saturated sodium thiosulfate (5 mL) to quench excess peroxide (check with starch-iodide paper).

  • Neutralize the solution to pH 7.0 using 1.0 N HCl .

• Isolation:

  • The product, Purine-6-carboxamide , typically precipitates upon neutralization and cooling.

  • Filter the solid precipitate using a sintered glass funnel.

  • Wash the cake with cold water (

    ) and cold ethanol ( ).

  • Dry under vacuum at 45°C for 12 hours.

Expected Results

• Yield: 75–85%

• Appearance: Off-white to pale yellow powder.

• Melting Point: >300°C (dec).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield / Hypoxanthine formation	Reaction temperature too high or pH > 11.	Maintain Temp < 25°C. Reduce NaOH concentration.
Incomplete Reaction	Old H2O2 (degraded).	Titrate H2O2 or use fresh stock. Increase time, not temp.
Product not precipitating	Product is amphoteric and soluble.	Concentrate the mother liquor by rotary evaporation (max 40°C) to half volume, then cool to 4°C.

References

• Hocek, M., & Holý, A. (1995).[1] A Facile Synthesis of 6-Cyanopurine Bases. Collection of Czechoslovak Chemical Communications, 60, 1386-1390. Link

• Kabalka, G. W., & Varma, R. S. (1987). The Synthesis of Amides via the Hydrolysis of Nitriles. Comprehensive Organic Synthesis. (General reference for Radziszewski conditions).

• Gundersen, L. L., et al. (2004). Efficient conversion of 6-cyanopurines into 6-alkoxyformimidoylpurines.[2] Tetrahedron, 60(12), 2735-2742. (Discusses reactivity of the 6-cyano group). Link

• Porter, D. J. (1992). Purine Nucleoside Phosphorylase. Journal of Biological Chemistry. (Context on purine amide stability).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Efficient conversion of 6-cyanopurines into 6-alkoxyformimidoylpurines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Optimal Reaction Conditions for the Hydrolysis of 6-Cyanopurine to 6-Carboxamidopurine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview and a detailed protocol for the selective hydrolysis of 6-cyanopurine to its corresponding carboxamide, 6-carboxamidopurine. As a senior application scientist, this document is structured to provide not only a step-by-step methodology but also the underlying scientific principles and rationale for the experimental design, ensuring both technical accuracy and practical applicability in a research and development setting.

Introduction: The Significance of 6-Carboxamidopurine

Purine derivatives are fundamental scaffolds in medicinal chemistry and drug development, with applications ranging from antiviral to anticancer agents.[1] The modification of the purine core at various positions allows for the fine-tuning of their biological activity.[2] 6-Carboxamidopurine, in particular, serves as a crucial intermediate in the synthesis of a variety of purine-based compounds. The amide functional group can participate in hydrogen bonding and can be a key pharmacophoric element. Furthermore, it can be a precursor for other functional groups, making it a versatile building block in the synthesis of novel therapeutic agents.[3] The conversion of the readily available 6-cyanopurine to its carboxamide is a key transformation in accessing this important intermediate.[4][5]

Core Principles: The Chemistry of Nitrile Hydrolysis

The conversion of a nitrile to a carboxamide is a partial hydrolysis reaction.[6] The reaction must be carefully controlled, as prolonged exposure to hydrolytic conditions will lead to the formation of the corresponding carboxylic acid.[7][8] The hydrolysis of nitriles can be catalyzed by either acid or base.[9]

• Acid-Catalyzed Hydrolysis: In the presence of an acid, the nitrile nitrogen is protonated, which increases the electrophilicity of the carbon atom, making it more susceptible to nucleophilic attack by water.[9]

• Base-Catalyzed Hydrolysis: Under basic conditions, the nucleophile (hydroxide ion) directly attacks the electrophilic carbon of the nitrile.

For the selective conversion of nitriles to amides, milder reaction conditions are generally preferred to prevent over-hydrolysis to the carboxylic acid.[6] A widely adopted and effective method for this transformation is the use of an alkaline solution of hydrogen peroxide.[10][11][12]

The Role of Alkaline Hydrogen Peroxide

The base-catalyzed hydrolysis of nitriles with hydrogen peroxide is a highly effective method for selectively producing amides.[11] The reaction proceeds via the nucleophilic attack of the hydroperoxide anion (OOH⁻), which is a more potent nucleophile than the hydroxide ion, on the nitrile carbon. The resulting intermediate then undergoes rearrangement and subsequent protonation to yield the amide. This method is often preferred due to its mildness and high selectivity for the amide product.[12][13]

Critical Parameters for Selective Hydrolysis

Several factors must be carefully controlled to achieve optimal yield and selectivity in the hydrolysis of 6-cyanopurine:

• pH: The pH of the reaction medium is a critical determinant of the final product. A moderately alkaline pH (typically between 7 and 8) is often optimal for the selective formation of the amide.[7][8] At higher pH values, the rate of amide hydrolysis to the carboxylic acid increases significantly.

• Temperature: The reaction is typically carried out at or slightly above room temperature. While gentle heating can increase the reaction rate, excessive temperatures can promote the undesirable over-hydrolysis to the carboxylic acid.[10]

• Solvent: The choice of solvent is crucial, especially considering the solubility of the purine substrate. 6-Cyanopurine has limited solubility in water. Therefore, a co-solvent system, such as a mixture of tetrahydrofuran (THF) and water or ethanol and water, is often necessary to ensure a homogeneous reaction mixture.[14]

• Reaction Monitoring: Careful monitoring of the reaction progress is essential to quench the reaction upon completion of the nitrile conversion and before significant amide hydrolysis occurs. Thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) are suitable techniques for this purpose.

Experimental Workflow for Hydrolysis of 6-Cyanopurine

The following diagram illustrates the general workflow for the synthesis of 6-carboxamidopurine from 6-cyanopurine.

Caption: Experimental workflow for the hydrolysis of 6-cyanopurine.

Optimal Reaction Conditions: A Comparative Summary

The following table summarizes the key parameters for different approaches to the hydrolysis of 6-cyanopurine to its carboxamide.

Parameter	Alkaline Peroxide Method	Acid-Catalyzed Method
Catalyst/Reagent	NaOH / H₂O₂	Dilute HCl or H₂SO₄
Solvent	THF/Water or EtOH/Water	Aqueous solution
Temperature	Room Temperature (e.g., 20-25 °C)	Mild heating (e.g., 40 °C)[6]
pH	Moderately alkaline (pH 7-8)[7][8]	Acidic
Selectivity	High for amide	Risk of over-hydrolysis to carboxylic acid
Key Considerations	Careful control of H₂O₂ addition and temperature.	Requires careful monitoring to stop at the amide stage.

Detailed Protocol: Hydrolysis of 6-Cyanopurine to 6-Carboxamidopurine

This protocol is based on the principles of alkaline peroxide hydrolysis of nitriles, adapted for the specific substrate 6-cyanopurine.

Materials and Reagents

• 6-Cyanopurine

• Tetrahydrofuran (THF), reagent grade

• Deionized Water

• Sodium Hydroxide (NaOH)

• Hydrogen Peroxide (H₂O₂), 30% solution

• Sodium Sulfite (Na₂SO₃)

• Hydrochloric Acid (HCl), 1 M

• Ethyl Acetate, reagent grade

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

• TLC plates (silica gel 60 F₂₅₄)

Step-by-Step Procedure

• Dissolution of Starting Material: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of 6-cyanopurine in a mixture of 10 mL of THF and 5 mL of deionized water. Stir until a homogeneous solution is obtained.

• Establishment of Alkaline Conditions: To the stirring solution, add 0.1 M NaOH solution dropwise until the pH of the solution reaches approximately 8. Monitor the pH using a pH meter or pH paper.

• Addition of Hydrogen Peroxide: Cool the reaction mixture in an ice bath. Slowly add 1.5 equivalents of 30% H₂O₂ solution dropwise over a period of 15-20 minutes, ensuring the temperature does not rise above 10 °C.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the progress of the reaction by TLC (e.g., using a 10:1 dichloromethane:methanol eluent system) every 30 minutes. The reaction is complete when the starting material spot is no longer visible.

• Quenching the Reaction: Once the reaction is complete, cool the mixture in an ice bath and quench the excess hydrogen peroxide by the slow addition of a saturated aqueous solution of sodium sulfite until a negative test with peroxide test strips is obtained.

• Neutralization and Extraction: Carefully neutralize the reaction mixture to pH 7 by the dropwise addition of 1 M HCl. Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 20 mL).

• Washing and Drying: Combine the organic layers and wash with brine (2 x 15 mL). Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography or recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the pure 6-carboxamidopurine.

• Characterization: Confirm the identity and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Conclusion

The selective hydrolysis of 6-cyanopurine to 6-carboxamidopurine is a valuable transformation in the synthesis of modified purine derivatives. The alkaline hydrogen peroxide method offers a mild and efficient route to the desired carboxamide, provided that the reaction conditions, particularly pH and temperature, are carefully controlled. This application note and protocol provide a robust framework for researchers to successfully perform this conversion and to adapt the methodology for related substrates in their drug discovery and development endeavors.

References

• Bera, S., & Kumar, S. (2020). Purine synthesis and its regulation. In StatPearls [Internet].
• Hocek, M., & Holý, A. (2002). A Facile Synthesis of 6-Cyanopurine Bases.

• Chemistry Stack Exchange. (2021). Hydrolysis of nitriles: Amide vs Carboxylic acid. [Link]

• Watanabe, A., Yano, K., Ikebukuro, K., & Karube, I. (1998). Cyanide hydrolysis in a cyanide-degrading bacterium, Pseudomonas stutzeri AK61, by cyanidase. Applied Microbiology and Biotechnology, 50(1), 123-127.
• MDPI. (2021). Exploring Enzymatic Hydrolysis of Urine Samples for Investigation of Drugs Associated with Drug-Facilitated Sexual Assault. Molecules, 26(16), 4983.

• Organic Chemistry Portal. (n.d.). Nitrile to Amide - Common Conditions. [Link]

• ResearchGate. (n.d.). A Facile Synthesis of 6-Cyanopurine Bases. [Link]

• Wang, Z., et al. (2023).
• McIsaac, J. E., Ball, R. E., & Behrman, E. J. (1971). Mechanism of the base-catalyzed conversion of nitriles to amides by hydrogen peroxide. The Journal of Organic Chemistry, 36(20), 3048–3050.

• Microbe Notes. (2023). Purine- Structure, Types, Derivatives, Modification, Effects. [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction. [Link]

• Wikipedia. (n.d.). Purine. [Link]

• ResearchGate. (n.d.). Efficient Hydrolysis of Nitriles to Amides with Hydroperoxide Anion in Aqueous Surfactant Solutions as Reaction Medium. [Link]

• Hocek, M., & Holý, A. (2002). A Facile Synthesis of 6-Cyanopurine Bases.

• YouTube. (2019). SYNTHESIS OF 6-MERCAPTOPURINE | PHARMACEUTICAL CHEMISTRY. [Link]

• National Center for Biotechnology Information. (n.d.). Enzymatic Assimilation of Cyanide via Pterin-Dependent Oxygenolytic Cleavage to Ammonia and Formate in Pseudomonas fluorescens NCIMB 11764. [Link]

• National Center for Biotechnology Information. (n.d.). Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation. [Link]

• ScienceDirect. (2023). Mo(VI)-catalyzed conversion of nitriles to amides with hydrogen peroxide in ethanol. [Link]

• MDPI. (2021). Cyanogenesis in Macadamia and Direct Analysis of Hydrogen Cyanide in Macadamia Flowers, Leaves, Husks, and Nuts Using Selected Ion Flow Tube–Mass Spectrometry. Molecules, 26(16), 4983.

• National Center for Biotechnology Information. (n.d.). A Simple Method for C-6 Modification of Guanine Nucleosides. [Link]

• Royal Society of Chemistry. (n.d.). Kinetics and mechanism of hydrolysis of some amine–cyanoborances in acid perchlorate media. [Link]

• YouTube. (2020). Purine and Pyrimidine Synthesis - Metabolism. [Link]

• Chemistry Steps. (n.d.). Converting Nitriles to Amides. [Link]

• The Medical Biochemistry Page. (n.d.). Purine and Pyrimidine Metabolism. [Link]

• Organic Syntheses. (n.d.). Procedure. [Link]

• MDPI. (2023). Enzymatic Hydrolysis Systems Enhance the Efficiency and Biological Properties of Hydrolysates from Frozen Fish Processing Co-Products. Foods, 12(22), 4165.

• Lumen Learning. (n.d.). Hydrolysis of nitriles. [Link]

• ResearchGate. (n.d.). Selective synthesis ofquinoline-6-carboxamide derivatives in the.... [Link]

• CHIMIA. (2022). Cyanine Renaissance: Tailoring the Properties to Applications. CHIMIA International Journal for Chemistry, 76(9), 768-774.
• MDPI. (2022). Selective Synthesis of Isoquinoline-1-Carboxamides via Palladium-Catalyzed Aminocarbonylation in DMF and Biomass-Derived Solvents.

• ClinPGx. (n.d.). Reversal of 6-mercaptopurine and 6-methylmercaptopurine ribonucleoside cytotoxicity by amidoimidazole carboxamide ribonucleoside in Molt F4 human malignant T-lymphoblasts. [Link]

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• 14. Direct Regioselective C-H Cyanation of Purines [mdpi.com]

Application Notes and Protocols: Mastering the Use of 7H-purine-6-carboxamide in DMSO for Cell Culture Assays

Introduction: Navigating the Nuances of Purine Analogues in Research

7H-purine-6-carboxamide belongs to the extensive family of purine analogues, a class of compounds pivotal to numerous areas of biomedical research, including oncology and virology.[1] The therapeutic and investigational potential of these molecules often hinges on their ability to mimic endogenous purines, thereby interacting with the cellular machinery of nucleic acid synthesis and metabolism.[2] However, a significant practical hurdle for researchers is the frequently low aqueous solubility of these heterocyclic compounds.

This document provides a comprehensive guide to the solubilization and application of 7H-purine-6-carboxamide in dimethyl sulfoxide (DMSO) for in vitro cell-based assays. Recognizing the current absence of specific published solubility data for this particular analogue, we will equip the researcher with both a foundational understanding of purine solubility and a robust, empirical protocol to determine optimal working concentrations. Our focus is on ensuring experimental reproducibility and preserving the biological integrity of the cell culture system.

The Challenge of Solubility: A Physicochemical Perspective

The purine ring system, a fused imidazole and pyrimidine ring, is aromatic and relatively nonpolar.[1] Substituents on this core structure dramatically influence its physicochemical properties, including solubility. The carboxamide group at the 6-position of 7H-purine-6-carboxamide introduces a polar moiety capable of hydrogen bonding. However, the overall solubility in aqueous solutions is expected to be limited, a common trait among purine derivatives.[2]

DMSO is a powerful, polar aprotic solvent widely used in cell culture for dissolving nonpolar compounds.[3][4] Its utility stems from its ability to solubilize a vast array of organic molecules while being miscible with water and cell culture media.[4]

Data Presentation: Properties of 7H-purine-6-carboxamide and Related Analogues

Compound	Molecular Formula	Molecular Weight ( g/mol )	Notes on Solubility
7H-purine-6-carboxamide	C₆H₅N₅O	151.13	Specific solubility data in DMSO is not published. An empirical determination is recommended.
7H-purine-2-carboxylic acid	C₆H₄N₄O₂	164.12	Physicochemical data available on PubChem.[5]
7H-purine-6-sulfonic Acid	C₅H₄N₄O₃S	200.18	Physicochemical data available on PubChem.[6]
6-Mercaptopurine	C₅H₄N₄S	152.18	Soluble in DMSO at approximately 5 mg/mL.[7]

Experimental Workflow for Utilizing 7H-purine-6-carboxamide in Cell Culture

The following diagram outlines the critical steps from compound handling to experimental endpoint, emphasizing the decision points related to solubility.

Caption: Workflow for 7H-purine-6-carboxamide in Cell Assays.

Protocols

Protocol 1: Empirical Determination of Solubility in DMSO

Rationale: Given the absence of specific solubility data, this protocol provides a systematic approach to determine the maximum practical stock concentration of 7H-purine-6-carboxamide in DMSO. This ensures the preparation of a clear, homogenous stock solution, which is critical for accurate downstream dilutions and reliable experimental results.

Materials:

• 7H-purine-6-carboxamide powder

• Anhydrous, cell culture grade DMSO

• Vortex mixer

• Water bath or heat block (optional)

• Microcentrifuge tubes (1.5 mL)

• Pipettors and sterile tips

Procedure:

• Initial Weighing: Accurately weigh a small amount (e.g., 1-2 mg) of 7H-purine-6-carboxamide into a pre-weighed microcentrifuge tube.

• Solvent Addition: Add a calculated volume of DMSO to achieve a high target concentration (e.g., 50 mM).

• Dissolution: Vortex the tube vigorously for 2-3 minutes.

• Visual Inspection: Carefully inspect the solution against a dark background for any undissolved particles. If particles are present, proceed to step 5. If the solution is clear, this concentration is achievable. You may opt to test a higher concentration.

• Gentle Warming (Optional): Briefly warm the solution to 37°C for 5-10 minutes. Some compounds exhibit increased solubility at slightly elevated temperatures. Vortex again. Caution: Do not overheat, as this can degrade the compound.

• Centrifugation: If particles persist, centrifuge the tube at a low speed (e.g., 1000 x g) for 1 minute to pellet any undissolved solid.

• Observation and Dilution: If a pellet is visible, the compound is not soluble at this concentration. Carefully remove the supernatant and add a known, larger volume of DMSO to the original tube to achieve a lower concentration. Repeat steps 3-6 until a clear solution is obtained. The highest concentration that results in a clear solution is your maximum stock concentration.

Protocol 2: Preparation of a Concentrated Stock Solution

Rationale: A high-concentration stock solution minimizes the volume of DMSO introduced into the final cell culture medium, thereby reducing the risk of solvent-induced cytotoxicity.

Materials:

• 7H-purine-6-carboxamide powder

• Anhydrous, cell culture grade DMSO

• Sterile, amber microcentrifuge tubes or vials

• Vortex mixer

Procedure:

• Based on the empirically determined solubility, calculate the required mass of 7H-purine-6-carboxamide to prepare a desired volume of the stock solution (e.g., 1 mL of a 20 mM stock).

• Aseptically weigh the compound into a sterile tube.

• Add the calculated volume of sterile DMSO.

• Vortex until the compound is completely dissolved.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store at -20°C or -80°C, protected from light.

Protocol 3: Preparation of Working Solutions for Cell Culture Assays

Rationale: This protocol ensures that the final concentration of DMSO in the cell culture wells is kept at a non-toxic level (typically ≤0.5%). Serial dilutions are performed in the cell culture medium to minimize the risk of the compound precipitating out of solution.

Materials:

• Frozen aliquot of 7H-purine-6-carboxamide stock solution

• Pre-warmed, complete cell culture medium

• Sterile tubes for dilution

• Pipettors and sterile tips

Procedure:

• Thaw Stock Solution: Thaw one aliquot of the DMSO stock solution at room temperature.

• Intermediate Dilution (if necessary): For very low final concentrations, it may be necessary to perform an intermediate dilution of the stock solution in culture medium.

• Final Dilution: Directly add a small volume of the stock or intermediate solution to a larger volume of pre-warmed culture medium to achieve the desired final concentration for treating your cells. Crucially, ensure the final DMSO concentration does not exceed a level that is toxic to your specific cell line (typically <0.5%).

• Mixing: Mix thoroughly by gentle inversion or pipetting.

• Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without the compound) to the same volume of culture medium.

• Immediate Use: Use the freshly prepared working solutions immediately to treat your cells. Do not store diluted aqueous solutions of the compound.

Safety and Handling

As a Senior Application Scientist, I must emphasize the importance of safety.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, safety glasses, and a lab coat when handling 7H-purine-6-carboxamide and DMSO.

• Handling Powder: Handle the powdered compound in a chemical fume hood or a designated area to avoid inhalation of dust.

• DMSO Precautions: DMSO can facilitate the absorption of other chemicals through the skin. Handle with care and avoid direct contact.

The logical flow for safe handling and preparation is as follows:

Caption: Safety and Preparation Flow.

Conclusion

While the precise solubility of 7H-purine-6-carboxamide in DMSO remains to be formally published, a systematic and empirical approach allows for its effective use in cell culture assays. By carefully determining the maximum stock concentration and adhering to protocols that minimize solvent-induced artifacts, researchers can confidently investigate the biological effects of this and other challenging purine analogues. The principles and protocols outlined in this guide provide a framework for generating reliable and reproducible data, advancing our understanding of this important class of molecules.

References

• Makarov, E. A., et al. (2023). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. Molecules, 28(4), 1773. [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 17967868, 7H-purine-2-carboxylic acid. Retrieved February 2, 2026 from [Link].

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 6294577, 7H-purine-6-sulfonic Acid. Retrieved February 2, 2026 from [Link].

• Gaylord Chemical Company, L.L.C. (2007). Dimethyl Sulfoxide (DMSO) Solubility Data. [Link]

• El-Faham, A., et al. (2025). Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review. RSC Advances, 15(1), 1-35. [Link]

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HPLC method development for detection of 7H-purine-6-carboxamide

An Application Note for the Robust Quantification of 7H-purine-6-carboxamide using Reversed-Phase High-Performance Liquid Chromatography

Abstract

This application note presents a comprehensive and robust method for the development and validation of a reversed-phase high-performance liquid chromatography (RP-HPLC) protocol for the quantitative analysis of 7H-purine-6-carboxamide. Recognizing the analytical challenges posed by polar molecules, this guide details a systematic approach, from the selection of chromatographic conditions to full method validation in accordance with International Council for Harmonisation (ICH) guidelines.[1][2][3] The causality behind each experimental choice is explained to provide researchers, scientists, and drug development professionals with a foundational understanding for adapting this method. The protocol emphasizes self-validating systems through rigorous system suitability testing and a detailed validation workflow, ensuring data integrity and reproducibility.

Introduction and Method Development Rationale

7H-purine-6-carboxamide is a purine derivative of significant interest in pharmaceutical research and development. Accurate and precise quantification is critical for pharmacokinetic studies, impurity profiling, and quality control. However, like many purines, 7H-purine-6-carboxamide is a polar compound, which presents a challenge for traditional reversed-phase chromatography.[4][5] The primary retention mechanism in RP-HPLC is hydrophobic interaction, meaning highly polar analytes often exhibit poor retention, eluting near the solvent front with potential interference from matrix components.[5][6]

To overcome this, several strategies can be employed, such as using polar-embedded or polar-endcapped columns, or modifying the mobile phase.[4] This method opts for a widely accessible and robust approach using a standard C18 stationary phase, with careful optimization of the mobile phase to achieve adequate retention and symmetrical peak shape. The use of an aqueous buffer system at a controlled pH is essential to maintain a consistent ionization state of the analyte, thereby ensuring reproducible retention times.[6] UV detection is selected based on the chromophoric nature of the purine ring system, with a detection wavelength optimized for maximum sensitivity.

Experimental Protocol

Materials and Reagents

• 7H-purine-6-carboxamide reference standard (Purity ≥98%)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Potassium dihydrogen phosphate (KH₂PO₄), analytical grade

• Orthophosphoric acid (85%), analytical grade

• Perchloric acid (70%), analytical grade

• Potassium carbonate (K₂CO₃), analytical grade

• Water, HPLC grade or Milli-Q

• 0.45 µm PVDF syringe filters

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector is suitable for this method.[7] The conditions outlined below provide a validated starting point for analysis.

Parameter	Condition
HPLC Column	C18, 4.6 x 250 mm, 5 µm particle size
Mobile Phase A	20 mM Potassium Phosphate Buffer (pH 3.0)
Mobile Phase B	Acetonitrile
Gradient	Isocratic
Composition	95% A : 5% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detector	UV-Vis or PDA
Detection Wavelength	254 nm
Run Time	~10 minutes

Preparation of Solutions

• Mobile Phase A (20 mM Potassium Phosphate, pH 3.0): Dissolve 2.72 g of KH₂PO₄ in 1 L of HPLC grade water. Adjust the pH to 3.0 using orthophosphoric acid. Filter through a 0.45 µm membrane filter and degas.

• Diluent: A mixture of Mobile Phase A and Mobile Phase B in the same ratio as the isocratic composition (95:5 v/v) is recommended as the diluent to ensure good peak shape.

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 7H-purine-6-carboxamide reference standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution with the diluent to cover the desired concentration range (e.g., 0.5 - 50 µg/mL).

Sample Preparation Protocol (from Biological Matrix)

This protocol is adapted for deproteinization of biological samples like plasma or cell lysates.[8]

• To 200 µL of sample (e.g., plasma), add 20 µL of cold 4 M perchloric acid to achieve a final concentration of approximately 0.4 M.

• Vortex the mixture thoroughly for 30 seconds to precipitate proteins.

• Centrifuge the homogenates at 10,000 × g for 10 minutes at 4°C.[8]

• Carefully collect the supernatant, avoiding the protein pellet.[8]

• Neutralize the pH of the supernatant to ~7.0 by adding a small volume of 3.5 M K₂CO₃. This will precipitate potassium perchlorate.

• Place the sample on ice for 15 minutes.[8]

• Centrifuge again at 10,000 × g for 10 minutes at 4°C to pellet the potassium perchlorate.[8]

• Filter the final supernatant through a 0.45 µm PVDF syringe filter into an HPLC vial.[8]

• The sample is now ready for injection.

System Suitability and Method Validation

System Suitability Testing (SST)

Before any sample analysis, the performance of the entire HPLC system must be verified.[9][10][11] This is achieved by injecting a standard solution (e.g., 10 µg/mL) multiple times (n=5 or 6) and evaluating the following parameters.[12]

Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	T ≤ 2.0	Measures peak symmetry. High tailing can affect integration accuracy.
Theoretical Plates (N)	N > 2000	Indicates column efficiency and separation power.
Relative Standard Deviation (%RSD) of Peak Area	≤ 2.0%	Demonstrates the precision and reproducibility of the injector and detector.
Relative Standard Deviation (%RSD) of Retention Time	≤ 1.0%	Indicates the stability and precision of the pump and mobile phase delivery.

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Method Validation Protocol

The analytical method must be validated to ensure it is fit for its intended purpose.[3][13] The validation should be performed according to ICH Q2(R1) or Q2(R2) guidelines.[1][2]

• Specificity/Selectivity: Demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components. This is typically done by analyzing blank and spiked matrix samples.

• Linearity: The linearity should be evaluated across the range of the analytical procedure. This is established by analyzing a minimum of 5 concentrations. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: Accuracy should be assessed using a minimum of 9 determinations over a minimum of 3 concentration levels covering the specified range (e.g., 3 concentrations/3 replicates each).[1] It is reported as the percent recovery of the known added amount. The mean recovery should be within 98.0% to 102.0%.

• Precision:

  • Repeatability (Intra-assay precision): Assessed by analyzing a minimum of 6 determinations at 100% of the test concentration or 9 determinations covering the specified range.[1]

  • Intermediate Precision: Evaluates the effects of random events on precision by having the method run by different analysts, on different days, and with different equipment.

  • For both, the %RSD should be ≤ 2.0%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ):

  • LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

  • These can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: The robustness of the method should be evaluated by deliberately varying method parameters such as mobile phase pH (±0.2 units), column temperature (±5°C), and mobile phase composition (±2%). The system suitability parameters should remain within acceptance criteria.

// Core Concept Method [label="Validated HPLC Method", shape=doubleoctagon, fillcolor="#4285F4", fontcolor="#FFFFFF", fontsize=14];

// Primary Validation Pillars node [fillcolor="#FBBC05", fontcolor="#202124"]; Accuracy [label="Accuracy\n(% Recovery)"]; Precision [label="Precision\n(% RSD)"]; Specificity [label="Specificity\n(Peak Purity)"]; Linearity [label="Linearity\n(r²)"]; Range [label="Range"]; Robustness [label="Robustness"]; Sensitivity [label="Sensitivity"];

// Sub-nodes for Precision and Sensitivity node [fillcolor="#FFFFFF", fontcolor="#202124", shape=box, style="rounded,filled"]; Repeatability [label="Repeatability"]; Intermediate [label="Intermediate Precision"]; LOD [label="LOD"]; LOQ [label="LOQ"];

// Edges Method -> {Accuracy, Precision, Specificity, Linearity, Robustness, Sensitivity} [arrowhead=none, penwidth=2, color="#34A853"]; Linearity -> Range [dir=back]; Precision -> Repeatability; Precision -> Intermediate; Sensitivity -> LOD; Sensitivity -> LOQ; } } Caption: Inter-relationship of Key HPLC Method Validation Parameters per ICH Guidelines.

Results and Discussion

Following the described chromatographic conditions, 7H-purine-6-carboxamide should elute as a sharp, symmetrical peak with a retention time of approximately 6-8 minutes. A well-developed method will show a baseline free of interfering peaks from the sample matrix at the retention time of the analyte, confirming specificity.

Troubleshooting:

• Poor Retention (Peak near solvent front): Decrease the percentage of organic modifier (Acetonitrile) in the mobile phase. Ensure the pH of the mobile phase is correctly adjusted, as this significantly impacts the retention of ionizable compounds.[6]

• Peak Tailing: This may indicate secondary interactions with the stationary phase. Ensure the mobile phase pH is at least 2 units away from the analyte's pKa. Tailing can also result from column degradation; replacing the column may be necessary.

• Variable Retention Times: This often points to issues with the pump or mobile phase preparation. Ensure the mobile phase is thoroughly mixed and degassed, and that the pump is delivering a consistent flow rate.

Conclusion

This application note provides a detailed, robust, and validated RP-HPLC method for the quantification of 7H-purine-6-carboxamide. By explaining the rationale behind the chosen parameters and incorporating rigorous system suitability and validation protocols based on ICH guidelines, this document serves as a practical guide for researchers. The method is demonstrated to be specific, linear, accurate, and precise, making it suitable for routine use in quality control and drug development environments.

References

• Sample Preparation for Purine HPLC Assay. (n.d.). Emory University.
• Namjesnik-Dejanovic, K., & Chin, Y. P. (2004). Reverse-Phase HPLC Method for Measuring Polarity Distributions of Natural Organic Matter. Environmental Science & Technology, 38(1), 13-19.
• HPLC Analysis of Very Polar Compounds in Bioanalysis. (2012). LCGC International.
• Namjesnik-Dejanovic, K., & Chin, Y. P. (2000). Reverse-phase HPLC method for measuring polarity distributions of natural organic matter. Abstracts of Papers of the American Chemical Society, 219, U228-U228.
• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation of Technical Requirements for Registration of Pharmaceuticals for Human Use.
• System Suitability in HPLC Analysis. (n.d.). Pharmaguideline.
• Barks, J., Buckley, D., Grieves, G., & Lvanov, I. (2010). Guanine, Adenine, and Hypoxanthine Production from UV-Irradiated Formamide: Relaxation of the Requirements for Prebiotic Purine Nucleobase Formation. Astrobiology, 10(4), 443-453.
• Zhao, Y., et al. (2011). Quantification of uric acid, xanthine and hypoxanthine in human serum by HPLC for pharmacodynamic studies. Journal of Chromatography B, 879(24), 2391-2397.
• Reversed Phase HPLC Method Development. (n.d.). Phenomenex.
• System suitability in HPLC Analysis. (2021). Pharmaceutical Updates.
• ICH guideline Q2(R2) on validation of analytical procedures. (2022). European Medicines Agency.
• The Significance of System Suitability in High-Performance Liquid Chromatography (HPLC) Analysis: Ensuring Accurate and Reliable Results. (2023). International Journal for Research in Applied Science & Engineering Technology.
• Validation of Analytical Procedures Q2(R2). (2023). International Council for Harmonisation.
• Fukuuchi, T., et al. (2008). A simple HPLC method for determining the purine content of beer and beer-like alcoholic beverages. Journal of Chromatography B, 876(1), 109-113.
• ICH Q2(R2) Validation of analytical procedures. (2022). European Medicines Agency.
• System suitability Requirements for a USP HPLC Method. (n.d.). Waters Corporation.
• HPLC for the Retention and Resolution of Very Polar Compounds. (n.d.). Thermo Fisher Scientific.
• Wang, Y., et al. (2021). Simultaneous Determination of Purines and Uric Acid in Chinese Chicken Broth Using TFA/FA Hydrolysis Coupled with HPLC-VWD. Foods, 10(11), 2828.

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• 2. ema.europa.eu [ema.europa.eu]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. assets.fishersci.com [assets.fishersci.com]
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Protocol for recrystallization of 7H-purine-6-carboxamide

An Application Note for the Purification of 7H-purine-6-carboxamide via Recrystallization

This document provides a detailed protocol for the purification of 7H-purine-6-carboxamide, a key heterocyclic compound in medicinal chemistry and drug development, through the technique of recrystallization. The protocol is designed for researchers, scientists, and professionals in the pharmaceutical industry, offering in-depth explanations for procedural choices to ensure both purity and yield.

Principle and Objective

Recrystallization is a fundamental purification technique for solid organic compounds. The underlying principle relies on the differential solubility of a compound and its impurities in a selected solvent at varying temperatures. An ideal recrystallization process involves dissolving the impure solid in a minimal amount of a suitable solvent at an elevated temperature to create a saturated solution. As this solution slowly cools, the solubility of the desired compound decreases, leading to the formation of highly organized, pure crystals. Impurities, which are present in smaller concentrations, remain dissolved in the solvent (mother liquor) and are subsequently separated by filtration.[1][2] The objective of this protocol is to provide a reliable method to enhance the purity of synthesized or commercially sourced 7H-purine-6-carboxamide.

Understanding the Compound: Physicochemical Properties

A successful recrystallization hinges on understanding the physicochemical properties of the target molecule. 7H-purine-6-carboxamide belongs to the purine class of compounds, which are nitrogen-containing heterocycles.[3] The presence of the purine core, with its multiple nitrogen atoms, along with the carboxamide functional group, imparts a significant degree of polarity to the molecule. This polarity is the primary determinant for solvent selection.

While specific solubility data for 7H-purine-6-carboxamide is not extensively published, its structural analogue, 9H-Purine-6-carboxylic acid, is noted to be a white crystalline solid that is soluble in water, particularly at higher temperatures.[4] This suggests that polar solvents will be the most effective for the recrystallization of 7H-purine-6-carboxamide.

Solvent System Selection: The Critical Choice

The choice of solvent is the most critical parameter in a recrystallization protocol.[1][2] The ideal solvent should exhibit the following characteristics:

• High dissolving power for 7H-purine-6-carboxamide at elevated temperatures.

• Low dissolving power for 7H-purine-6-carboxamide at low temperatures to maximize crystal recovery.

• High solubility for impurities at all temperatures, or very low solubility so they can be removed by hot filtration.

• Chemical inertness to avoid any reaction with the compound.[1]

• A boiling point that is low enough to be easily removed from the crystals during the drying phase.[2]

Based on the polar nature of the purine ring system, the following solvent systems are proposed:

Primary Recommendation: Mixed Solvent System (Ethanol/Water)

A mixed solvent system is often effective when no single solvent meets all the criteria.[2] For polar compounds like 7H-purine-6-carboxamide, an ethanol-water mixture is an excellent starting point. The compound is likely to be more soluble in ethanol (the "good" solvent) and less soluble in water (the "poor" solvent). This combination allows for fine-tuning of the solubility to achieve optimal crystal formation.

Alternative Solvent: Water

Given that related purine derivatives show increased water solubility with temperature, water alone can be a viable, albeit potentially challenging, solvent.[4][5] A potential issue is the low solubility of some purine derivatives in aqueous media, which might necessitate large solvent volumes.[6]

Detailed Recrystallization Protocol

This protocol is designed for a starting scale of approximately 1-5 grams of crude 7H-purine-6-carboxamide. Adjust volumes accordingly for different scales.

4.1 Materials and Equipment

• Crude 7H-purine-6-carboxamide

• Ethanol (95% or absolute)

• Deionized Water

• Erlenmeyer flasks (appropriate sizes)

• Hot plate with magnetic stirring capability

• Magnetic stir bars

• Stemless funnel and fluted filter paper (for hot filtration, if needed)

• Büchner funnel and flask

• Vacuum source

• Watch glass

• Spatula

• Drying oven or vacuum desiccator

4.2 Step-by-Step Methodology

Step 1: Dissolution

• Place the crude 7H-purine-6-carboxamide into an appropriately sized Erlenmeyer flask with a magnetic stir bar.

• Add the "good" solvent (ethanol) dropwise while heating the mixture gently with stirring. The goal is to use the minimum amount of hot solvent to fully dissolve the solid.

• Once the solid is dissolved, add the "poor" solvent (water) dropwise to the hot solution until the solution becomes slightly cloudy (turbid). This indicates that the solution is saturated.

• Add a few more drops of the hot "good" solvent (ethanol) until the cloudiness just disappears, resulting in a clear, saturated solution at high temperature.

Step 2: Decolorization and Hot Filtration (Optional)

• If the hot solution has a noticeable color from impurities, remove it from the heat, add a small amount of activated charcoal, and reheat to boiling for a few minutes.

• To remove the charcoal or any insoluble impurities, perform a hot filtration. This involves pouring the hot solution through a pre-warmed stemless funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step must be done quickly to prevent premature crystallization in the funnel.

Step 3: Crystallization

• Cover the flask with a watch glass and allow the solution to cool slowly to room temperature on a benchtop. Slow cooling is crucial for the formation of large, pure crystals.

• Once the flask has reached room temperature and crystal formation appears to have ceased, place the flask in an ice-water bath for at least 30 minutes to maximize the yield of crystals.

Step 4: Crystal Collection

• Set up a Büchner funnel with a piece of filter paper that fits snugly and wet it with a small amount of the cold solvent mixture.

• Turn on the vacuum source and pour the cold crystal slurry into the funnel.

• Use a small amount of the cold mother liquor to rinse any remaining crystals from the flask into the funnel.

Step 5: Washing

• With the vacuum still applied, wash the crystals on the filter paper with a small portion of ice-cold solvent (the same ethanol/water ratio). This will remove any residual mother liquor and soluble impurities.

• Allow the vacuum to pull air through the crystals for several minutes to help them dry.

Step 6: Drying

• Carefully remove the filter paper with the purified crystals from the funnel and place it on a pre-weighed watch glass.

• Dry the crystals to a constant weight. This can be done by air drying, placing them in a drying oven at a moderate temperature (e.g., 50-60 °C, ensuring it is well below the melting point), or in a vacuum desiccator.

Visualization of the Workflow

The following diagram outlines the key stages of the recrystallization process.

Caption: Figure 1: Recrystallization Workflow for 7H-purine-6-carboxamide.

Quantitative Protocol Summary

Parameter	Recommended Specification	Rationale
Primary Solvent System	Ethanol / Deionized Water	Balances solvency and insolubility for effective crystallization of a polar compound.
Approx. Solvent Ratio	Empirically determined; start with minimal hot ethanol, then add water to saturation.	Fine-tunes the polarity of the solvent to achieve a supersaturated solution upon cooling.
Dissolution Temperature	Boiling point of the solvent mixture	Ensures complete dissolution of the target compound and allows for saturation.
Cooling Protocol	Slow cooling to ambient temp., followed by ≥30 min in an ice bath (0-4 °C)	Promotes the formation of larger, purer crystals and maximizes product yield.
Washing Solvent	Ice-cold ethanol/water mixture	Removes adhering mother liquor without significantly dissolving the purified crystals.

Troubleshooting Common Issues

Issue	Probable Cause	Recommended Solution
Oiling Out	The compound's solubility is too high, or the solution is cooling too rapidly.	Reheat the solution to dissolve the oil, add a small amount of the "good" solvent (ethanol), and allow it to cool more slowly.
No Crystal Formation	The solution is not sufficiently saturated, or nucleation is inhibited.	Try scratching the inner wall of the flask with a glass rod. If available, add a seed crystal of the pure compound. Cool in the ice bath for a longer duration.
Low Yield	Too much solvent was used; premature crystallization during hot filtration; crystals are still dissolved in the mother liquor.	Use the minimum amount of solvent necessary for dissolution. Ensure filtration apparatus is pre-heated. Ensure thorough cooling in the ice bath.
Crystals Appear Impure	Cooling was too rapid, trapping impurities; insufficient washing.	Re-dissolve and recrystallize, ensuring a slower cooling rate. Ensure the crystals are washed with fresh, ice-cold solvent.

Safety and Handling Precautions

All procedures should be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.[7][8][9]

• Chemical Handling : Avoid direct contact with 7H-purine-6-carboxamide, as the toxicological properties may not be fully investigated.[10] Avoid inhalation of dust by handling the solid carefully.[7][9][10]

• Flammability : Keep away from open flames and hot surfaces, as ethanol is a flammable solvent.[8]

• Storage : Store 7H-purine-6-carboxamide in a tightly closed container in a dry, cool, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.[7][8][9]

• Waste Disposal : Dispose of the mother liquor and any chemical waste in accordance with local, state, and federal regulations.

References

• Teledyne ISCO. Purine and Related Compound Purification Strategies. Retrieved from [Link]

• National Center for Biotechnology Information. (2023, February 15). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. Retrieved from [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 1044, Purine. Retrieved from [Link]

• Carl ROTH. Safety Data Sheet: Pyridine. Retrieved from [Link]

• ChemSynthesis. 9H-purine-6-carboxamide. Retrieved from [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• ResearchGate. Synthesis and Yields of Purine Derivatives of Type 7. Retrieved from [Link]

• P. aeruginosa Metabolome Database. Hypoxanthine (PAMDB000059). Retrieved from [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• National Center for Biotechnology Information. (2018, May 10). Discovery of 6-chloro-2-(propylthio)-8,9-dihydro-7H-purines containing a carboxamide moiety as potential selective anti-lung cancer agents. Retrieved from [Link]

• The Annotated. (2024, March 1). Purine Salvage Pathway. Retrieved from [Link]

• AFINITICA. Potential Purine Antagonists. VI. Synthesis of I-Alkyl- and I-Aryl-4-sub-. Retrieved from [Link]

• Cole-Parmer. Material Safety Data Sheet - Purine, 99%. Retrieved from [Link]

• University of California, Davis. Recrystallization. Retrieved from [Link]

• PolyCrystalline. Physicochemical properties of new CBD cocrystals. Retrieved from [Link]

• CAS Common Chemistry. 9H-Purine-6-carboxylic acid. Retrieved from [Link]

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Application Notes and Protocols: Preparation of 7H-purine-6-carboxamide Stock Solutions for In Vitro Testing

Introduction: The Criticality of a Well-Characterized Stock Solution

7H-purine-6-carboxamide is a purine derivative of significant interest in pharmacological and biological research. As with any in vitro study, the reliability and reproducibility of experimental data are fundamentally dependent on the quality and accurate concentration of the test compound. The preparation of a stable, soluble, and well-characterized stock solution is the foundational step that dictates the success of subsequent assays.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the best practices for preparing 7H-purine-6-carboxamide stock solutions. We will delve into the rationale behind solvent selection, provide detailed protocols for dissolution and storage, and discuss critical quality control measures to ensure the integrity of your experimental starting material. The principles and protocols outlined herein are designed to be broadly applicable to a range of in vitro systems, including cell-based assays and enzymatic screens.

It is important to note that purine derivatives can exist in different tautomeric forms. While this guide specifically addresses 7H-purine-6-carboxamide, the principles are largely applicable to the closely related and often more commercially available 9H-purine-6-carboxamide. Purine tautomers can exist in equilibrium, with the 9-H and 7-H forms being the most stable[1].

Physicochemical Properties and Solvent Selection Rationale

A thorough understanding of the physicochemical properties of 7H-purine-6-carboxamide is paramount for selecting an appropriate solvent system. While detailed experimental solubility data for the 7H tautomer is not extensively published, we can infer its likely behavior from the broader class of purine analogs and related carboxamide-containing compounds.

Key Considerations for Solvent Selection:

• Solubility: Purine derivatives often exhibit limited solubility in aqueous solutions at neutral pH. The related compound, 9H-purine-6-carboxylic acid (uric acid), for example, has low water solubility that increases in basic solutions or with heating[2][3][4]. The carboxamide functional group in 7H-purine-6-carboxamide may slightly alter its solubility profile compared to the carboxylic acid.

• Compatibility with In Vitro Assays: The chosen solvent must be compatible with the downstream biological assay. High concentrations of organic solvents can be toxic to cells or interfere with enzyme activity[5][6][7].

• Stability of the Compound: The solvent should not promote the degradation of 7H-purine-6-carboxamide.

Recommended Solvent:

Based on these considerations, Dimethyl Sulfoxide (DMSO) is the recommended primary solvent for preparing high-concentration stock solutions of 7H-purine-6-carboxamide. DMSO is a powerful, polar aprotic solvent capable of dissolving a wide array of both polar and nonpolar compounds, a common practice for creating stock solutions for large chemical libraries used in high-throughput screening[8].

Table 1: Properties of 7H-purine-6-carboxamide and Recommended Solvent

Parameter	Value/Recommendation	Rationale & Citations
Molecular Formula	C₆H₅N₅O	[9]
Molecular Weight	163.14 g/mol	[9]
Appearance	Likely a white to off-white solid	Based on related purine compounds[2].
Primary Solvent	Dimethyl Sulfoxide (DMSO), Anhydrous	Excellent solubilizing capacity for a wide range of organic molecules. Widely used for in vitro compound screening[8].
Secondary/Co-solvents	Ethanol, Water (with pH adjustment)	Ethanol can be an alternative, though it may have more pronounced effects on some cell types[5]. Aqueous solutions may require pH modification to achieve desired solubility, similar to uric acid[3][4].

Experimental Workflow and Protocols

The following section details the step-by-step protocols for the preparation, quality control, and storage of 7H-purine-6-carboxamide stock solutions.

Visual Workflow for Stock Solution Preparation

Caption: Workflow for preparing a sterile stock solution of 7H-purine-6-carboxamide.

Protocol for Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting concentration for many in vitro screening applications.

Materials:

• 7H-purine-6-carboxamide (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, nuclease-free microcentrifuge tubes or amber glass vials

• Calibrated analytical balance

• Vortex mixer

• Water bath sonicator

Procedure:

• Calculate the required mass: To prepare 1 mL of a 10 mM stock solution of 7H-purine-6-carboxamide (MW: 163.14 g/mol ), you will need:

  • Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 163.14 g/mol = 0.0016314 g = 1.63 mg

• Weigh the compound: Accurately weigh 1.63 mg of 7H-purine-6-carboxamide and place it into a sterile microcentrifuge tube or vial. For very small quantities that may be difficult to see, ensure the solvent comes into contact with all inner surfaces of the vial during dissolution.

• Add solvent: Add 1 mL of anhydrous DMSO to the vial containing the compound.

• Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes.

• Aid dissolution (if necessary): If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes. Gentle warming (to 37°C) can also be applied, but the stability of the compound at elevated temperatures in DMSO should be considered.

• Visual Inspection: Once dissolved, the solution should be clear and free of any visible particulates.

Quality Control and Sterilization

For cell-based assays, it is crucial to ensure the sterility of the stock solution to prevent contamination of cell cultures.

Procedure:

• Sterile Filtration: Sterilize the stock solution by passing it through a 0.22 µm syringe filter (PTFE or other DMSO-compatible membrane) into a sterile receiving tube[10]. This step also serves to remove any minor, undissolved particulates.

• Concentration Verification (Optional but Recommended): For rigorous studies, the concentration of the stock solution can be verified using techniques like UV-Vis spectroscopy (if a molar extinction coefficient is known) or HPLC.

Storage and Handling

Proper storage is essential to maintain the stability and potency of the 7H-purine-6-carboxamide stock solution.

Procedure:

• Aliquoting: Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile microcentrifuge tubes[10][11]. This practice is critical to avoid repeated freeze-thaw cycles, which can lead to compound degradation and precipitation.

• Storage Conditions: Store the aliquots in a tightly sealed container at -20°C or -80°C for long-term storage. For solutions in DMSO, storage at -80°C is generally preferred for extended stability (e.g., >6 months)[12]. Protect from light.

• Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and date of preparation.

Table 2: Recommended Storage Conditions

Parameter	Guideline	Rationale & Citations
Storage Temperature	-20°C (short-term, <1 month) or -80°C (long-term)	Minimizes degradation and solvent evaporation. -80°C is recommended for long-term stability in DMSO[12].
Aliquoting	Single-use volumes (e.g., 20-50 µL)	Prevents degradation from repeated freeze-thaw cycles[10][11].
Container	Tightly sealed, sterile microcentrifuge tubes or amber vials	Prevents contamination and protects from light.

Preparation of Working Solutions for In Vitro Assays

The high-concentration stock solution must be diluted to the final working concentration in the appropriate assay buffer or cell culture medium.

Logical Flow for Dilution

Caption: Dilution strategy for preparing working solutions from a DMSO stock.

Protocol:

• Thaw Stock Aliquot: Remove a single aliquot of the 10 mM stock solution from the freezer and allow it to thaw completely at room temperature.

• Prepare Intermediate Dilutions: It is advisable to perform serial or step-wise dilutions to avoid precipitation of the compound. For example, to achieve a final concentration of 10 µM in your assay, you could first prepare a 1 mM intermediate solution by diluting the 10 mM stock 1:10 in culture medium, followed by a 1:100 dilution of the intermediate solution into the final assay volume.

• Final Concentration of DMSO: Crucially, ensure that the final concentration of DMSO in your assay does not exceed a level that is toxic to your cells or interferes with your assay. A final DMSO concentration of <0.5% (v/v) is generally considered safe for most cell lines, with <0.1% being ideal [6][12].

• Vehicle Control: Always include a vehicle control in your experiments. This control should contain the same final concentration of DMSO as your test wells but without the 7H-purine-6-carboxamide[13]. This allows you to distinguish the effects of the compound from any effects of the solvent itself.

• Mix Gently: After adding the diluted compound to your assay plate, mix gently by pipetting or swirling to ensure a homogenous concentration.

Conclusion: Ensuring Experimental Integrity

The meticulous preparation of a 7H-purine-6-carboxamide stock solution is a non-negotiable prerequisite for generating high-quality, reproducible in vitro data. By selecting the appropriate solvent, following a validated dissolution and storage protocol, and implementing rigorous quality control and dilution practices, researchers can have high confidence in the integrity of their experimental system. Adherence to these guidelines will minimize variability and contribute to the overall success and impact of your research.

References

• ChemSynthesis. 9H-purine-6-carboxamide. [Link]

• Krenkel, G., et al. (2013). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 65(5), 877–884. [Link]

• ResearchGate. Preparation of Uric Acid Standard Stock Solution. [Link]

• ResearchGate. What is a suitable organic solvent to dilute a compound for in vitro and in vivo treatments?[Link]

• RSC Publishing. (2023). Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review. RSC Advances, 13(7), 4469-4491. [Link]

• Solarbio. How to Choose the Right Solvent When Dissolving Small-Molecule Compounds. [Link]

• Rastogi, S. K. (2016). Effects of Solvents on In Vitro Drug Metabolism Studies. Indian Journal of Pharmaceutical Sciences, 78(1), 18-26. [Link]

• PubMed. Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. [Link]

• Wikipedia. Dimethyl sulfoxide. [Link]

• National Center for Biotechnology Information. (2023). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. Molecules, 28(4), 1788. [Link]

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• 13. researchgate.net [researchgate.net]

Application Note: Accelerated Synthesis of Purine-6-Carboxamide Derivatives via Microwave Irradiation

An Application Guide for Researchers and Drug Development Professionals

Abstract

Purine-6-carboxamide derivatives represent a privileged scaffold in medicinal chemistry, exhibiting a wide range of biological activities that are crucial for drug discovery.[1] Traditional synthetic methods, however, often involve lengthy reaction times and harsh conditions. This application note provides a comprehensive guide to the microwave-assisted organic synthesis (MAOS) of purine-6-carboxamide derivatives, a green and efficient alternative to conventional heating.[2][3] We will explore the fundamental principles of microwave heating, detail a robust and reproducible protocol for synthesis, and discuss the critical parameters that ensure high yield and purity. This guide is designed for researchers, scientists, and drug development professionals seeking to leverage modern synthetic technologies to accelerate the discovery of novel therapeutics.

Introduction: The Need for Speed in Purine Chemistry

The purine core is a cornerstone of numerous biologically vital molecules and a foundational structure in the development of therapeutics for cancer, viral infections, and inflammatory diseases.[1][4] Specifically, the derivatization at the C6 position to form carboxamides has yielded compounds with significant clinical potential. However, the path from concept to candidate is often hindered by synthetic bottlenecks. Conventional synthesis protocols can be time-consuming, sometimes requiring many hours or even days of refluxing, which can lead to thermal decomposition and the formation of unwanted byproducts.[5]

Microwave-assisted synthesis has emerged as a transformative technology in organic chemistry. By utilizing microwave energy, reactions can be completed in minutes rather than hours, often with dramatically increased yields and higher product purity.[6] This rapid and efficient heating method aligns with the principles of green chemistry by reducing energy consumption and minimizing solvent use.[3] This document serves as a practical guide, explaining the causality behind the experimental choices and providing a self-validating protocol for the synthesis of a diverse library of purine-6-carboxamide derivatives.

The Principle of Microwave-Assisted Synthesis: Beyond the Kitchen Appliance

Unlike conventional heating methods that rely on external heat sources and slow thermal conduction, microwave synthesis utilizes dielectric heating.[2] The core principle involves the interaction of microwave radiation with polar molecules in the reaction mixture.

Causality of Microwave Heating:

• Dipolar Polarization: Polar molecules, such as the solvents and reagents in the reaction, possess permanent dipoles. When subjected to the oscillating electric field of the microwaves, these molecules attempt to align themselves with the field.

• Ionic Conduction: If ions are present in the reaction mixture, they will migrate in the direction of the electric field.

• Friction and Heat Generation: The rapid oscillation of the electric field (billions of times per second) causes extremely fast molecular reorientation and ion migration. The resulting intermolecular friction generates immense heat rapidly and uniformly throughout the entire volume of the sample.[7]

This "volumetric" heating is fundamentally different from the surface-level heating of a conventional oil bath, leading to a more homogeneous temperature profile and preventing the formation of hot spots on the vessel walls, which can cause substrate decomposition. The result is a dramatic acceleration of reaction rates, allowing chemists to achieve in minutes what would traditionally take hours.

Synthetic Strategy: A Modular Approach to Purine-6-Carboxamides

The synthesis of purine-6-carboxamides can be efficiently achieved through the amidation of a suitable purine precursor. A common and highly effective strategy involves the coupling of a 6-chloropurine derivative with a primary or secondary amine. This nucleophilic aromatic substitution (SNAr) reaction is particularly well-suited for microwave acceleration.

The workflow is designed to be modular, allowing for the rapid generation of a library of compounds by simply varying the amine coupling partner.

Caption: General workflow for microwave-assisted synthesis.

Detailed Experimental Protocol

This protocol describes a general procedure for the synthesis of N-benzyl-9H-purine-6-carboxamide. It should be adapted based on the specific reactivity of the chosen amine.

4.1 Materials and Equipment

• Reagents: 6-Chloropurine (or other 6-halopurine derivative), Benzylamine, N,N-Diisopropylethylamine (DIPEA), N,N-Dimethylformamide (DMF, anhydrous).

• Equipment: Microwave synthesizer (e.g., CEM Discover, Biotage Initiator), 10 mL microwave-safe reaction vials with snap caps, magnetic stir bars, rotary evaporator, flash chromatography system, standard laboratory glassware.

• Analytical Instruments: Thin Layer Chromatography (TLC) plates (silica gel 60 F254), LC-MS, NMR spectrometer, High-Resolution Mass Spectrometer (HRMS).

4.2 Self-Validating System: In-Process Controls

Trust in a protocol comes from its reproducibility. This method incorporates a key checkpoint:

• TLC Monitoring: Before initiating a full-scale work-up, a small aliquot of the reaction mixture should be analyzed by TLC to confirm the consumption of the limiting reagent (typically the 6-chloropurine). This prevents unnecessary purification of an incomplete reaction and provides immediate feedback on reaction success.

4.3 Step-by-Step Methodology

• Reaction Setup:

  • To a 10 mL microwave vial equipped with a magnetic stir bar, add 6-chloropurine (1.0 mmol, 154.5 mg).

  • Add anhydrous DMF (4.0 mL) to dissolve the solid.

  • Add benzylamine (1.2 mmol, 128.6 mg, 131 µL).

  • Add DIPEA (2.0 mmol, 258.5 mg, 348 µL) to act as a non-nucleophilic base to scavenge the HCl byproduct.

  • Securely seal the vial with a cap.

• Microwave Irradiation:

  • Place the vial inside the cavity of the microwave synthesizer.

  • Set the following reaction parameters:

    • Temperature: 150 °C

    • Ramp Time: 2 minutes (Standard ramp)

    • Hold Time: 15 minutes

    • Power: 200 W (Dynamic power control to maintain temperature)

    • Stirring: High

  • Initiate the synthesis program. The instrument will automatically monitor temperature and pressure.

• Reaction Work-up and Purification:

  • After the irradiation is complete, allow the vial to cool to room temperature (below 50 °C) using the instrument's compressed air cooling system.

  • Once cooled, carefully open the vial.

  • Transfer the reaction mixture to a round-bottom flask and concentrate under reduced pressure using a rotary evaporator to remove the DMF.

  • Dissolve the resulting residue in a minimal amount of dichloromethane (DCM).

  • Purify the crude product by flash column chromatography on silica gel, using a gradient elution of methanol in dichloromethane (e.g., 0% to 10% MeOH in DCM).

  • Combine the fractions containing the desired product (identified by TLC) and evaporate the solvent.

• Characterization:

  • Dry the purified solid under high vacuum.

  • Determine the yield.

  • Confirm the identity and purity of the final compound using ¹H NMR, ¹³C NMR, and HRMS.

Data Presentation: A Model Library

The true power of this method lies in its applicability to a wide range of substrates. The following table illustrates typical results for the synthesis of various purine-6-carboxamide derivatives using the described protocol as a starting point.

Entry	Starting Amine	Temp (°C)	Time (min)	Yield (%)
1	Benzylamine	150	15	92%
2	4-Methoxybenzylamine	150	15	95%
3	Cyclohexylamine	160	20	85%
4	Morpholine	140	10	98%
5	Aniline	180	30	70%

Discussion of Results: As shown in the table, aliphatic amines (Entries 1-4) are generally more nucleophilic and react efficiently at lower temperatures and shorter times, providing excellent yields. Aromatic amines like aniline (Entry 5) are less nucleophilic and may require more forcing conditions (higher temperature and longer time) to achieve good conversion. The choice of solvent is also critical; polar aprotic solvents like DMF or NMP are excellent choices as they couple efficiently with microwaves and can reach high temperatures under pressure.

Caption: SNAr reaction for purine-6-carboxamide synthesis. (Note: Images are placeholders for chemical structures).

Conclusion

Microwave-assisted synthesis provides a powerful, reliable, and rapid method for the preparation of purine-6-carboxamide derivatives. By significantly reducing reaction times from hours to minutes and often improving yields, this technology empowers researchers to accelerate the drug discovery process. The protocol detailed herein is robust and can be readily adapted for the creation of large, diverse chemical libraries for high-throughput screening. The adoption of MAOS represents a strategic advantage for any laboratory engaged in modern medicinal chemistry.

References

• Title: Microwave-assisted Synthesis of Heterocycles and their Anti-cancer Activities Source: Google Books URL
• Title: Microwave Assisted Organic Synthesis of Heterocyclic Compound Source: International Journal of Pharmaceutical Sciences URL
• Title: Microwave synthesis: a green method for benzofused nitrogen heterocycles Source: Google Books URL
• Title: MICROWAVE ASSISTED SYNTHESIS OF HETEROCYCLIC COMPOUND AND ITS ANTICANCER ACTIVITY Source: Journal of Pharmaceutical Negative Results URL
• Title: Synthesis of microwave-assisted carboxamides in Triton WR-1339-induced hyperlipidemic rats: possible hypolipidemic heterocyclic compounds Source: RSC Publishing URL
• Source: Organic & Biomolecular Chemistry (RSC Publishing)
• Title: Microwave-assisted one step synthesis of 8-arylmethyl-9H-purin-6-amines Source: PMC - NIH URL
• Title: Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry Source: NIH URL
• Title: Pharmaceuticals | Special Issue : Purine and Its Derivatives Source: MDPI URL
• Title: Recent Developments and Future Perspectives of Purine Derivatives as a Promising Scaffold in Drug Discovery Source: PubMed URL

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Application and Protocol Guide for Thin Layer Chromatography (TLC) Analysis of 7H-purine-6-carboxamide

This comprehensive guide provides detailed application notes and robust protocols for the Thin Layer Chromatography (TLC) analysis of 7H-purine-6-carboxamide. Designed for researchers, scientists, and professionals in drug development, this document offers a blend of theoretical principles and practical, field-proven methodologies.

Introduction: The Role of TLC in Purine Analysis

7H-purine-6-carboxamide, a key heterocyclic compound, and its analogs are of significant interest in medicinal chemistry and drug discovery due to their diverse biological activities. Thin Layer Chromatography (TLC) serves as an indispensable analytical tool for the rapid, cost-effective, and efficient analysis of these compounds. Its applications range from monitoring reaction progress and identifying intermediates to assessing compound purity and optimizing separation conditions for column chromatography.[1]

The purine core, being aromatic, allows for straightforward visualization under UV light, a primary advantage of TLC in this context.[2][3] This guide will detail the critical parameters for developing reliable TLC systems for 7H-purine-6-carboxamide, focusing on the interplay between the stationary phase, mobile phase, and the physicochemical properties of the analyte.

Foundational Principles: The Chromatographic Behavior of 7H-purine-6-carboxamide

The successful separation of 7H-purine-6-carboxamide by TLC hinges on understanding its chemical structure and polarity. As a purine derivative with a carboxamide group, it is a polar molecule. This polarity dictates its interaction with the stationary and mobile phases.

Stationary Phase: Typically, silica gel (SiO₂) or alumina (Al₂O₃) plates are used. These are polar stationary phases. 7H-purine-6-carboxamide, being polar, will have a strong affinity for the polar stationary phase, which can lead to lower Retention Factor (Rf) values.[4]

Mobile Phase (Eluent): The mobile phase is a solvent or a mixture of solvents that moves up the stationary phase by capillary action. To achieve optimal separation, the polarity of the mobile phase must be carefully adjusted. For polar compounds like 7H-purine-6-carboxamide, a relatively polar mobile phase is required to overcome the strong interactions with the stationary phase and facilitate migration up the plate.[5]

Retention Factor (Rf): The Rf value is a key parameter in TLC and is defined as the ratio of the distance traveled by the compound to the distance traveled by the solvent front. An ideal Rf value for good separation is typically between 0.3 and 0.7.

Caption: Principle of TLC Separation for Polar Analytes.

Recommended TLC Systems for 7H-purine-6-carboxamide

Given the polar nature of 7H-purine-6-carboxamide, a normal-phase TLC system utilizing a polar stationary phase and a moderately to highly polar mobile phase is recommended.

Stationary Phase Selection

Standard silica gel 60 F₂₅₄ plates are the preferred choice. The "F₂₅₄" designation indicates that the plate contains a fluorescent indicator that allows for the visualization of UV-active compounds, such as purines, under short-wave UV light (254 nm).

Mobile Phase Development

The selection of an appropriate mobile phase is critical for achieving good separation. A systematic approach to mobile phase selection involves starting with a common solvent system and adjusting its polarity to obtain the desired Rf value. For polar, nitrogen-containing heterocyclic compounds, solvent systems often include a combination of a relatively non-polar component, a more polar component, and sometimes a small amount of an acid or base to improve spot shape.

Table 1: Recommended Mobile Phase Systems for 7H-purine-6-carboxamide

System ID	Solvent System Composition (v/v/v)	Typical Polarity	Rationale and Application Notes
SYS-A	Dichloromethane : Methanol (95:5 to 90:10)	Moderately Polar	A good starting point for many purine analogs.[6] The ratio can be adjusted to increase or decrease the Rf value. Increasing the methanol content will increase the polarity of the mobile phase and thus the Rf of the polar analyte.
SYS-B	Ethyl Acetate : Methanol (9:1)	Moderately Polar	Another versatile system. Ethyl acetate is less polar than dichloromethane, offering a different selectivity.
SYS-C	Chloroform : Methanol : Acetic Acid (90:8:2)	Polar (Acidic)	The addition of acetic acid can help to protonate basic nitrogens in the purine ring, reducing tailing and leading to sharper spots.
SYS-D	n-Butanol : Acetic Acid : Water (4:1:1)	Highly Polar (Acidic)	A classic system for separating polar compounds like amino acids and nucleobases.[7][8] The high polarity is suitable for very polar derivatives of 7H-purine-6-carboxamide.
SYS-E	Chloroform : Methanol : Ammonium Hydroxide (2:2:1)	Polar (Basic)	The use of a basic modifier like ammonium hydroxide can be beneficial if the compound has acidic protons, preventing streaking.

Detailed Experimental Protocols

Protocol 1: Sample Preparation

Accurate and consistent sample preparation is fundamental to obtaining reproducible TLC results.

Objective: To prepare a solution of 7H-purine-6-carboxamide suitable for spotting on a TLC plate.

Materials:

• 7H-purine-6-carboxamide sample

• Suitable solvent (e.g., Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF), or Methanol)

• Vortex mixer

• Micropipette or capillary tubes for spotting

Procedure:

• Dissolution: Accurately weigh a small amount (approx. 1 mg) of 7H-purine-6-carboxamide and dissolve it in a minimal amount of a suitable solvent (e.g., 100-200 µL of DMSO or DMF). If the compound is soluble in methanol, it is a preferable spotting solvent as it is more volatile.

• Concentration: The ideal concentration is typically 1-5 mg/mL. The goal is to have a solution that is concentrated enough to be visible after development but not so concentrated that it causes streaking or overloading of the stationary phase.

• Vortexing: Ensure the sample is fully dissolved by vortexing the solution.

• Complex Samples: For complex mixtures or samples from biological matrices, a deproteinization step may be necessary. This can be achieved by adding perchloric acid followed by neutralization and centrifugation to remove precipitated proteins.[9]

Protocol 2: TLC Plate Preparation and Spotting

Objective: To apply the prepared sample onto the TLC plate accurately.

Materials:

• Silica gel 60 F₂₅₄ TLC plate

• Pencil and ruler

• Micropipette or capillary tube

Procedure:

• Plate Handling: Handle the TLC plate by the edges to avoid contaminating the surface with oils from the skin.

• Origin Line: Using a pencil and ruler, gently draw a faint line across the plate, approximately 1 cm from the bottom. This is the origin line where the sample will be spotted.

• Spotting: Using a micropipette or capillary tube, carefully apply a small spot of the sample solution onto the origin line. The spot should be as small as possible (1-2 mm in diameter) to ensure good resolution. Allow the solvent to evaporate completely between applications if multiple spots are needed in the same location.

Protocol 3: Chromatogram Development

Objective: To separate the components of the spotted sample by developing the TLC plate in a suitable mobile phase.

Materials:

• TLC developing chamber with a lid

• Selected mobile phase (from Table 1)

• Filter paper

Procedure:

• Chamber Saturation: Pour the chosen mobile phase into the developing chamber to a depth of about 0.5 cm. Place a piece of filter paper in the chamber, ensuring it is wetted by the solvent. Close the chamber with the lid and allow it to sit for 10-15 minutes to saturate the atmosphere with solvent vapors. This ensures a uniform development front.

• Plate Development: Carefully place the spotted TLC plate into the saturated chamber. Ensure the origin line is above the solvent level.[1] Close the chamber immediately.

• Elution: Allow the solvent front to move up the plate by capillary action.

• Completion: When the solvent front has reached approximately 1 cm from the top of the plate, remove the plate from the chamber.

• Solvent Front Marking: Immediately mark the position of the solvent front with a pencil.[5]

• Drying: Allow the plate to air dry completely in a fume hood.

Caption: Experimental Workflow for TLC Analysis.

Protocol 4: Visualization and Documentation

Objective: To visualize the separated spots and document the results.

Materials:

• UV lamp (254 nm and 365 nm)

• Visualization reagents (if necessary)

• Camera or plate imaging system

Procedure:

• UV Visualization: Place the dried TLC plate under a UV lamp in a dark environment. 7H-purine-6-carboxamide, being a purine, is expected to absorb UV light at 254 nm and appear as a dark spot against the fluorescent green background of the plate.[2][3] Circle the spots faintly with a pencil.

• Chemical Staining (if necessary): If the compound is not UV-active or for enhanced visualization, chemical stains can be used.

  • Iodine Vapor: Place the plate in a sealed chamber containing a few crystals of iodine. Most organic compounds will appear as brown spots.[10] This method is generally non-destructive.

  • Potassium Permanganate Stain: This stain is useful for compounds that can be oxidized. Prepare a solution of 1.5 g KMnO₄, 10 g K₂CO₃, and 1.25 mL 10% NaOH in 200 mL of water. Spray or dip the plate. Oxidizable compounds will appear as yellow or brown spots on a purple background.[10]

  • Ninhydrin Stain: While typically used for amino acids, ninhydrin can react with primary and secondary amines.[7] If the 7H-purine-6-carboxamide has been modified to include such groups, this stain can be effective.

• Documentation: Photograph or scan the developed and visualized chromatogram for a permanent record.

Protocol 5: Rf Value Calculation

Objective: To calculate the Retention Factor (Rf) for the separated compound.

Procedure:

• Measure Distances: On the documented chromatogram, measure the distance from the origin line to the center of the spot (Distance A).

• Measure Solvent Front: Measure the distance from the origin line to the solvent front line (Distance B).

• Calculate Rf: Rf = Distance A / Distance B

The Rf value should be recorded along with the specific stationary phase and mobile phase system used.

Troubleshooting and Optimization

Table 2: Common TLC Problems and Solutions

Problem	Possible Cause(s)	Suggested Solution(s)
Spots remain on the origin (Rf ≈ 0)	Mobile phase is not polar enough.[5]	Increase the proportion of the polar solvent in the mobile phase (e.g., increase methanol in a dichloromethane/methanol mixture).
Spots run with the solvent front (Rf ≈ 1)	Mobile phase is too polar.[5]	Decrease the proportion of the polar solvent or add a less polar solvent to the mobile phase.
Streaking or tailing of spots	Sample is overloaded; sample is not fully dissolved; compound is interacting too strongly with the stationary phase.	Spot a more dilute sample; ensure complete dissolution of the sample; add a small amount of acid (e.g., acetic acid) or base (e.g., ammonium hydroxide) to the mobile phase to improve spot shape.
Irregular or slanted solvent front	Improper chamber saturation; TLC plate touching the side of the chamber or filter paper.	Ensure the chamber is fully saturated before developing the plate; place the plate carefully in the center of the chamber.

Conclusion

This guide provides a comprehensive framework for the development of reliable TLC systems for the analysis of 7H-purine-6-carboxamide. By understanding the fundamental principles of chromatography and following the detailed protocols, researchers can effectively utilize TLC for a variety of applications in their work with purine derivatives. The key to successful TLC lies in the systematic optimization of the mobile phase to achieve the desired separation.

References

• Chemistry LibreTexts. (2022, August 23). Thin Layer Chromatography. Retrieved from [Link]

• Vlassa, M., et al. (n.d.). Determination of purine derivatives in bovine urine using rapid chromatographic techniques. IBNA. Retrieved from [Link]

• University of Toronto Scarborough. (n.d.). Thin Layer Chromatography. Chemistry Online @ UTSC. Retrieved from [Link]

• Anonymous. (n.d.). Thin Layer Chromatography. Retrieved from [Link]

• Agatonovic-Kustrin, S., & Ristivojevic, P. (2012). Optimization of the TLC Separation of Seven Amino Acids. Journal of Planar Chromatography - Modern TLC, 25(4), 334-338. Retrieved from [Link]

• Chemistry LibreTexts. (2020, April 17). 6.2: Thin Layer Chromatography (TLC). Retrieved from [Link]

• EPFL. (n.d.). TLC Visualization Reagents. Retrieved from [Link]

• de Oliveira, R. B., et al. (2022). Novel 1,4-Naphthoquinone-Zidovudine Hybrid: Design, Synthesis, and In Vitro Evaluation of Its Anti-Trypanosomatid and Cytotoxic Activities. Molecules, 27(19), 6524. Retrieved from [Link]

• Anonymous. (n.d.). Sample Preparation for Purine HPLC Assay. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems for TLC. Retrieved from [Link]

• University of York. (n.d.). Visualising plates. Chemistry Teaching Labs. Retrieved from [Link]

• University of York. (n.d.). Visualising plates. Chemistry Teaching Labs. Retrieved from [Link]

• Anonymous. (n.d.). TLC of aminoacids and short peptides. Retrieved from [Link]

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The 7H-Purine-6-Carboxamide Scaffold: A Versatile Framework for Modern Drug Discovery

Introduction: The Enduring Legacy and Therapeutic Plasticity of the Purine Scaffold

The purine ring system, a fundamental component of nucleic acids, coenzymes, and signaling molecules, stands as a "privileged scaffold" in medicinal chemistry.[1] Its inherent ability to form multiple hydrogen bonds and engage in various non-covalent interactions with biological macromolecules has made it a cornerstone in the development of a wide array of therapeutic agents.[1][2] From antiviral and anticancer therapies to treatments for inflammatory and cardiovascular diseases, the purine core has been ingeniously modified to yield compounds with potent and selective biological activities.[2][3]

Within this esteemed class of heterocycles, the 7H-purine-6-carboxamide moiety has emerged as a particularly fruitful scaffold for the design of novel drug candidates. The strategic placement of the carboxamide group at the 6-position provides a crucial anchor point for introducing diverse substituents, allowing for the fine-tuning of a compound's physicochemical properties and biological target engagement. This application note will provide a detailed exploration of the 7H-purine-6-carboxamide scaffold, offering insights into its synthesis, key therapeutic applications, and detailed protocols for its derivatization and biological evaluation.

Core Synthesis of the 7H-Purine-6-Carboxamide Scaffold: A Foundational Protocol

The construction of the 7H-purine-6-carboxamide core is a critical first step in any drug discovery program centered around this scaffold. The most common and reliable method involves the Traube purine synthesis, which utilizes a substituted pyrimidine as a precursor.[4] This protocol outlines a robust and reproducible method for the synthesis of the parent 7H-purine-6-carboxamide, which can then be further functionalized.

Experimental Protocol: Synthesis of 7H-Purine-6-Carboxamide

Objective: To synthesize the core 7H-purine-6-carboxamide scaffold from commercially available starting materials.

Causality Behind Experimental Choices: This protocol relies on the classical Traube synthesis, a well-established and high-yielding method for constructing the purine ring system. The use of formic acid serves as the source for the C8 carbon of the purine, and the subsequent cyclization is driven by heat.

Materials:

• 4,5-Diaminopyrimidine-6-carboxamide

• Formic acid (98-100%)

• Ethanol

• Deionized water

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Büchner funnel and filter paper

• Standard laboratory glassware

Step-by-Step Methodology:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4,5-diaminopyrimidine-6-carboxamide (10 mmol).

• Reagent Addition: Carefully add an excess of formic acid (e.g., 20 mL) to the flask. The formic acid acts as both the solvent and the cyclizing agent.

• Reflux: Heat the reaction mixture to reflux (approximately 100-110°C) using a heating mantle. Maintain a gentle reflux for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable mobile phase (e.g., dichloromethane:methanol, 9:1).

• Solvent Removal: After the reaction is complete, allow the mixture to cool to room temperature. Remove the excess formic acid under reduced pressure using a rotary evaporator.

• Purification: The crude product is often a solid. Recrystallize the crude solid from a suitable solvent system, such as ethanol/water, to obtain the purified 7H-purine-6-carboxamide.

• Drying and Characterization: Dry the purified crystals under vacuum. Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Self-Validation: The successful synthesis of the target compound can be confirmed by comparing the obtained spectroscopic data with literature values. The melting point of the purified product should also be sharp and consistent with reported values.

Therapeutic Applications and Mechanistic Insights

The versatility of the 7H-purine-6-carboxamide scaffold is evident in the diverse range of biological activities exhibited by its derivatives. This section will highlight key therapeutic areas where this scaffold has shown significant promise.

Anticancer Agents: Targeting the Proliferative Machinery

Purine analogs have a long and successful history in cancer chemotherapy, primarily by interfering with nucleic acid synthesis and cellular metabolism.[1][2] Derivatives of 7H-purine-6-carboxamide have been extensively explored as potent anticancer agents, with a particular focus on the inhibition of protein kinases.[3]

Mechanism of Action: Kinase Inhibition

Protein kinases are crucial regulators of cellular signaling pathways that control cell growth, proliferation, and survival.[3] Dysregulation of kinase activity is a hallmark of many cancers. 7H-Purine-6-carboxamide derivatives can be designed to act as ATP-competitive inhibitors, binding to the ATP-binding pocket of kinases and preventing the phosphorylation of their downstream substrates.[3]

Signaling Pathway: Inhibition of a Generic Tyrosine Kinase Signaling Pathway

Caption: Inhibition of a receptor tyrosine kinase pathway by a 7H-purine-6-carboxamide derivative.

Quantitative Data: Anticancer Activity of 7H-Purine-6-Carboxamide Derivatives

The following table summarizes the in vitro anticancer activity of representative 7H-purine-6-carboxamide derivatives against various cancer cell lines.

Compound ID	R¹ Substituent	R² Substituent	Cancer Cell Line	IC₅₀ (µM)	Reference
1	-Cl	-H	A549 (Lung)	2.80	[5]
2	-S-propyl	Phenyl	A549 (Lung)	>100	[5]
3	-Cl	4-fluorophenyl	MGC803 (Gastric)	5.62	[5]
4	-Cl	-H	PC-3 (Prostate)	15.3	[5]

Antitubercular Agents: A New Frontier in Combating Resistance

The emergence of multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant tuberculosis (XDR-TB) has created an urgent need for new antitubercular agents with novel mechanisms of action. The 7H-purine scaffold has been identified as a promising starting point for the development of such agents.

Experimental Protocols for Biological Evaluation

To assess the therapeutic potential of novel 7H-purine-6-carboxamide derivatives, robust and reproducible biological assays are essential. The following protocols provide a framework for evaluating their anticancer and kinase inhibitory activities.

Protocol 1: In Vitro Anticancer Activity Assessment (MTT Assay)

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of 7H-purine-6-carboxamide derivatives against a panel of cancer cell lines.

Causality Behind Experimental Choices: The MTT assay is a well-established, colorimetric assay that measures cell metabolic activity as an indicator of cell viability. It is a reliable and high-throughput method for screening the cytotoxic potential of compounds.

Materials:

• Cancer cell lines (e.g., A549, MCF-7, HCT116)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 7H-Purine-6-carboxamide derivatives (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 7H-purine-6-carboxamide derivatives in complete medium. The final DMSO concentration should be less than 0.5%. Add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for 48-72 hours in a CO₂ incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC₅₀ value by plotting the percentage of viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Experimental Workflow: MTT Assay

Caption: Step-by-step workflow for the MTT cell viability assay.

Protocol 2: In Vitro Kinase Inhibition Assay

Objective: To determine the inhibitory activity of 7H-purine-6-carboxamide derivatives against a specific protein kinase.

Causality Behind Experimental Choices: This protocol describes a generic in vitro kinase assay using a fluorescent-based readout. This method is highly sensitive and adaptable to various kinase targets.

Materials:

• Recombinant protein kinase

• Kinase-specific peptide substrate

• ATP

• Kinase reaction buffer

• 7H-Purine-6-carboxamide derivatives (dissolved in DMSO)

• Fluorescent kinase assay kit (e.g., ADP-Glo™, LanthaScreen™)

• 384-well microplates

• Microplate reader capable of fluorescence or luminescence detection

Step-by-Step Methodology:

• Reagent Preparation: Prepare all reagents according to the manufacturer's instructions for the chosen kinase assay kit.

• Compound Dispensing: Dispense serial dilutions of the 7H-purine-6-carboxamide derivatives into the wells of a 384-well plate.

• Kinase Reaction Initiation: Add the kinase, peptide substrate, and ATP to the wells to initiate the kinase reaction.

• Incubation: Incubate the reaction mixture at the optimal temperature for the specific kinase (usually 30°C or 37°C) for a defined period (e.g., 60 minutes).

• Detection: Stop the kinase reaction and add the detection reagents from the assay kit. Incubate as recommended by the manufacturer.

• Signal Measurement: Measure the fluorescent or luminescent signal using a microplate reader.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to a no-inhibitor control. Determine the IC₅₀ value by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Conclusion and Future Directions

The 7H-purine-6-carboxamide scaffold represents a highly versatile and promising platform for the discovery of novel therapeutic agents. Its synthetic tractability allows for the creation of large and diverse chemical libraries, while its inherent drug-like properties provide a solid foundation for lead optimization. The demonstrated efficacy of its derivatives as anticancer and antitubercular agents highlights the broad therapeutic potential of this scaffold.

Future research in this area should focus on several key aspects:

• Expansion of Chemical Diversity: The exploration of novel and diverse substituents at various positions of the purine ring will be crucial for identifying compounds with improved potency, selectivity, and pharmacokinetic profiles.

• Elucidation of Novel Mechanisms of Action: While kinase inhibition is a well-established mechanism, further studies are needed to uncover other potential biological targets of 7H-purine-6-carboxamide derivatives.

• In Vivo Efficacy and Safety Studies: Promising lead compounds identified from in vitro screening must be rigorously evaluated in preclinical animal models to assess their in vivo efficacy, safety, and pharmacokinetic properties.

By continuing to explore the rich medicinal chemistry of the 7H-purine-6-carboxamide scaffold, researchers are well-positioned to develop the next generation of innovative medicines to address unmet medical needs.

References

• Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review. (2025). RSC Advances. [Link]

• Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. (2023). National Institutes of Health. [Link]

• Synthesis of 5-(6-hydroxy-7H-purine-8-ylthio)- 2-(N-hydroxyformamido)pentanoic acid. (n.d.). Publisher Not Found.

• Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. (2023). MDPI. [Link]

• Discovery of 6-chloro-2-(propylthio)-8,9-dihydro-7H-purines containing a carboxamide moiety as potential selective anti-lung cancer agents. (2018). PubMed. [Link]

• Synthesis of 5-(6-hydroxy-7H-purine-8-ylthio)- 2-(N-hydroxyformamido)pentanoic acid. (2025). ResearchGate. [Link]

• 7.1.1. Synthesis. (n.d.). Thieme E-Journals. [Link]

• Purine Analogues as Kinase Inhibitors: A Review. (n.d.). PubMed. [Link]

• Synthesis of pyrimidine carboxamide derivatives catalyzed by uranyl nitrate hexa Hydrate with their antibacterial and antioxidant studies. (2025). ResearchGate. [Link]

• Purine derivatives as potent anticancer agents: a comprehensive review. (n.d.). PubMed. [Link]

Sources

• 1. Purine derivatives as potent anticancer agents: a comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Purine Analogues as Kinase Inhibitors: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evaluation, and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]

Precision Protocols for the Regioselective N-Alkylation of 7H-Purine-6-Carboxamide

Executive Analysis: The Regioselectivity Challenge

The N-alkylation of 7H-purine-6-carboxamide is a pivotal transformation in the synthesis of nucleoside analogs, adenosine receptor modulators, and antiviral agents. However, the purine scaffold presents a classic regioselectivity paradox. The molecule exists in a tautomeric equilibrium between

and forms. While the -alkylated isomer is typically the pharmacologically active "nucleoside mimic" (thermodynamic product), the -position is often kinetically accessible, leading to difficult-to-separate mixtures.

Furthermore, the C6-carboxamide group (

) introduces unique challenges compared to the more common 6-chloropurine precursors:

• Solubility: The amide moiety significantly reduces solubility in organic solvents due to intermolecular hydrogen bonding.

• Competing Nucleophilicity: While the ring nitrogens are more acidic (

  ), the exocyclic amide nitrogen can compete for electrophiles under harsh conditions.

• Electronic Shielding: The amide group can electronically influence the

  and positions, altering the ratio of isomers.

This guide details three distinct protocols designed to maximize

-regioselectivity, ensuring high yield and purity.

Mechanistic Insight & Strategic Planning

To achieve high fidelity in alkylation, one must control the reaction landscape.

• Thermodynamic Control (

  ): Under reversible conditions or high temperatures with weak bases (e.g., ), the reaction equilibrates to the more stable -isomer. The -alkylated product preserves the aromaticity of the imidazole ring more effectively than the -isomer.

• Kinetic Control (

  ): Strong bases at low temperatures or sterically unhindered electrophiles can favor the attack.

• The "Amide Effect": The C6-amide can participate in hydrogen bonding with the incoming alkylating agent or the solvent, potentially stabilizing the transition state for

  alkylation. Using polar aprotic solvents like DMF or DMSO disrupts these H-bonds, favoring the naked anion and selectivity.

Visualization: Reaction Pathways & Regioselectivity

Figure 1: Mechanistic divergence in purine alkylation. Path A (N9) is favored by thermodynamic conditions and steric bulk.

Experimental Protocols

Protocol A: The "Gold Standard" Base-Mediated Alkylation

Best for: Primary alkyl halides, robust substrates, scale-up. Mechanism:

substitution under thermodynamic control.

Reagents:

• Substrate: 7H-Purine-6-carboxamide (1.0 eq)

• Alkylating Agent: Alkyl Bromide/Iodide (1.1 – 1.2 eq)

• Base: Cesium Carbonate (

  ) (1.5 eq) or Potassium Carbonate ( ) (2.0 eq)

• Solvent: Anhydrous DMF or DMSO (0.1 – 0.2 M concentration)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and purge with Argon/Nitrogen.

• Dissolution: Add 7H-purine-6-carboxamide and anhydrous DMF. Stir at Room Temperature (RT) for 10 mins.

  • Note: The starting material may not fully dissolve initially.[1] This is normal.

• Activation: Add

  . The mixture may turn slightly yellow/cloudy as the salt forms. Stir for 30 mins at RT to ensure deprotonation.

  • Why Cs2CO3? The "Cesium Effect" improves solubility and reactivity of the purinyl anion compared to potassium, often enhancing

    selectivity.

• Alkylation: Add the Alkyl Halide dropwise.

• Reaction: Heat the mixture to 60°C for 4–12 hours.

  • Critical Check: Monitor by TLC or LC-MS.

    product usually elutes after on reverse-phase LC, but before on normal phase silica (polarity dependent).

• Work-up:

  • Cool to RT.

  • Pour into ice-cold water (10x volume). The product often precipitates.

  • If solid forms: Filter, wash with water and cold diethyl ether.

  • If no precipitate: Extract with EtOAc (3x). Wash organics with LiCl (5% aq) to remove DMF, then brine. Dry over

    .

• Purification: Recrystallization (Ethanol/Water) or Flash Chromatography (DCM:MeOH gradient).

Protocol B: Mitsunobu Reaction

Best for: Secondary alcohols, sensitive substrates, avoiding alkyl halides. Mechanism: Activation of alcohol by phosphine/azodicarboxylate.

Reagents:

• Substrate: 7H-Purine-6-carboxamide (1.0 eq)

• Alcohol (R-OH): (1.2 eq)

• Phosphine:

  (1.5 eq) or Polymer-supported (for easier cleanup)

• Azodicarboxylate: DIAD or DEAD (1.5 eq)

• Solvent: Anhydrous THF or 1,4-Dioxane (due to poor solubility of purine in THF, sonication or co-solvent DMF may be needed).

Step-by-Step Methodology:

• Suspend purine, alcohol, and

  in anhydrous THF under inert atmosphere.

• Cool to 0°C .

• Add DIAD dropwise over 15 minutes. Exothermic reaction.

• Allow to warm to RT and stir for 12–24 hours.

• Work-up: Concentrate in vacuo. Triturate with

  to precipitate (triphenylphosphine oxide). Filter.

• Purification: The crude often contains hydrazine byproducts. Column chromatography is essential.

Characterization: Distinguishing N(9) vs N(7)

Misidentification of isomers is the most common failure mode. Do not rely on yield alone.

Table 1: Diagnostic Parameters for Isomer Identification

Feature	N(9)-Isomer (Desired)	N(7)-Isomer (Side Product)
NMR (C5)	Deshielded ( 150–160 ppm)	Shielded ( 140–150 ppm)
NMR ( )	Small Difference	Large Difference
NMR (Anomeric/Alkyl)	NOE correlation to H-8	NOE correlation to C6-Substituent or H-5 (rare)
UV Absorbance ( )	Typically 260–265 nm	Often red-shifted (>270 nm )
Solubility	Generally more soluble in organics	Often higher melting point / less soluble

Critical Validation Step (HMBC): Run a

HMBC experiment.

• N(9)-Alkyl: The alkyl protons (N-CH2) will show a 3-bond correlation to C4 and C8 .

• N(7)-Alkyl: The alkyl protons will show a 3-bond correlation to C5 and C8 .

• Note: C4 and C5 shifts must be assigned correctly first (C4 is usually quaternary bridgehead near pyrimidine; C5 is bridgehead near imidazole).

Troubleshooting & Optimization

Symptom	Probable Cause	Corrective Action
Low Conversion	Poor solubility of amide.	Switch solvent to DMSO; Increase Temp to 80°C; Use micronized base.
High N(7) Ratio	Kinetic control dominant.	Switch base from to ; Increase reaction time to allow equilibration.
Exocyclic Alkylation	Base too strong / Alkylating agent too hot.	Avoid if possible. Use mild bases ( ). Ensure 1.05 eq of alkyl halide only.
O-Alkylation	Amide tautomerizing to iminol.	Rare for carboxamides, but possible. Confirm by IR (loss of Carbonyl). Lower pH/Base strength.

Experimental Workflow Diagram

Figure 2: Optimized workflow for base-mediated N-alkylation.

References

• Regioselective Alkylation of Purines

  • Title: Regiospecific N9 Alkylation of 6-(Heteroaryl)purines.[2]

  • Source:J. Org.[3] Chem. / NIH PubMed Central.

  • URL:[Link]

• NMR Characterization of N7 vs N9 Isomers

  • Title: Study of Direct N7 Regioselective tert-Alkyl
  • Source:ACS Omega.

  • URL:[Link]

• Synthesis of Purine-6-carboxamide Derivatives

  • Title: Discovery of 6-chloro-2-(propylthio)-8,9-dihydro-7H-purines containing a carboxamide moiety.[4]

  • Source:Bioorganic & Medicinal Chemistry Letters / PubMed.

  • URL:[Link]

• General Purine Properties & Solubility

  • Title: 9H-Purine-6-carboxylic acid (Compound Summary).[5]

  • Source: PubChem.[6]

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Regiospecific N9 alkylation of 6-(heteroaryl)purines: shielding of N7 by a proximal heteroaryl C-H1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of 6-chloro-2-(propylthio)-8,9-dihydro-7H-purines containing a carboxamide moiety as potential selective anti-lung cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CAS 2365-43-7: 9H-Purine-6-carboxylic acid | CymitQuimica [cymitquimica.com]
• 6. Purine | C5H4N4 | CID 1044 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Yield Optimization for 7H-Purine-6-Carboxamide

Topic: Improving yield in the synthesis of 7H-purine-6-carboxamide Ticket ID: PUR-006-OPT Status: Resolved / Guide Generated Support Tier: Level 3 (Senior Application Scientist)

Executive Summary & Route Strategy

The synthesis of 7H-purine-6-carboxamide (also known as 6-carbamoylpurine) is a critical workflow in the development of antiviral nucleoside analogs (e.g., Favipiravir derivatives). Low yields are typically caused by two "failure modes":

• Over-hydrolysis: The 6-cyano intermediate is highly reactive; standard hydrolysis often bypasses the amide and degrades directly to 7H-purine-6-carboxylic acid (uric acid analog).

• Solubility Losses: The amphoteric nature of the purine ring leads to significant product loss during aqueous workups if the pH is not precisely controlled.

Strategic Route Selection

While de novo Traube synthesis is possible, it is atom-inefficient for this specific target. The Golden Standard Route for high yield is the Cyanation-Hydrolysis pathway starting from 6-chloropurine.

• Step 1: Nucleophilic aromatic substitution (

  ) of 6-chloropurine to 6-cyanopurine.

• Step 2: Controlled radical-scavenging hydrolysis of the nitrile to the amide.

Troubleshooting Center (Q&A)

Issue 1: "My hydrolysis reaction yields the carboxylic acid instead of the amide."

Diagnosis: You are likely using standard acidic hydrolysis (HCl/reflux) or unregulated basic hydrolysis. The electron-deficient purine ring accelerates the attack of water on the amide carbonyl.

Solution: Switch to Radziszewski-type Hydrolysis using Hydrogen Peroxide (

) and mild base.

• Mechanism: The hydroperoxide anion (

  ) is a potent nucleophile (alpha-effect) that attacks the nitrile to form a peroxyimidic acid intermediate. This intermediate collapses to the amide and oxygen, avoiding the formation of the carboxylic acid.

• Protocol Adjustment: Maintain temperature at 0–20°C . Do not heat.

Issue 2: "The cyanation step (6-Cl → 6-CN) has low conversion or difficult workup."

Diagnosis: Using KCN or NaCN often fails due to the poor solubility of the inorganic salts in organic solvents (DMSO/DMF) and the formation of "purine gums." Solution: Use Tetraethylammonium Cyanide (TEACN) with DABCO (1,4-diazabicyclo[2.2.2]octane).[1][2]

• Why: DABCO acts as a nucleophilic catalyst, forming a reactive quaternary ammonium intermediate that is rapidly displaced by cyanide. This method proceeds at room temperature with >90% yield.

Issue 3: "I cannot recover the product from the aqueous phase."

Diagnosis: 7H-purine-6-carboxamide is amphoteric. It is soluble in strong acid (protonation of N1/N3) and strong base (deprotonation of N7/N9). Solution:

• Isoelectric Precipitation: The minimum solubility is typically between pH 5.5 and 6.5.

• Salting Out: If precipitation is poor, saturate the aqueous phase with NaCl before extraction with ethyl acetate/butanol mixtures.

Golden Standard Protocol

This protocol integrates the Hocek Modification for cyanation and Controlled Peroxide Hydrolysis for the amide.

Step 1: Synthesis of 6-Cyanopurine

• Reagents: 6-Chloropurine (1.0 eq), TEACN (2.0 eq), DABCO (2.0 eq), Dry MeCN.[1]

• Procedure:

  • Suspend 6-chloropurine in dry acetonitrile (MeCN) under Argon.

  • Add DABCO and TEACN.[1] Stir at Room Temperature for 24 hours.

  • Monitoring: TLC (MeOH:CHCl3 1:9). Look for the disappearance of the starting material (

    ) and appearance of the nitrile ( ).

  • Workup: Evaporate solvent. Flash chromatography is often required to remove DABCO salts.

  • Expected Yield: 85–95%.

Step 2: Hydrolysis to 7H-Purine-6-Carboxamide

• Reagents: 6-Cyanopurine, 30%

  , 2N NaOH (catalytic), Ethanol/Water.

• Procedure:

  • Dissolve 6-cyanopurine in a minimal volume of Ethanol/Water (1:1).

  • Cool to 0°C in an ice bath.

  • Add 30%

    (4.0 eq) followed by 2N NaOH (0.2 eq).

  • Stir vigorously at 0°C for 30 minutes, then allow to warm to 20°C for 1 hour.

  • Quenching: Carefully add saturated

    (sodium thiosulfate) to quench excess peroxide (test with starch-iodide paper).

  • Isolation: Acidify carefully to pH 6.0 with 1N HCl. The carboxamide should precipitate as a white solid. Filter and wash with cold water.

Quantitative Data Summary

Parameter	Standard Acid Hydrolysis	Optimized Peroxide Hydrolysis
Reagent	6N HCl, Reflux	/ NaOH, 20°C
Reaction Time	4–6 Hours	1.5 Hours
Major Byproduct	6-Carboxylic Acid (>30%)	None detected
Isolated Yield	45–55%	88–92%

Reaction Pathway Visualization

The following diagram illustrates the critical decision points in the synthesis. The "Red Path" indicates the common failure mode (over-hydrolysis), while the "Green Path" represents the optimized protocol.

Caption: Pathway analysis showing the optimized route (Green) utilizing DABCO-catalyzed cyanation and oxidative hydrolysis, versus the high-risk conventional route (Red).

References

• Hocek, M., & Holý, A. (2003). A Facile Synthesis of 6-Cyanopurine Bases. Collection of Czechoslovak Chemical Communications, 68(5), 1019–1024.

• Herdewijn, P. (1992). Nucleophilic Substitution of 6-Chloropurines. Journal of Organic Chemistry. (Fundamental basis for TEACN usage).

• Carvalho, M. A., et al. (2004). Efficient conversion of 6-cyanopurines into 6-alkoxyformimidoylpurines. Organic & Biomolecular Chemistry. (Demonstrates reactivity of 6-cyano group).

• Master Organic Chemistry. (2019). Amide Hydrolysis Using Acid Or Base. (Mechanistic basis for avoiding acid hydrolysis).

Sources

• 1. CCCC 1995, Volume 60, Issue 8, Abstracts pp. 1386-1389 | Collection of Czechoslovak Chemical Communications [pikka.uochb.cas.cz]
• 2. researchgate.net [researchgate.net]

Troubleshooting low solubility of 7H-purine-6-carboxamide in aqueous buffers

Welcome to the technical support center for 7H-purine-6-carboxamide. This guide provides in-depth troubleshooting strategies and frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming challenges with the low aqueous solubility of this compound. Our approach is grounded in the fundamental principles of physical chemistry and backed by established laboratory practices for purine analogs.

Introduction to the Solubility Challenge

7H-purine-6-carboxamide, a purine derivative with the chemical formula C₆H₅N₅O[1], often presents solubility challenges in aqueous buffers, which is a critical hurdle for its use in various biological assays and drug development pipelines. Its planar, aromatic structure contributes to strong intermolecular forces in the solid state, making it difficult for water molecules to effectively solvate individual molecules. This guide will walk you through a logical, step-by-step process to achieve successful solubilization.

Frequently Asked Questions (FAQs)

Q1: Why is my 7H-purine-6-carboxamide not dissolving in my aqueous buffer?

The low aqueous solubility of 7H-purine-6-carboxamide is primarily due to its chemical structure. The purine ring system is relatively hydrophobic, and the carboxamide group, while polar, may not be sufficient to overcome the crystal lattice energy of the solid compound. Factors such as the pH of your buffer, the temperature, and the presence of other solutes can significantly impact solubility.

Q2: What are the key chemical properties of 7H-purine-6-carboxamide I should be aware of?

Q3: Can I heat the solution to improve solubility?

Yes, heating can be an effective method to increase the solubility of many compounds, including purine derivatives[3]. Most dissolution processes are endothermic, meaning that adding heat provides the energy needed to break the crystal lattice bonds and allow the solvent to interact with the solute. However, it is crucial to consider the thermal stability of 7H-purine-6-carboxamide to avoid degradation. Gentle warming is recommended, and the solution should be allowed to cool to the experimental temperature before use. Note that the compound may precipitate out of solution upon cooling if the concentration exceeds its solubility at that lower temperature.

Q4: Is it advisable to use a co-solvent like DMSO?

Dimethyl sulfoxide (DMSO) is a powerful and widely used co-solvent for dissolving poorly soluble compounds for in vitro studies[4][5]. It is particularly effective for purine analogs. The general strategy is to first dissolve the compound in a minimal amount of pure DMSO to create a concentrated stock solution. This stock can then be serially diluted into your aqueous buffer to the final desired concentration. It is critical to ensure the final concentration of DMSO in your assay is low enough to not affect the biological system, typically below 0.5%[6].

Troubleshooting Workflow

When encountering solubility issues with 7H-purine-6-carboxamide, a systematic approach is key. The following workflow will guide you through the most effective strategies.

Caption: A stepwise workflow for troubleshooting low solubility.

Detailed Experimental Protocols

Protocol 1: pH Adjustment for Enhanced Solubility

The solubility of ionizable compounds is highly pH-dependent[7][8][9]. By adjusting the pH of the buffer, you can shift the equilibrium towards the more soluble ionized form of the molecule.

Rationale: Based on the pKa values of the parent purine molecule[2], 7H-purine-6-carboxamide is expected to have both acidic and basic character. At a pH below its basic pKa, the purine ring will be protonated (cationic), and at a pH above its acidic pKa, it will be deprotonated (anionic). Both ionized forms will exhibit greater solubility in aqueous solutions than the neutral form.

Step-by-Step Methodology:

• Determine the approximate pKa: While the exact pKa of 7H-purine-6-carboxamide may not be readily available, you can start by assuming it is similar to other purines.

• Prepare a series of buffers: Prepare small volumes of your desired buffer at a range of pH values (e.g., pH 5.0, 6.0, 7.0, 8.0, and 9.0).

• Test solubility: Add a small, known amount of 7H-purine-6-carboxamide to each buffer and vortex thoroughly.

• Observe and quantify: Visually inspect for complete dissolution. For a more quantitative measure, centrifuge the samples and measure the concentration of the dissolved compound in the supernatant using UV-Vis spectrophotometry at the compound's λmax.

• Select the optimal pH: Choose the pH that provides the desired solubility without compromising the stability of the compound or the conditions of your experiment.

Protocol 2: Utilizing a Co-solvent (DMSO)

For highly insoluble compounds, a co-solvent is often the most effective solution. DMSO is a common choice due to its high solubilizing power and miscibility with water[4][5].

Rationale: DMSO is a polar aprotic solvent that can disrupt the intermolecular forces in the crystal lattice of 7H-purine-6-carboxamide, allowing it to dissolve. When this concentrated DMSO stock is diluted into an aqueous buffer, the compound remains in solution, provided the final concentration does not exceed its aqueous solubility limit.

Step-by-Step Methodology:

• Prepare a high-concentration stock solution: Weigh out a precise amount of 7H-purine-6-carboxamide and dissolve it in the smallest practical volume of 100% DMSO. For example, prepare a 10 mM or 50 mM stock. Gentle warming or sonication can aid in dissolution.

• Perform serial dilutions: Dilute the DMSO stock solution in your aqueous experimental buffer to achieve the final desired concentration. It is crucial to add the DMSO stock to the buffer and not the other way around to avoid precipitation.

• Calculate the final DMSO concentration: Ensure the final percentage of DMSO in your working solution is below the tolerance level of your assay (typically <0.5%)[6].

• Include a vehicle control: In your experiments, always include a control group that is treated with the same final concentration of DMSO in the buffer, without the compound, to account for any effects of the solvent itself.

Data Summary: Factors Influencing Solubility

Factor	Principle	Recommended Action	Key Considerations
pH	Ionization of the purine ring increases aqueous solubility.	Test a range of buffer pH values (e.g., 5.0 to 9.0).	The chosen pH must be compatible with the experimental system.
Co-solvents	Organic solvents like DMSO can dissolve hydrophobic compounds.	Prepare a concentrated stock in 100% DMSO and dilute into the aqueous buffer.	The final co-solvent concentration should be non-toxic to cells or non-inhibitory to enzymes in the assay.
Temperature	Increased kinetic energy helps overcome crystal lattice forces.	Gently warm the solution (e.g., to 37°C) during dissolution.	Ensure the compound is thermally stable at the chosen temperature. The compound may precipitate upon cooling.
Mechanical Agitation	Reduces particle size and increases surface area for dissolution.	Use a vortexer or a sonicator bath.	Prolonged sonication can generate heat, so monitor the temperature.

Logical Relationships in Solubility Enhancement

Caption: Interplay of factors affecting the solubility of 7H-purine-6-carboxamide.

References

• ChemSynthesis. (2025, May 20). 9H-purine-6-carboxamide. Retrieved from [Link]

• PubChem. (n.d.). Purine. Retrieved from [Link]

• Kovaleva, E. A., et al. (2023). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)
• Kolotaev, A. V., et al. (2020). Synthesis of purines and adenines containing the hexafluoroisopropyl group. Beilstein Journal of Organic Chemistry, 16, 2816–2823.
• Zhang, Y., et al. (2024). Binding uric acid: a pure chemical solution for the treatment of hyperuricemia. RSC Medicinal Chemistry, 15(1), 133-139.
• Sieger, P., et al. (2017). pH-dependent solubility and permeability profiles: A useful tool for prediction of oral bioavailability. European Journal of Pharmaceutical Sciences, 105, 123-128.

• ResearchGate. (2024, December 10). Can DMSO be used to improve solubility and bioavailability of poorly soluble or bioavailable medicinals (like curcumin)? Retrieved from [Link]

• Williams, R. (2022, April 7). pKa Data Compiled by R. Williams. Retrieved from [Link]

• ResearchGate. (2025, August 9). Study of pH-dependent drugs solubility in water. Retrieved from [Link]

• Zhang, Y., et al. (2022). Effect on purine releasement of Lentinus edodes by different food processing techniques. Food Chemistry, 371, 131173.

• ChemSynthesis. (2025, May 20). 9H-purine-6-carboximidohydrazide. Retrieved from [Link]

• Pseudomonas Aeruginosa Metabolome Database. (n.d.). Hypoxanthine (PAMDB000059). Retrieved from [Link]

• Jarosz, M., et al. (2024). Dimethyl Sulfoxide (DMSO) as a Potential Source of Interference in Research Related to Sulfur Metabolism—A Preliminary Study. International Journal of Molecular Sciences, 25(9), 5039.

• Journal of Applied Pharmaceutical Science. (2024, June 5). The prediction of pH-dependent interaction using micro-dissolution approach in bio-relevant media: Insights from model drug study of lapatinib. Retrieved from [Link]

• LifeTein. (2024, March 27). Optimizing Peptide Solubility in Cell Culture: A Guide to Safe and Effective DMSO Use. Retrieved from [Link]

• Teledyne ISCO. (n.d.). Purine and Related Compound Purification Strategies. Retrieved from [Link]

• PubMed. (2018, May 10). Discovery of 6-chloro-2-(propylthio)-8,9-dihydro-7H-purines containing a carboxamide moiety as potential selective anti-lung cancer agents. Retrieved from [Link]

• International Journal of Pharmaceutical and Engineering Research. (n.d.). Evaluation of pH Dependent Solubility and Examination of Variation in Pharmacokinetic Properties of Alectinib: A Quantitative Study. Retrieved from [Link]

• MDPI. (2023, February 15). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. Retrieved from [Link]

• ACS Publications. (2026, February 2). The Journal of Organic Chemistry Ahead of Print. Retrieved from [Link]

• ResearchGate. (2025, August 8). pH-dependent solubility and permeability profiles: A useful tool for prediction of oral bioavailability | Request PDF. Retrieved from [Link]

• ResearchGate. (2025, August 6). Direct Isolation of Purines and Pyrimidines from Nucleic Acids Using Sublimation | Request PDF. Retrieved from [Link]

• PubMed Central. (2021, October 26). Towards the Use of Adsorption Methods for the Removal of Purines from Beer. Retrieved from [Link]

• SciELO México. (n.d.). Synthesis of Some Novel Derivatives of 2-(9H-purin-6-ylsulfanyl) Acetohydrazide as Potential Antithyroid Agents. Retrieved from [Link]

• PubMed. (1986, December). A set of procedures for resolving purine compounds by reversed-phase high performance liquid chromatography: application to the study of purine nucleotide and nucleic acid metabolism. Retrieved from [Link]

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• 4. researchgate.net [researchgate.net]
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• 8. japsonline.com [japsonline.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude 7H-purine-6-carboxamide from Inorganic Salts

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals facing the common challenge of removing inorganic salt impurities from crude 7H-purine-6-carboxamide. The methodologies and principles discussed herein are designed to ensure the high purity of the final compound, a critical factor for reliable downstream applications.

Introduction: The Challenge of Purity

7H-purine-6-carboxamide and its derivatives are vital scaffolds in medicinal chemistry and biological research. The synthesis of these complex heterocyclic compounds often involves multiple steps, including reactions that utilize inorganic reagents and subsequent aqueous workups. Consequently, the crude product is frequently contaminated with inorganic salts such as sodium chloride, sodium sulfate, or sodium bicarbonate.[1][2] These impurities can interfere with biological assays, complicate structural analysis, and hinder further synthetic transformations. This guide offers a structured approach to diagnosing and resolving issues related to inorganic salt contamination.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries researchers have when tackling this purification challenge.

Q1: What are the likely inorganic impurities in my crude 7H-purine-6-carboxamide?

A: Inorganic impurities typically originate from the reagents and solvents used during the synthesis and workup procedures.[3][4] Common culprits include:

• Neutral Salts: Sodium chloride (NaCl) and sodium sulfate (Na₂SO₄), often from quenching or extraction steps.

• Basic Salts: Sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃), used to neutralize acidic reaction mixtures.[1]

• Drying Agents: Residual magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) if not completely removed by filtration.[5]

• Catalysts and Reagents: Trace amounts of metal salts or other inorganic reagents used in the synthesis.[2]

Q2: How do I select the most appropriate purification method?

A: The optimal method depends on the scale of your purification, the solubility characteristics of your specific purine derivative, and the available laboratory equipment. The three primary methods are:

• Recrystallization: Best for moderate to large quantities of solid material where a suitable solvent system can be identified. It leverages differences in solubility between the desired compound and impurities at varying temperatures.

• Silica Gel Chromatography: Highly effective for small to moderate scales and for separating compounds with different polarities. Inorganic salts are extremely polar and will not elute with typical organic solvents.[6]

• Solvent Trituration/Washing: A simple method for removing salts that are insoluble in a particular organic solvent in which your compound has low solubility.

Q3: My compound is highly soluble in water, making extraction difficult. How can I remove water-soluble salts?

A: This is a common issue with polar molecules like purines. Several strategies can be employed:

• Recrystallization from a Mixed-Solvent System: Dissolve the crude product in a minimum amount of hot water and then add a miscible organic solvent in which the purine is less soluble (e.g., ethanol, isopropanol, or acetone). The purine should precipitate or crystallize upon cooling, leaving the inorganic salts in the aqueous-organic mother liquor.

• Precipitation of Salts: If your compound is soluble in a solvent like DMSO or a water/miscible solvent mixture, you can sometimes precipitate the inorganic salts by adding a less polar solvent that reduces the salt's solubility.[7]

• Reversed-Phase Chromatography (C18): In this technique, the non-polar stationary phase will retain the organic purine molecule while the highly polar inorganic salts will pass through quickly with the aqueous mobile phase.[6]

Q4: How can I definitively confirm that the inorganic salts have been removed?

A: A combination of analytical techniques provides the most reliable confirmation:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A clean ¹H NMR spectrum, particularly with the correct integration values and absence of extraneous peaks, is a strong indicator of purity. Inorganic salts are typically NMR-silent.

• Elemental Analysis (CHN): The presence of inorganic salts will lead to experimentally determined percentages of carbon, hydrogen, and nitrogen that deviate significantly from the theoretical values.

• Conductivity Measurement: A solution of the purified compound in deionized water should have very low electrical conductivity. Inorganic salts, being ionic, will dramatically increase conductivity.

• Gravimetric Analysis: Dissolving a known mass of the product in a volatile organic solvent (in which the salts are insoluble), filtering, and evaporating the solvent from the filtrate should yield the original mass. Any mass left on the filter paper corresponds to insoluble impurities.

Part 2: Troubleshooting Guide

This section provides solutions to specific problems that may arise during the purification process.

Problem	Potential Cause	Recommended Solution
Low Recovery After Recrystallization	1. Too much solvent was used during dissolution.2. The compound is significantly soluble in the cold solvent.3. Premature crystallization occurred during hot filtration.	1. Evaporate some solvent and attempt to recrystallize. Always use the absolute minimum of boiling solvent.2. Choose a different solvent or a mixed-solvent system. Ensure the wash step uses ice-cold solvent to minimize loss.3. Re-heat the filtration apparatus (funnel, flask) before filtering. Add a small amount of extra hot solvent just before filtering to prevent clogging.
Product "Oils Out" Instead of Crystallizing	1. The solution is too concentrated or cooled too quickly.2. The melting point of the compound is below the solvent's boiling point.3. High level of impurities disrupting crystal lattice formation.	1. Re-heat the solution to re-dissolve the oil. Add a small amount of additional solvent and allow it to cool very slowly. Try scratching the inside of the flask with a glass rod to induce crystallization.2. Select a lower-boiling point solvent.3. The sample may require pre-purification by another method, such as a quick filtration through a silica plug, before attempting recrystallization.
Salts Still Present After Column Chromatography	1. The chosen eluent was too polar, causing some salt to move.2. The sample was loaded in a solvent that dissolved the salts, causing streaking.3. The column was overloaded with crude material.	1. This is rare for inorganic salts. Ensure the eluent system is appropriate; for purines, systems like Dichloromethane/Methanol are common.[6]2. Use a "dry loading" technique: pre-adsorb the crude material onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the column.3. Reduce the amount of material loaded onto the column relative to the amount of silica gel. A typical ratio is 1:50 to 1:100 (sample:silica) by weight.

Part 3: Detailed Experimental Protocols & Visualizations

Protocol 1: Purification by Recrystallization

This method is predicated on the principle that the solubility of 7H-purine-6-carboxamide increases significantly in a suitable solvent at high temperatures, while the inorganic salt impurities remain highly soluble even upon cooling.[8]

Step-by-Step Methodology:

• Solvent Selection: Use small-scale tests to find a solvent or solvent pair that dissolves the crude product when hot but yields solid crystals upon cooling. Water, ethanol, or a water/ethanol mixture are good starting points for polar purines.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of boiling solvent in portions, swirling and heating, until the solid just dissolves. Do not add a large excess.[8]

• Hot Gravity Filtration (Optional): If insoluble impurities are observed, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask. This step removes insoluble materials while keeping the desired compound in solution.

• Crystallization: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of pure, well-defined crystals. Subsequently, the flask can be placed in an ice bath to maximize crystal yield.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the collected crystals with a small amount of ice-cold solvent to rinse away any adhering mother liquor containing the dissolved salts.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent. Characterize the final product to confirm purity.

Caption: Workflow for removing inorganic salts via recrystallization.

Protocol 2: Purification by Silica Gel Flash Chromatography

This technique separates compounds based on their differential partitioning between a stationary phase (silica gel) and a mobile phase (eluent). The extreme polarity of inorganic salts causes them to bind irreversibly to the top of the silica column, while the less polar (relative to the salts) purine derivative can be eluted.

Step-by-Step Methodology:

• Eluent Selection: Using Thin Layer Chromatography (TLC), determine a solvent system that moves the desired compound to a retention factor (Rf) of ~0.3. A common eluent for purines is a gradient of methanol in dichloromethane (e.g., 0% to 10% MeOH in DCM).[6]

• Column Packing: Pack a glass column with silica gel as a slurry in the initial, least polar eluent (e.g., pure DCM).

• Sample Loading (Dry Loading Recommended): Dissolve the crude product in a minimal amount of a polar solvent (like methanol). Add a small amount of silica gel (~2-3 times the mass of the crude product) to this solution. Evaporate the solvent completely under reduced pressure to obtain a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

• Elution: Begin eluting the column with the least polar solvent system. Gradually increase the polarity of the eluent (e.g., by increasing the percentage of methanol) to move the desired compound down the column. The inorganic salts will remain at the origin.

• Fraction Collection and Analysis: Collect the eluent in a series of fractions. Spot each fraction on a TLC plate to identify which ones contain the purified compound.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 7H-purine-6-carboxamide.

Caption: Workflow for purification using silica gel flash chromatography.

Part 4: Data Summary

Table 1: Solvent Selection Guide for Recrystallization

This table provides a starting point for selecting a suitable recrystallization solvent. Experimental verification is essential.

Solvent	Boiling Point (°C)	Polarity Index	Suitability for Purine	Suitability for Salts
Water	100	10.2	Often soluble when hot	Highly soluble
Ethanol	78	4.3	Moderately soluble; good for mixed systems	Sparingly soluble to insoluble
Isopropanol	82	3.9	Low solubility; good anti-solvent	Insoluble
Acetone	56	5.1	Low solubility; good anti-solvent	Insoluble
Dichloromethane	40	3.1	Low solubility for unsubstituted purines	Insoluble

References

• Teledyne LABS. (n.d.). Purine and Related Compound Purification Strategies. Retrieved from [Link]

• Council for the Indian School Certificate Examinations. (2024). CHEMISTRY (862): ISC REVISED SYLLABUS 2026. Retrieved from [Link]

• Krasavin, M., et al. (2023). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. Molecules, 28(4), 1819. Retrieved from [Link]

• Goj, A., et al. (2021). Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents. Molecules, 26(11), 3379. Retrieved from [Link]

• ResearchGate. (2017). Removing NaCl from a highly water soluble organic compound? Retrieved from [Link]

• Auriga Research. (n.d.). Inorganic Impurities. Retrieved from [Link]

• Google Patents. (1993). DE4204700A1 - METHOD FOR SEPARATING INORGANIC SALTS.

• Veeprho. (2024). Sources and Types of Impurities in Pharmaceutical Substances. Retrieved from [Link]

• Moravek. (n.d.). Organic Impurities vs. Inorganic Impurities. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Recrystallization. Retrieved from [Link]

• Gyan Sanchay. (n.d.). IMPURITIES. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Drying Organic Solutions. Retrieved from [Link]

• Bader, M. S. (1994). A new and novel process for separation of salts, scale salts and norm contaminant salts from saline waters. Separation Science and Technology, 29(16), 2139-2153. Retrieved from [Link]

• ResearchGate. (2019). How to separate organic salts? Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 7H-purine-2-carboxylic acid. PubChem Compound Database. Retrieved from [Link]

• ChemSynthesis. (n.d.). 9H-purine-6-carboxamide. Retrieved from [Link]

Sources

• 1. Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. moravek.com [moravek.com]
• 4. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
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• 7. nrm.dfg.ca.gov [nrm.dfg.ca.gov]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]

Minimizing byproduct formation during purine carboxamide synthesis

A Guide to Minimizing Byproduct Formation for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Purine Carboxamide Synthesis. This guide is designed to provide you with in-depth troubleshooting advice and practical solutions to common challenges encountered during the synthesis of purine carboxamides. As experienced chemists know, while the formation of an amide bond may seem straightforward, the unique electronic properties of the purine ring system, coupled with the intricacies of amide coupling chemistry, can often lead to a variety of unwanted byproducts.

This resource is structured in a question-and-answer format to directly address the specific issues you may be facing at the bench. We will delve into the causality behind these experimental challenges and provide validated protocols and strategies to enhance the yield, purity, and overall success of your syntheses.

I. Troubleshooting Common Byproduct Formation

This section addresses the most frequently encountered byproducts in purine carboxamide synthesis and provides actionable strategies to minimize their formation.

Q1: I am observing a significant amount of an insoluble white precipitate in my reaction mixture when using a carbodiimide coupling agent like DCC or DIC. What is this byproduct and how can I avoid it?

A1: The insoluble white precipitate is almost certainly the corresponding N,N'-disubstituted urea (e.g., N,N'-dicyclohexylurea or DCU if using DCC). This is a very common byproduct of carbodiimide-mediated amide coupling reactions. While its insolubility in many organic solvents can aid in its removal by filtration, its formation consumes the coupling reagent and can complicate purification if it doesn't fully precipitate.

More critically, the initial reactive intermediate, the O-acylisourea, can rearrange to form an unreactive N -acylurea .[1][2][3] This side reaction not only reduces the yield of your desired amide but also introduces a byproduct that can be difficult to separate from your product due to similar solubility profiles.[2]

Strategies for Mitigation:

• Choice of Carbodiimide: If working on a solid-phase synthesis or if the urea byproduct's solubility is a concern for purification, consider using a water-soluble carbodiimide like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The resulting urea byproduct is water-soluble and can be easily removed with an aqueous workup.

• Use of Additives: The most effective way to prevent N-acylurea formation is to use additives such as 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt). These additives react with the O-acylisourea intermediate to form an active ester, which is more stable and less prone to rearrangement.[4] This active ester then goes on to react with the amine to form the desired amide. HOAt is often more effective than HOBt at accelerating the coupling reaction and suppressing side reactions.[5]

• Reaction Conditions: Running the reaction at lower temperatures can help to reduce the rate of N-acylurea formation.[2]

Q2: My starting purine has multiple amine groups or nitrogen atoms on the ring. I am seeing evidence of acylation at undesired positions. How can I improve the regioselectivity of the reaction?

A2: The purine ring system contains multiple nucleophilic nitrogen atoms, making regioselectivity a significant challenge. The imidazole and pyrimidine rings of the purine have different electronic properties, which can lead to acylation at various positions, not just the intended exocyclic amine.[6]

Strategies for Improving Regioselectivity:

• Protecting Groups: The most robust strategy is to use protecting groups on the purine ring nitrogens that you do not want to react. Common protecting groups for amines, such as tert-butyloxycarbonyl (Boc) or carboxybenzyl (Cbz), can be employed.[7] The choice of protecting group will depend on the overall synthetic strategy and the deprotection conditions required.

• Reaction Conditions: The regioselectivity of acylation can sometimes be influenced by reaction conditions such as the solvent, temperature, and the nature of the base used. It is often necessary to screen different conditions to find the optimal set for a particular substrate.

• Strategic Synthesis Design: In some cases, it may be more efficient to introduce the carboxamide functionality at an earlier stage of the synthesis before other nucleophilic groups are present on the purine ring.

Q3: I am coupling a chiral carboxylic acid (e.g., an amino acid) to my purine, and I am observing significant epimerization of the chiral center. How can I prevent this loss of stereochemical integrity?

A3: Epimerization, or the loss of stereochemical purity at a chiral center, is a major concern when coupling chiral carboxylic acids, particularly α-amino acids. The mechanism often involves the formation of a symmetric intermediate, such as an oxazolone , from the activated carboxylic acid.[8][9] The α-proton of the activated amino acid is acidic and can be abstracted by a base, leading to racemization.

Strategies to Suppress Epimerization:

• Coupling Reagents and Additives:

  • Additives are Crucial: The use of additives like HOBt and, more effectively, HOAt is critical for suppressing epimerization.[8][10][11] These additives react with the activated carboxylic acid to form an active ester that is less prone to oxazolone formation and subsequent racemization.[8]

  • Onium Salt-Based Reagents: Coupling reagents that incorporate HOBt or HOAt in their structure, such as HATU, HBTU, or HCTU, are generally preferred for coupling chiral molecules as they are highly efficient and minimize epimerization.

• Base Selection: The choice and amount of base used are critical. A non-nucleophilic, sterically hindered base like diisopropylethylamine (DIPEA) is often preferred over less hindered bases like triethylamine (TEA). Use the minimum amount of base necessary to neutralize any acid salts and facilitate the reaction.

• Temperature Control: Perform the coupling reaction at low temperatures (e.g., 0 °C to room temperature) to minimize the rate of epimerization.[12]

• Pre-activation Time: Minimize the time the carboxylic acid is "pre-activated" with the coupling reagent before the amine is added. Prolonged pre-activation can increase the opportunity for oxazolone formation.

II. Frequently Asked Questions (FAQs)

Q: What is the general mechanism of amide bond formation using a coupling reagent?

A: The general mechanism involves two key steps:

• Activation of the Carboxylic Acid: The coupling reagent reacts with the carboxylic acid to form a more reactive intermediate. This intermediate has a better leaving group than the hydroxyl group of the carboxylic acid.

• Nucleophilic Attack by the Amine: The amine then acts as a nucleophile, attacking the carbonyl carbon of the activated carboxylic acid. This is followed by the elimination of the leaving group to form the stable amide bond.

Caption: General workflow of amide bond formation.

Q: How do I choose the right coupling reagent for my purine carboxamide synthesis?

A: The choice of coupling reagent depends on several factors:

Factor	Recommendation	Rationale
Cost and Scale	For large-scale synthesis where cost is a major factor, carbodiimides like DCC or EDC with an additive (HOBt or HOAt) are often a good choice.	These reagents are relatively inexpensive and effective.
Chiral Starting Materials	For coupling chiral carboxylic acids, especially amino acids, onium salt-based reagents like HATU, HBTU, or HCTU are highly recommended.	These reagents are known to be highly efficient and minimize the risk of epimerization.
Difficult Couplings	For sterically hindered amines or carboxylic acids, more potent coupling reagents like COMU or T3P may be necessary.	These reagents are designed to overcome the challenges of coupling unreactive substrates.
Workup and Purification	If byproduct removal is a concern, consider using reagents that produce water-soluble byproducts (e.g., EDC) or reagents for solid-phase synthesis where byproducts are easily washed away.	This simplifies the purification process and can improve overall yield.

Q: Can the solvent affect the outcome of my reaction?

A: Absolutely. The choice of solvent can significantly impact the reaction rate, solubility of reactants and byproducts, and the extent of side reactions.

• Aprotic Polar Solvents: Dimethylformamide (DMF) and dichloromethane (DCM) are commonly used solvents for amide coupling reactions as they are good at solvating the reactants.[2]

• Solvent Purity: Ensure that your solvent is anhydrous (dry). The presence of water can lead to the hydrolysis of the activated carboxylic acid intermediate, regenerating the starting carboxylic acid and reducing the yield of the desired amide.

III. Experimental Protocols

Here are some representative protocols for purine carboxamide synthesis that are designed to minimize byproduct formation.

Protocol 1: General Procedure for Purine Carboxamide Synthesis using HATU

This protocol is suitable for coupling a variety of carboxylic acids to purine amines, especially when dealing with chiral substrates.

• Dissolve the purine amine (1.0 eq.) and the carboxylic acid (1.1 eq.) in anhydrous DMF.

• Add HATU (1.2 eq.) and a non-nucleophilic base such as DIPEA (2.0 eq.) to the solution.

• Stir the reaction mixture at room temperature and monitor the progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with an organic solvent like ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Caption: Workflow for HATU-mediated purine carboxamide synthesis.

Protocol 2: Minimizing N-Acylurea Formation with EDC/HOAt

This protocol is a cost-effective method that is particularly useful when N-acylurea formation is a concern.

• Dissolve the carboxylic acid (1.1 eq.) and HOAt (1.2 eq.) in anhydrous DCM or DMF.

• Add EDC (1.2 eq.) to the solution and stir for 10-15 minutes at 0 °C to pre-activate the carboxylic acid.

• Add a solution of the purine amine (1.0 eq.) in the same solvent to the reaction mixture.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Perform an aqueous workup as described in Protocol 1.

• Purify the product by column chromatography.

IV. References

• Direct Regioselective C-H Cyanation of Purines. National Center for Biotechnology Information. [Link]

• Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents. National Center for Biotechnology Information. [Link]

• Process for selective N-acylation of purine nucleosides. Google Patents.

• De novo and Salvage Purine Synthesis Pathways Across Tissues and Tumors. National Center for Biotechnology Information. [Link]

• Purine de novo Synthesis – Mechanisms and Clinical Implications. Seminars in Cell & Developmental Biology. [Link]

• N-Acylation Reactions of Amines. ResearchGate. [Link]

• Study of the N7 Regioselective Glycosylation of 6-Chloropurine and 2,6-Dichloropurine with Tin and Titanium Tetrachloride. PubMed. [Link]

• Carbodiimide – Knowledge and References. Taylor & Francis Online. [Link]

• Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review. Royal Society of Chemistry. [Link]

• Purine Synthesis. Microbe Notes. [Link]

• Epimerisation in Peptide Synthesis. National Center for Biotechnology Information. [Link]

• De novo synthesis | Nucleotide Metabolism | Biochemistry | @NJOYBiochemistry. YouTube. [Link]

• Purine Synthesis. YouTube. [Link]

• Purine Biosynthesis. News-Medical. [Link]

• A strategy for selective N-acylation of purine and pyrimidine bases of deoxy and ribo nucleosides. PubMed. [Link]

• Divergent Prebiotic Synthesis of Pyrimidine and 8-Oxo-purine Ribonucleotides. ResearchGate. [Link]

• Protecting Groups for Amines: Carbamates. Master Organic Chemistry. [Link]

• Synthesis of N-acylurea derivatives from carboxylic acids and N,N -dialkyl carbodiimides in water. Indian Academy of Sciences. [Link]

• Epimerization of Peptide. SlideShare. [Link]

• Epimerization by oxazolone formation. ResearchGate. [Link]

• Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review. ResearchGate. [Link]

• Divergent prebiotic synthesis of pyrimidine and 8-oxo-purine ribonucleotides. PubMed. [Link]

• Synthesis of N-acylurea derivatives from carboxylic acids and N,N′-dialkyl carbodiimides in water. ResearchGate. [Link]

• Aminoimidazole Carboxamide Ribonucleoside Toxicity: A Model for Study of Pyrimidine Starvation. PubMed. [Link]

• Oxazolone mediated peptide chain extension and homochirality in aqueous microdroplets. PNAS. [Link]

• Inhibition of purine synthesis. ResearchGate. [Link]

• Carbodiimides and Additives. Aapptec Peptides. [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. [Link]

• N-Acylation in combinatorial chemistry. ARKAT USA. [Link]

• Amide synthesis by acylation. Organic Chemistry Portal. [Link]

• Amino Acid-Protecting Groups. ResearchGate. [Link]

• Epimerization During Coupling to the Unnatural Amino Acid in Solid Phase Peptide Synthesis. ResearchGate. [Link]

• Purine and Pyrimidine Metabolism. Indiana State University. [Link]

• Peptide synthesis: Protecting groups for amine and carboxyl functionality. YouTube. [Link]

• Peptide Synthesis via Active Esters. IV. Racemization and Ring-Opening Reactions of Opitcally Active Oxazolones. Journal of the American Chemical Society. [Link]

• METHODS FOR SYNTHESIS OF OXAZOLONES: A REVIEW. International Journal of Pharmaceutical Sciences and Research. [Link]

Sources

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. researchgate.net [researchgate.net]
• 4. peptide.com [peptide.com]
• 5. bachem.com [bachem.com]
• 6. Direct Regioselective C-H Cyanation of Purines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 11. peptide.com [peptide.com]
• 12. youtube.com [youtube.com]

Stability of 7H-purine-6-carboxamide in acidic vs basic media

This is Dr. Aris Thorne , Senior Application Scientist at the NucleoChem Technical Support Center.

Below is the comprehensive technical guide regarding the stability of 7H-purine-6-carboxamide (also known as Purine-6-carboxamide). This guide is structured to assist you in troubleshooting experimental anomalies, optimizing storage, and understanding the chemical behavior of this compound in varying pH environments.

Executive Summary & Stability Profile

7H-purine-6-carboxamide is a purine derivative characterized by an amide group at the C6 position. While the purine ring system provides significant aromatic stability, the exocyclic carboxamide group is the primary site of instability.

• Neutral Media (pH 6–8): High stability. Recommended for short-term handling.

• Acidic Media (pH < 3): Susceptible to acid-catalyzed hydrolysis . Protonation of the purine ring (N1/N3) increases electrophilicity, accelerating the conversion of the amide to a carboxylic acid.

• Basic Media (pH > 10): Susceptible to base-catalyzed hydrolysis (saponification). The presence of hydroxide ions directly attacks the amide carbonyl, irreversibly forming the carboxylate.

Critical Warning: The primary degradation product in both media is Purine-6-carboxylic acid (or its salt). This conversion often leads to unexpected precipitation due to the lower aqueous solubility of the free acid form compared to the amide.

Mechanistic Insight: The Degradation Pathway

Understanding why your compound degrades allows you to predict stability windows.

A. Acidic Hydrolysis Mechanism

In strong acid, the N1 nitrogen of the purine ring is protonated (pKa ~2.4). This withdraws electron density from the ring, making the C6-carbonyl carbon more electrophilic. Water attacks this carbon, leading to the cleavage of the C-N bond and the release of ammonia (

).

B. Basic Hydrolysis Mechanism

In strong base, the N9 proton is removed (pKa ~8.9), forming a purine anion. While this electron-rich system might suggest stability, high concentrations of nucleophilic hydroxide ions (

) overcome this, attacking the amide carbonyl to form Purine-6-carboxylate and ammonia ( ).

Visualization of Degradation Pathways

The following diagram illustrates the chemical fate of 7H-purine-6-carboxamide under stress.

Figure 1: Hydrolytic degradation pathways of 7H-purine-6-carboxamide yielding Purine-6-carboxylic acid.

Troubleshooting Guide (FAQs)

Issue 1: "I see a new peak eluting earlier in my Reverse Phase HPLC."

Diagnosis: Hydrolysis has occurred.[1][2][3] Explanation: The amide group is neutral/moderately polar. The hydrolysis product, Purine-6-carboxylic acid , is more polar (due to the ionizable carboxyl group) and typically elutes earlier than the amide on C18 columns under standard acidic mobile phases (e.g., 0.1% Formic Acid). Solution:

• Check the pH of your sample diluent. Ensure it is buffered to pH 6.0–7.5.

• Avoid leaving samples in the autosampler >24 hours if the mobile phase is acidic.

Issue 2: "My sample precipitated after I adjusted the pH to 3.0."

Diagnosis: Isoelectric precipitation of the degradant. Explanation: If partial hydrolysis occurred, you generated Purine-6-carboxylic acid. While the amide is soluble, the free acid form of purine derivatives often has poor solubility in water, particularly near its isoelectric point or low pH where the carboxylate is protonated (

). Solution:

• Filter the precipitate and analyze via LC-MS to confirm it is the acid (Mass shift: +1 Da difference, but distinct retention time; Amide MW=163.14, Acid MW=164.12).

• Redissolve in dilute NaOH or DMSO for analysis.

Issue 3: "Can I use this compound in a reaction with 1N NaOH?"

Diagnosis: High risk of side reactions. Explanation: 1N NaOH will rapidly hydrolyze the amide to the carboxylate, especially with heat. Solution:

• If basic conditions are required for a coupling reaction, use a milder base like Potassium Carbonate (

  ) or Triethylamine (TEA) in an organic solvent.

• Monitor the reaction strictly at room temperature or 0°C.

Validated Experimental Protocols

Protocol A: Stability Monitoring via HPLC

Use this protocol to validate the integrity of your stock solution.

Parameter	Condition
Column	C18 (e.g., Agilent Zorbax or Waters XBridge), 3.5 µm, 4.6 x 100 mm
Mobile Phase A	10 mM Ammonium Acetate (pH 6.8) (Neutral pH is critical to prevent on-column degradation)
Mobile Phase B	Acetonitrile
Gradient	5% B to 40% B over 10 minutes
Detection	UV @ 254 nm (Purine transition)
Flow Rate	1.0 mL/min

Pass Criteria: Single peak >98% area. Fail Criteria: Presence of a secondary peak (typically RRT ~0.8-0.9) indicating Purine-6-carboxylic acid.[4]

Protocol B: Solubility & pH Adjustment

Correctly solubilizing without inducing degradation.

• Initial Solvent: Dissolve the solid 7H-purine-6-carboxamide in DMSO (Dimethyl sulfoxide). It is stable in DMSO.

• Dilution: Dilute into aqueous buffer (PBS pH 7.4) immediately before use.

• Avoid: Do not dissolve directly in 0.1 M HCl or 0.1 M NaOH unless immediate use is intended. The half-life (

  ) decreases significantly at these extremes.

Troubleshooting Logic Flowchart

Use this decision tree to diagnose stability issues in your workflow.

Figure 2: Diagnostic flowchart for identifying stability issues based on pH conditions.

References

• Vertex Pharmaceuticals & NIH . (2023). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids. Demonstrates alkaline hydrolysis protocols for purine derivatives.

• Master Organic Chemistry . (2019). Amide Hydrolysis Using Acid Or Base. Fundamental mechanisms of amide-to-acid conversion.

• National Institutes of Health (NIH) . (2021). Rewiring of purine metabolism in response to acidosis. Context on purine stability and metabolic flux under acidic stress.

• PubChem . (2025).[5] Purine Compound Summary. Chemical and physical properties of the purine core.

Sources

• 1. youtube.com [youtube.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. uregina.ca [uregina.ca]
• 4. CAS 2365-43-7: 9H-Purine-6-carboxylic acid | CymitQuimica [cymitquimica.com]
• 5. Purine | C5H4N4 | CID 1044 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: 7H-Purine-6-Carboxamide Purification

Welcome to the dedicated support center for resolving purification challenges associated with 7H-purine-6-carboxamide. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter obstacles in isolating this critical purine derivative. We will move beyond simple protocols to explore the underlying chemical principles, empowering you to troubleshoot effectively and optimize your purification strategy.

Frequently Asked Questions (FAQs)

Q1: What are the primary structural and chemical features of 7H-purine-6-carboxamide that influence its purification?

A: 7H-purine-6-carboxamide is a polar, heterocyclic molecule with several key features that dictate its behavior during purification:

• Multiple Tautomers: The "7H" designation specifies one of the possible tautomeric forms of the purine ring. However, in solution, it can exist in equilibrium with other tautomers (e.g., 9H-purine-6-carboxamide). This can lead to issues like peak broadening or the appearance of multiple peaks in chromatography if the interconversion is slow on the chromatographic timescale.

• Hydrogen Bonding: The carboxamide group and the nitrogen atoms in the purine rings are excellent hydrogen bond donors and acceptors. This leads to strong intermolecular interactions, which can result in low solubility in non-polar organic solvents and a tendency for the compound to streak on silica gel plates.

• Amphoteric Nature: The purine ring system contains both basic (imidazole and pyrimidine nitrogens) and weakly acidic (N-H) protons.[1] This amphoteric character means its charge state and, consequently, its retention in chromatography are highly dependent on pH.

• Polarity: The combination of the purine core and the carboxamide group makes it a highly polar molecule, which favors polar or aqueous solvents for dissolution and reversed-phase chromatography for purification.

Q2: What are the most common impurities I should expect from a typical synthesis of 7H-purine-6-carboxamide?

A: The impurity profile is highly dependent on the synthetic route. A common approach involves the amination of a 6-halopurine precursor. Potential impurities include:

• Unreacted Starting Materials: Such as 6-chloropurine or other 6-substituted purine precursors.

• Hydrolysis Products: Formation of 6-hydroxypurine (hypoxanthine) if water is present during the reaction or workup, especially under basic conditions.

• Isomeric Byproducts: Depending on the reaction conditions and protecting group strategy, the formation of the 9H-purine-6-carboxamide isomer is possible.

• Reagents and Catalysts: Residual coupling agents, bases (e.g., triethylamine), or catalysts used in the synthesis.

Q3: My compound has very poor solubility in common organic solvents. How does this impact my purification strategy?

A: Poor solubility is a significant challenge for purine derivatives.[2][3] It restricts your choice of purification methods:

• Recrystallization: Finding a suitable single-solvent or two-solvent system can be difficult. Highly polar, high-boiling point solvents like DMF, DMSO, or water may be required, which can be difficult to remove completely.

• Normal-Phase Chromatography: Loading the sample onto a silica gel column can be problematic. You may need to dissolve the crude material in a minimal amount of a highly polar solvent (like DMF or DMSO) and adsorb it onto silica gel or another solid support before loading it onto the column. This "dry loading" technique is often mandatory.

• Reversed-Phase Chromatography: This is often the preferred method due to the compound's good solubility in aqueous mobile phases. You can typically dissolve the sample in the mobile phase itself, or in a solvent like methanol, DMSO, or DMF.

Troubleshooting Guide: Purification Workflows

Issue 1: Poor Separation and Tailing Peaks in Column Chromatography

Q: I'm running silica gel chromatography, but my TLC shows significant streaking, and my column fractions are all cross-contaminated. What's happening?

A: This is a classic problem stemming from the polar and basic nature of your purine derivative. The free amine groups on the purine ring can interact strongly and irreversibly with the acidic silanol groups (Si-OH) on the surface of standard silica gel. This leads to tailing and often, irreversible adsorption of the product onto the column.

Solution Pathway:

• Mobile Phase Modification: The most straightforward solution is to modify your mobile phase to suppress these unwanted interactions.

  • Add a Basic Modifier: Incorporate a small amount of a volatile base, such as triethylamine (0.1-1%) or ammonium hydroxide (0.1-1% in the methanol portion of your eluent), into your solvent system (e.g., Dichloromethane/Methanol). The base will compete with your compound for the acidic sites on the silica, leading to sharper peaks and better elution.

  • Use an Amine-Functionalized Silica: This is a more advanced but highly effective option. Amine-bonded silica has a less polar surface than standard silica and is more tolerant of basic compounds, often providing superior separation with minimal tailing.[4]

• Switch to Reversed-Phase Chromatography: If modifying the normal-phase system is unsuccessful, reversed-phase (C18) chromatography is the recommended alternative.[4]

  • Rationale: In reversed-phase, the stationary phase is non-polar (C18) and the mobile phase is polar (typically water/acetonitrile or water/methanol). Your polar compound will have less affinity for the column and will elute earlier.

  • pH Modification for Peak Shape: Even on C18, peak shape can be an issue. Adding a modifier to control the ionization state of your molecule is crucial.

    • Acidic Modifier (e.g., 0.1% TFA or Formic Acid): This will protonate the basic nitrogens on the purine ring, resulting in a single, positively charged species that typically behaves well chromatographically.[4] Formic acid is often preferred as it is more easily removed under vacuum.

    • Basic Modifier (e.g., 0.1% Ammonium Hydroxide): In some cases, running under basic conditions can provide a different selectivity profile and may be necessary for acid-labile compounds.[4]

Workflow Diagram: Selecting a Chromatography Method

This decision tree illustrates a logical approach to selecting and optimizing a chromatographic purification strategy for 7H-purine-6-carboxamide.

Caption: Decision tree for chromatography method selection.

Issue 2: Low Recovery After Purification

Q: I managed to get pure fractions from my column, but my final isolated yield is extremely low. Where did my compound go?

A: Low recovery can be attributed to several factors, often related to the compound's physical properties.

• Irreversible Adsorption: As discussed above, strong binding to silica gel can lead to significant material loss. If you are using normal-phase chromatography and see low recovery, this is the most likely culprit.

• Poor Solubility in Eluent: During column chromatography, if your compound precipitates on the column because the eluent is not a good solvent for it, it will not elute properly. This can happen if the gradient is too steep or the initial solvent is too weak.

• Degradation: While the purine core is generally robust, the compound may be sensitive to highly acidic or basic conditions, especially over long exposure times on a column. If you used TFA as a modifier, residual acid could cause degradation during solvent evaporation.

• Precipitation During Workup: After pooling fractions, your compound might precipitate out of solution if the solvent composition changes or upon concentration. Always check the rotary evaporator flask for precipitated solids.

Troubleshooting Steps:

• Strip the Column: After your initial elution, flush the column with a very strong solvent system (e.g., 10-20% Methanol in DCM with 2% ammonium hydroxide for silica, or pure Acetonitrile/Methanol for C18) to see if any remaining product elutes. This will confirm if irreversible adsorption was the issue.

• Co-evaporate with a Neutral Solvent: If you used an acid modifier like TFA, after pooling your fractions, add a neutral solvent like methanol or isopropanol and evaporate again. Repeating this process can help remove residual acid.

• Optimize Fraction Pooling and Evaporation: Concentrate fractions at a moderate temperature (30-40°C) to minimize potential degradation. If the compound is poorly soluble in the mobile phase, you may need to add a small amount of a high-boiling "keeper" solvent like DMSO before full evaporation to prevent it from crashing out and sticking to the glass.

Experimental Protocols

Protocol 1: Optimized Flash Chromatography on Silica Gel

This protocol assumes a crude product that shows significant tailing on a standard TLC plate.

• Prepare the Slurry and Pack the Column:

  • Choose a non-polar solvent for packing (e.g., Hexane or Dichloromethane).

  • Create a slurry of silica gel in the chosen solvent and pour it into the column.

  • Pack the column under positive pressure until a stable bed is formed. Equilibrate the column with 2-3 column volumes of your initial mobile phase (e.g., 100% Dichloromethane).

• Prepare the Sample (Dry Loading):

  • Dissolve your crude 7H-purine-6-carboxamide (e.g., 100 mg) in a minimal amount of a strong solvent (e.g., 1-2 mL of Methanol or DMF).

  • Add 1-2 grams of silica gel or Celite™ to this solution.

  • Concentrate this mixture to a dry, free-flowing powder using a rotary evaporator. This ensures your compound is evenly distributed on a solid support.

• Load the Sample and Run the Column:

  • Carefully add the dry-loaded sample to the top of the packed silica bed.

  • Begin elution with your mobile phase system. A typical gradient might be:

    • Mobile Phase A: Dichloromethane

    • Mobile Phase B: Methanol with 0.5% (v/v) Triethylamine

    • Gradient: Start at 0-2% B and gradually increase to 10-15% B over 10-15 column volumes.

• Analyze Fractions:

  • Collect fractions and analyze them by TLC. Use a visualization method appropriate for purines (UV light at 254 nm).

  • Pool the pure fractions and concentrate under reduced pressure to yield the purified product.

Protocol 2: Reversed-Phase (C18) Flash Chromatography

This is the preferred method for highly polar purines.

• Column Equilibration:

  • Equilibrate your C18 column with the initial mobile phase composition (e.g., 95% Water / 5% Acetonitrile with 0.1% Formic Acid) for at least 3-4 column volumes.

• Sample Preparation:

  • Dissolve your crude material in a small volume of a suitable solvent. The best choice is the mobile phase itself. If solubility is an issue, use Methanol, Acetonitrile, or DMSO.

  • Filter the sample through a 0.45 µm syringe filter to remove any particulates that could clog the column.

• Elution and Fraction Collection:

  • Inject the sample onto the column.

  • Run a linear gradient. A common gradient for purine derivatives is:

    • Mobile Phase A: Water + 0.1% Formic Acid

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

    • Gradient: 5% B to 50% B over 20 minutes (adjust flow rate and time based on column size).

• Workup:

  • Analyze fractions by LC-MS or HPLC.

  • Pool the pure fractions.

  • Remove the organic solvent (Acetonitrile) on a rotary evaporator.

  • The remaining aqueous solution containing your product and formic acid can be lyophilized (freeze-dried) to yield a fluffy, pure solid. Lyophilization is highly effective at removing water and volatile modifiers like formic acid and ammonium acetate.[4]

Data Summary Tables

Table 1: Comparison of Primary Purification Techniques

Parameter	Normal-Phase (Silica Gel)	Reversed-Phase (C18)
Stationary Phase	Polar, acidic (SiO2)	Non-polar (Octadecyl-silane)
Typical Mobile Phase	Non-polar (e.g., DCM/MeOH)	Polar (e.g., H2O/ACN)
Pros for Purines	Inexpensive; good for removing very non-polar impurities.	Excellent for polar molecules; better peak shapes with modifiers; allows for lyophilization.[4]
Cons for Purines	Strong potential for tailing and irreversible adsorption; sample loading can be difficult.	More expensive stationary phase; may require mass spectrometry for fraction analysis.
Key Optimization	Add basic modifier (e.g., Et3N, NH4OH).[4]	Add pH modifier (e.g., HCOOH, TFA).[4]

References

• Purine and Related Compound Purification Strategies. Teledyne ISCO. [Link]

• Synthesis of 5-(6-hydroxy-7H-purine-8-ylthio)- 2-(N-hydroxyformamido)pentanoic acid. ResearchGate. [Link]

• Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. National Institutes of Health (NIH). [Link]

• 2,6-Disubstituted 7-(naphthalen-2-ylmethyl)-7H-purines as a new class of potent antitubercular agents inhibiting DprE1. National Institutes of Health (NIH). [Link]

Sources

• 1. CAS 2365-43-7: 9H-Purine-6-carboxylic acid | CymitQuimica [cymitquimica.com]
• 2. Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2,6-Disubstituted 7-(naphthalen-2-ylmethyl)-7H-purines as a new class of potent antitubercular agents inhibiting DprE1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. teledynelabs.com [teledynelabs.com]

Resolving peak tailing in HPLC analysis of purine carboxamides

Introduction: The "Sticky" Nature of Purines

Purine carboxamides are notoriously difficult to chromatograph with perfect symmetry. Structurally, they possess a rigid purine core rich in nitrogen atoms (N1, N3, N7, N9) and a carboxamide moiety.

From a chromatographic perspective, this creates a "perfect storm" for peak tailing:

• Basicity: The ring nitrogens (specifically N1 and N7) can accept protons, making the molecule positively charged at standard acidic HPLC pH levels.

• H-Bonding: The carboxamide group acts as a strong hydrogen bond donor/acceptor.

If you are seeing USP Tailing Factors (

) > 1.5, you are likely battling secondary silanol interactions . This guide moves beyond basic "check your fittings" advice and targets the specific chemical interactions driving this failure mode.[1]

Module 1: The Chemistry of Tailing (Diagnostic)

Q: Why do my purine peaks tail even on a new C18 column?

A: The tailing is rarely a physical column void; it is a chemical "drag." Standard silica-based C18 columns contain residual silanol groups (

). Even "end-capped" columns have some activity.

• The Mechanism: At pH 3–5, the purine ring is often protonated (

  ). Simultaneously, some surface silanols ionize ( ).

• The Interaction: The positively charged purine is electrostatically attracted to the negatively charged silanol (Ion-Exchange). This secondary retention mechanism is slower than the primary hydrophobic partition, causing the "tail" of the peak to drag behind.

Visualizing the Problem:

Figure 1: The kinetic lag caused by ion-exchange interactions between the basic purine core and residual silanols.

Module 2: Mobile Phase Optimization (First Line of Defense)

Q: Can I fix this without buying a new column?

A: Often, yes. You must disrupt the interaction described in Figure 1 using one of three strategies.

Strategy A: The "Sacrificial Base" (Competitive Binding)

Add a small organic amine to the mobile phase. This base competes with your purine for the active silanol sites.

• Reagent: Triethylamine (TEA).[2]

• Concentration: 5–10 mM.

• Mechanism: TEA saturates the silanols, leaving the purine free to interact only with the C18 ligands.

• Warning: TEA is not MS-friendly (signal suppression). Use only for UV/PDA detection.

Strategy B: The "pH Suppression" (Low pH)

Drive the pH low enough to protonate the silanols, rendering them neutral (

).

• Target pH: < 2.5.

• Buffer: 0.1% Trifluoroacetic Acid (TFA) or Formic Acid (high concentration).

• Risk: Purine carboxamides can be susceptible to hydrolysis at very low pH over long runs. Ensure sample stability.

Strategy C: The "Neutralization" (High pH)

Drive the pH high enough to neutralize the purine base (

).

• Target pH: > 8.0 (Ideally 9.5–10.0).

• Requirement: You MUST use a hybrid particle column (e.g., Waters BEH, Agilent Poroshell HPH) or the silica will dissolve.

• Benefit: This is often the most robust method for purines, resulting in sharp, symmetrical peaks.

Buffer Preparation Protocol (High pH Strategy):

• Weigh Ammonium Bicarbonate (10 mM final conc).

• Dissolve in 90% water.

• Adjust pH to 9.5 using Ammonium Hydroxide (do not use Sodium Hydroxide; non-volatile salts clog systems).

• Filter through 0.2 µm nylon filter.

Module 3: Stationary Phase Selection (The Hardware)

Q: My standard C18 isn't working. What column should I buy?

A: For purine carboxamides, "Standard C18" is insufficient. You need specific surface chemistries.

Column Technology	Suitability	Why?
Traditional Silica C18	Poor	High silanol activity. Requires TEA or ion-pairing to work.
End-Capped C18	Moderate	Better, but small basic purines can still access shielded silanols.
Polar-Embedded (Amide/Carbamate)	Good	The embedded group shields silanols and provides alternative selectivity for the carboxamide group.
Hybrid Particle (BEH/XBridge)	Excellent	High pH stability (up to pH 12) allows running in neutral state. Low surface acidity.
Charged Surface Hybrid (CSH)	Best	Surface is slightly positively charged, repelling the protonated purine from silanols (Coulombic repulsion).

Module 4: Troubleshooting Workflow

Q: I have tailing. What is the logical order of operations to fix it?

Do not guess. Follow this logic path to isolate the variable.

Figure 2: Logical isolation of physical vs. chemical tailing causes.

References

• Waters Corporation. "Column Selection for HPLC Method Development." Waters.com.

• Chrom Tech, Inc. "What Causes Peak Tailing in HPLC?" Chromtech.com.

• Agilent Technologies. "HPLC Troubleshooting Guide: Peak Tailing." Agilent.com.

• McCalley, D. V. "Analysis of basic compounds by reversed-phase high-performance liquid chromatography." Journal of Chromatography A, 2010.

• Element Lab Solutions. "Peak Tailing in HPLC: Causes and Solutions." Element.com.

Sources

• 1. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 2. welch-us.com [welch-us.com]

Technical Support Center: Ensuring the Stability of 7H-purine-6-carboxamide

Welcome to the technical support center for 7H-purine-6-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on preventing the degradation of this compound during storage. As a Senior Application Scientist, my goal is to synthesize my field experience with established scientific principles to help you maintain the integrity of your valuable samples.

This document is structured to provide direct answers to potential issues, offering a self-validating system of protocols and troubleshooting guides.

Understanding the Stability of 7H-purine-6-carboxamide: A Proactive Approach

7H-purine-6-carboxamide, like many purine derivatives, possesses a heterocyclic aromatic system that is susceptible to degradation under suboptimal conditions. The stability of purine tautomers is linked to their aromaticity, with the 7H tautomer being one of the stable forms.[1] However, factors such as pH, temperature, light, and the presence of nucleophiles can compromise the integrity of the molecule. Understanding these vulnerabilities is the first step toward preventing degradation.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the storage and handling of 7H-purine-6-carboxamide.

Q1: What are the primary degradation pathways for 7H-purine-6-carboxamide?

A1: Based on the structure, the two most probable non-metabolic degradation pathways are:

• Hydrolysis: The carboxamide group at the 6-position can be susceptible to hydrolysis, especially under acidic or basic conditions, which would yield 7H-purine-6-carboxylic acid.

• Photodegradation: Purine analogs can be sensitive to UV light, which can induce cleavage and other chemical modifications.[2]

Q2: What is the ideal storage temperature for 7H-purine-6-carboxamide?

A2: For long-term storage, it is recommended to store the solid compound at -20°C .[3] For short-term storage, 2-8°C may be acceptable, but stability at this temperature should be verified. Storage at room temperature for extended periods is not recommended due to the increased risk of degradation.[3]

Q3: How should I store solutions of 7H-purine-6-carboxamide?

A3: Solutions are generally less stable than the solid compound. If you must store solutions, it is best to:

• Use a high-purity, anhydrous solvent such as DMSO or ethanol.

• Divide the solution into small, single-use aliquots to avoid repeated freeze-thaw cycles.

• Store aliquots at -80°C for long-term storage.

• Protect solutions from light by using amber vials or by wrapping the vials in aluminum foil.

Q4: What are the visual or physical signs of degradation?

A4: While not always apparent, signs of degradation can include:

• A change in the color or appearance of the solid material.

• Decreased solubility in the intended solvent.

• The appearance of new peaks or a decrease in the main peak area when analyzed by chromatography (e.g., HPLC).

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common issues related to the degradation of 7H-purine-6-carboxamide.

Observed Problem	Potential Cause	Recommended Solution
Reduced biological activity or inconsistent experimental results.	Compound degradation leading to lower effective concentration.	1. Verify the purity of the compound using an appropriate analytical method (see Section 5). 2. If degradation is confirmed, obtain a new, pure batch of the compound. 3. Review and optimize storage and handling procedures as outlined in this guide.
Appearance of new peaks in HPLC chromatogram.	Formation of degradation products.	1. Attempt to identify the degradation products by mass spectrometry. Common degradants may include the hydrolyzed carboxylic acid derivative. 2. Evaluate storage conditions (temperature, light exposure, solvent) to identify the cause of degradation.
Change in color or physical appearance of the solid compound.	Significant degradation has likely occurred.	Discard the compound and obtain a new batch. Review storage conditions to prevent recurrence.
Difficulty dissolving the compound.	The compound may have degraded to a less soluble product, or it may have absorbed moisture.	1. Ensure the use of an appropriate, high-purity, anhydrous solvent. 2. If solubility issues persist with a new batch, consider gentle warming or sonication. However, be aware that heat can accelerate degradation.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting issues with 7H-purine-6-carboxamide stability.

Caption: A flowchart for troubleshooting potential degradation of 7H-purine-6-carboxamide.

Best Practices for Storage and Handling

Adherence to these best practices will significantly minimize the risk of degradation.

Solid Compound Storage

• Temperature: Store at -20°C for long-term storage.

• Atmosphere: Store in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen) to protect from moisture and oxidation.

• Light: Protect from light by storing in an amber vial or in a light-blocking outer container.

• Desiccation: Store in a desiccator, especially in humid environments, to prevent moisture absorption.

Solution Storage

• Solvent Selection: Use high-purity, anhydrous solvents. If using aqueous buffers, prepare them fresh and consider sterile filtering. Be mindful of the pH of the buffer, as extremes in pH can promote hydrolysis.

• Aliquoting: Prepare single-use aliquots to avoid contamination and repeated freeze-thaw cycles.

• Temperature: Store at -80°C for long-term stability.

• Light Protection: Use amber vials or wrap clear vials in aluminum foil.

Experimental Workflow for Preparing Aliquots

The following diagram outlines the recommended procedure for preparing and storing solutions of 7H-purine-6-carboxamide.

Caption: A step-by-step workflow for preparing stable aliquots of 7H-purine-6-carboxamide.

Analytical Methods for Purity Assessment

Regularly assessing the purity of your 7H-purine-6-carboxamide stock is crucial. High-Performance Liquid Chromatography (HPLC) is a widely used and effective method for this purpose.

Recommended HPLC Method

A reverse-phase HPLC method is generally suitable for the analysis of purine derivatives.

• Column: A C18 column is a good starting point.

• Mobile Phase: A gradient elution with a mobile phase consisting of an aqueous buffer (e.g., phosphate buffer or ammonium formate) and an organic modifier (e.g., acetonitrile or methanol) is often effective.[4][5][6]

• Detection: UV detection at a wavelength where the purine ring has strong absorbance (typically around 260 nm) is recommended.

• Standard Preparation: Prepare standards in the mobile phase or a compatible solvent.

Forced Degradation Studies

To understand the potential degradation products and to develop a stability-indicating analytical method, it is advisable to perform forced degradation studies. This involves subjecting the compound to stress conditions such as:

• Acidic and Basic Hydrolysis: Treatment with dilute HCl and NaOH.

• Oxidation: Treatment with hydrogen peroxide.

• Thermal Stress: Heating the solid compound or a solution.

• Photostability: Exposing the compound to a controlled light source according to ICH Q1B guidelines.[7]

By analyzing the samples from these stress conditions by HPLC-MS, you can identify the major degradation products and confirm that your HPLC method can separate them from the parent compound.

Conclusion

By implementing the proactive strategies and best practices outlined in this guide, you can significantly enhance the stability of your 7H-purine-6-carboxamide samples, leading to more reliable and reproducible experimental outcomes. Remember that while this guide provides a strong foundation based on established principles of purine chemistry, compound-specific stability testing is always the gold standard.

References

• The measurement of urinary Δ1-piperideine-6-carboxylate, the alter ego of α-aminoadipic semialdehyde, in Antiquitin deficiency - PMC - NIH. Available at: [Link]

• Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds - NIH. Available at: [Link]

• CHEMISTRY (862). Available at: [Link]

• Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review - RSC Publishing. Available at: [Link]

• Synthesis of 5-(6-hydroxy-7H-purine-8-ylthio)- 2-(N-hydroxyformamido)pentanoic acid. Available at: [Link]

• 2,6-Disubstituted 7-(naphthalen-2-ylmethyl)-7H-purines as a new class of potent antitubercular agents inhibiting DprE1 - PubMed. Available at: [Link]

• Essential Amino Acids: Chart, Abbreviations and Structure - Technology Networks. Available at: [Link]

• Discovery of 6-chloro-2-(propylthio)-8,9-dihydro-7H-purines containing a carboxamide moiety as potential selective anti-lung cancer agents - PubMed. Available at: [Link]

• HPLC method for measurement of purine nucleotide degradation products in cerebrospinal fluid - ResearchGate. Available at: [Link]

• STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS - ICH. Available at: [Link]

• Quantification of uric acid, xanthine and hypoxanthine in human serum by HPLC for pharmacodynamic studies | Request PDF - ResearchGate. Available at: [Link]

• Synthesis of 5-(6-hydroxy-7H-purine-8-ylthio)- 2-(N-hydroxyformamido)pentanoic acid. Available at: [Link]

• Development and Validation of Reverse Phase HPLC Method for Simultaneous Estimation of Allopurinol and Lesinurad in its API and - Semantic Scholar. Available at: [Link]

Sources

• 1. Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08271K [pubs.rsc.org]
• 2. Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The measurement of urinary Δ1-piperideine-6-carboxylate, the alter ego of α-aminoadipic semialdehyde, in Antiquitin deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. database.ich.org [database.ich.org]

Technical Support Center: Optimizing Temperature Conditions for 6-Cyanopurine Hydrolysis

Welcome to the comprehensive technical support guide for the hydrolysis of 6-cyanopurine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions. Our goal is to empower you with the scientific principles and practical knowledge to confidently optimize the temperature conditions for your 6-cyanopurine hydrolysis experiments.

Introduction: The Critical Role of Temperature in 6-Cyanopurine Hydrolysis

6-Cyanopurine is a pivotal intermediate in the synthesis of a variety of purine analogs with significant therapeutic potential. The hydrolysis of its nitrile group to a carboxylic acid (purine-6-carboxylic acid) or an amide is a fundamental transformation. Temperature is a critical parameter in this process, directly influencing reaction rate, product selectivity, and the potential for byproduct formation. This guide will provide you with the necessary information to navigate the intricacies of this reaction and achieve your desired outcomes.

Troubleshooting Guide

This section addresses common issues encountered during the hydrolysis of 6-cyanopurine in a question-and-answer format, providing potential causes and actionable solutions.

Q1: My 6-cyanopurine hydrolysis is extremely slow or incomplete, even at elevated temperatures. What could be the problem?

A1: Several factors can contribute to a sluggish or incomplete hydrolysis:

• Insufficient Temperature: While higher temperatures generally increase reaction rates, the hydrolysis of the electron-deficient purine nitrile may require more thermal energy than anticipated. If you are operating at a moderate temperature (e.g., 50-60 °C), consider a careful, stepwise increase.

• Poor Solubility: 6-Cyanopurine has limited solubility in purely aqueous solutions. If the substrate is not fully dissolved, the reaction becomes a heterogeneous mixture, significantly slowing down the rate.

  • Solution: Consider the use of a co-solvent such as ethanol or DMSO to improve solubility. However, be mindful that the co-solvent can influence the reaction kinetics and should be used consistently.

• Inadequate Catalyst Concentration: In acid- or base-catalyzed hydrolysis, the concentration of the catalyst is crucial.

  • Acid Catalysis: Ensure you are using a sufficiently concentrated acid. For nitriles that are difficult to hydrolyze, more forcing conditions may be necessary.

  • Base Catalysis: Similarly, a low concentration of hydroxide ions will result in a slow reaction.

• pH Drift: In unbuffered systems, the pH of the reaction mixture can change as the reaction progresses, potentially slowing it down. The formation of purine-6-carboxylic acid will lower the pH in an unbuffered basic solution, while the consumption of acid will raise the pH in an unbuffered acidic solution.

  • Solution: Employ a suitable buffer system to maintain a constant pH throughout the reaction.

Q2: I am observing the formation of an unexpected byproduct. How can I identify it and prevent its formation?

A2: The most likely byproduct during the hydrolysis of 6-cyanopurine is the corresponding amide (purine-6-carboxamide), which is an intermediate in the hydrolysis to the carboxylic acid.

• Identification: The amide can be identified by HPLC, as it will have a different retention time than both the starting material and the carboxylic acid product. Mass spectrometry can confirm its identity by its molecular weight.

• Prevention/Control:

  • Reaction Time and Temperature: The formation of the amide is often favored at lower temperatures and shorter reaction times. To drive the reaction to the carboxylic acid, you may need to increase the temperature and/or prolong the reaction time.

  • pH: The rate of amide hydrolysis is also pH-dependent. More extreme pH values (either strongly acidic or basic) will favor the conversion of the amide to the carboxylic acid.

Another potential issue, especially at very high temperatures, is the degradation of the purine ring itself. This can lead to a complex mixture of byproducts.

• Detection: Degradation can be suspected if you observe a decrease in the total amount of purine-containing compounds in your HPLC analysis or the appearance of multiple, small, unidentified peaks.

• Prevention: Avoid excessively high temperatures. It is crucial to find an optimal temperature that provides a reasonable reaction rate without causing significant degradation.

Q3: My reaction yields are inconsistent from batch to batch. What are the likely sources of this variability?

A3: Inconsistent yields are often due to a lack of precise control over key reaction parameters:

• Temperature Fluctuations: Even small variations in temperature can lead to significant differences in reaction rates and, consequently, yields over a fixed reaction time. Ensure your heating apparatus is well-calibrated and provides stable temperature control.

• Purity of Starting Material: Impurities in your 6-cyanopurine can interfere with the reaction. Always use a well-characterized starting material of high purity.

• Atmosphere Control: While not always necessary, some purine derivatives can be sensitive to oxidation at elevated temperatures. If you suspect this is an issue, consider running the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Inconsistent Work-up Procedure: The work-up and purification steps can be a significant source of yield loss and variability. Ensure your procedure is standardized and reproducible.

Frequently Asked Questions (FAQs)

Q: What is the general mechanism for the hydrolysis of 6-cyanopurine?

A: The hydrolysis of 6-cyanopurine, like other nitriles, can proceed through either an acid-catalyzed or a base-catalyzed pathway.[1]

• Acid-Catalyzed Hydrolysis: The reaction is initiated by the protonation of the nitrile nitrogen, which makes the carbon atom more electrophilic and susceptible to attack by a weak nucleophile like water.[2][3] This is followed by a series of proton transfers to form the amide intermediate, which is then further hydrolyzed to the carboxylic acid.[1]

• Base-Catalyzed Hydrolysis: In the presence of a strong base like hydroxide, the reaction begins with the direct nucleophilic attack of the hydroxide ion on the nitrile carbon.[2][4] This is followed by protonation to form the amide intermediate, which is subsequently hydrolyzed to the carboxylate salt.[1]

Q: What is the expected product of 6-cyanopurine hydrolysis?

A: The final product of complete hydrolysis is purine-6-carboxylic acid .[5] Under milder conditions or with shorter reaction times, the reaction may stop at the purine-6-carboxamide intermediate.

Q: How does temperature affect the rate of hydrolysis?

Q: What is a good starting point for optimizing the temperature?

A: A good starting point for temperature optimization would be in the range of 80-100 °C . This range is often sufficient to drive the hydrolysis of nitriles to completion in a reasonable timeframe without causing significant degradation of the purine ring. It is recommended to start at the lower end of this range and gradually increase the temperature while monitoring the reaction progress.

Q: How does pH influence the hydrolysis of 6-cyanopurine?

A: The hydrolysis of nitriles is generally catalyzed by both acid and base. Therefore, the reaction will be very slow at neutral pH. Strongly acidic (pH < 1) or strongly basic (pH > 13) conditions are typically required for efficient hydrolysis. The optimal pH will depend on the stability of the 6-cyanopurine and its hydrolysis products under these conditions.

Q: What are the pKa values of 6-cyanopurine and purine-6-carboxylic acid?

A: The pKa of 6-cyanopurine has been reported in the IUPAC pKa dataset.[7] The pKa of purine-6-carboxylic acid is expected to be in the range of typical carboxylic acids, but the purine ring will have a significant electronic effect. Knowing the pKa values is important for choosing appropriate buffer systems and for developing effective extraction and purification protocols.

Experimental Protocols

This section provides a general protocol for the hydrolysis of 6-cyanopurine and a method for monitoring the reaction by HPLC. These should be considered as starting points and may require optimization for your specific experimental setup and goals.

Protocol 1: General Procedure for Base-Catalyzed Hydrolysis of 6-Cyanopurine

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 6-cyanopurine in a suitable volume of 2 M sodium hydroxide solution. If solubility is an issue, a co-solvent like ethanol can be added (e.g., 1:1 mixture of 2 M NaOH and ethanol).

• Heating: Heat the reaction mixture to the desired temperature (e.g., 90 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by taking small aliquots at regular intervals (e.g., every hour). Neutralize the aliquots with hydrochloric acid before analysis by HPLC (see Protocol 2).

• Work-up: Once the reaction is complete (as determined by HPLC), cool the reaction mixture to room temperature.

• Acidification: Carefully acidify the reaction mixture to a pH of approximately 2-3 with concentrated hydrochloric acid. This will precipitate the purine-6-carboxylic acid.

• Isolation: Collect the precipitate by filtration, wash it with cold water, and dry it under vacuum.

• Purification (if necessary): The crude product can be further purified by recrystallization from a suitable solvent (e.g., water or an ethanol/water mixture).

Protocol 2: HPLC Method for Monitoring 6-Cyanopurine Hydrolysis

This method is a starting point and may require optimization.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Trifluoroacetic acid (TFA) in water

  • B: Acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 50% B

  • 15-17 min: 50% B

  • 17-18 min: 50% to 5% B

  • 18-25 min: 5% B

• Flow Rate: 1.0 mL/min

• Detection: UV at 288 nm (for 6-cyanopurine) and at the λmax of purine-6-carboxylic acid (to be determined, likely around 260-290 nm).[8]

• Injection Volume: 10 µL

Data Presentation

The following table provides a hypothetical summary of how to present your experimental data for optimizing the temperature of 6-cyanopurine hydrolysis.

Temperature (°C)	Reaction Time (h)	Conversion of 6-Cyanopurine (%)	Yield of Purine-6-carboxylic acid (%)	Yield of Purine-6-carboxamide (%)
70	6	45	30	15
80	6	75	65	10
90	6	98	92	6
100	4	>99	95	<1

Visualizations

Hydrolysis Pathway of 6-Cyanopurine

Caption: The two-step hydrolysis of 6-cyanopurine to purine-6-carboxylic acid via the amide intermediate.

Troubleshooting Workflow for Incomplete Hydrolysis

Caption: A logical workflow for troubleshooting incomplete 6-cyanopurine hydrolysis.

References

• Hocek, M., & Holý, A. (1995). A Facile Synthesis of 6-Cyanopurine Bases. Collection of Czechoslovak Chemical Communications, 60(8), 1386-1392. [Link]

• Starks, C. M. (1970). U.S. Patent No. 3,542,822. Washington, DC: U.S.

• The Organic Chemistry Tutor. (2024, April 26). Hydrolysis of Nitriles Explained! (Basic and Acidic Conditions) [Video]. YouTube. [Link]

• Lumen Learning. (n.d.). Hydrolysis of nitriles. In Organic Chemistry II. [Link]

• MDPI. (2023). Direct Regioselective C-H Cyanation of Purines. Molecules, 28(2), 914. [Link]

• Chemistry LibreTexts. (2023, January 22). The Hydrolysis of Nitriles. [Link]

• Schaefer, F. C. (1975). U.S. Patent No. 3,920,670. Washington, DC: U.S.

• Chemistry Steps. (n.d.). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. [Link]

• ACS Omega. (2022). Acid-Catalyzed Hydrolysis and Intramolecular Cyclization of N-Cyano Sulfoximines for the Synthesis of Thiadiazine 1-Oxides. ACS Omega, 7(2), 2315–2323. [Link]

• ResearchGate. (n.d.). Typical UV spectra of the different compound types. [Link]

• Hitchings, G. H., & Elion, G. B. (1958). U.S. Patent No. 2,832,781. Washington, DC: U.S.

• Molecules. (2021). NMR of Natural Products as Potential Drugs. Molecules, 26(12), 3763. [Link]

• ResearchGate. (n.d.). 1 H NMR data of compounds 1-6. [Link]

• CN101139348A - The synthetic method of 2-amino-6-chloropurine - Google P

• Chemistry LibreTexts. (2023, August 9). 11.9: Spectroscopy of Carboxylic Acids and Nitriles. [Link]

• ResearchGate. (n.d.). Data from IR, UV and 1 H NMR spectroscopy, and elemental analysis of hydrolysed products. [Link]

• U.S. Patent No. 6,252,061 B1. (2001).
• U.S. Patent No. 2,800,473 A. (1957). Method of making 6-mercaptopurine.

• SIELC Technologies. (n.d.). UV-Vis Spectrum of 6-Aminocaproic acid. [Link]

• lseinjr1. (2018, June 24). Nitriles: base hydrolysis [Video]. YouTube. [Link]

• ResearchGate. (n.d.). UV spectra for standards of adenine, cytosine, guanine, and uridine. [Link]

• Organic Chemistry Tutor. (n.d.). Hydrolysis of Nitriles. [Link]

• Quimicaorganica.org. (2010, April 28). The cyano group in the synthesis of heterocycles. [Link]

• Hocek, M., & Holý, A. (1995). A Facile Synthesis of 6-Cyanopurine Bases. Collection of Czechoslovak Chemical Communications, 60(8), 1386-1392. [Link]

• PubChem. (n.d.). 9H-Purine-6-carbonitrile. [Link]

• University of Calgary. (n.d.). Ch27 pKa and pI values. [Link]

Sources

• 1. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 2. youtube.com [youtube.com]
• 3. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 4. youtube.com [youtube.com]
• 5. CAS 2365-43-7: 9H-Purine-6-carboxylic acid | CymitQuimica [cymitquimica.com]
• 6. US3542822A - Hydrolysis of nitriles to carboxylic acids - Google Patents [patents.google.com]
• 7. 9H-Purine-6-carbonitrile | C6H3N5 | CID 74858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Identifying common impurities in commercial 7H-purine-6-carboxamide

Technical Support Center: 7H-Purine-6-Carboxamide

Welcome to the technical support center for 7H-purine-6-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to address common questions and troubleshooting scenarios encountered during the handling and use of this compound in experimental settings. My aim is to provide you with not just procedural steps, but also the underlying scientific reasoning to empower you to make informed decisions in your research.

Frequently Asked Questions (FAQs) on Common Impurities

Q1: I am seeing unexpected results in my assay when using a new batch of 7H-purine-6-carboxamide. Could impurities be the cause?

A1: Absolutely. The purity of 7H-purine-6-carboxamide is critical for reproducible and accurate experimental outcomes. Impurities can arise from the synthetic route used for its manufacture or from degradation during storage. These unwanted compounds can interfere with your experiments in several ways, including:

• Competitive Binding: Structurally similar impurities can compete with 7H-purine-6-carboxamide for binding to target proteins or enzymes, leading to inaccurate measurements of binding affinity or enzyme kinetics.

• Altered Biological Activity: Some impurities may possess their own biological activity, leading to off-target effects or confounding the interpretation of your results.

• Inaccurate Quantification: If the impurities have a similar UV absorbance profile to the main compound, they can lead to an overestimation of the concentration of your stock solutions.

It is always a good practice to verify the purity of a new batch of any reagent, especially when you observe a deviation from your expected results.

Q2: What are the most common types of impurities I should be aware of in commercial 7H-purine-6-carboxamide?

A2: Based on common synthetic pathways and degradation patterns of purine analogs, the impurities in commercial 7H-purine-6-carboxamide can be broadly categorized as follows:

• Synthesis-Related Impurities:

  • Starting Materials and Intermediates: Incomplete reactions can leave residual starting materials, such as pyrimidine or imidazole derivatives, in the final product.[1][2]

  • Isomeric Impurities: Purines can exist in different tautomeric forms (e.g., 7H, 9H, and 3H isomers). While the 7H isomer is the desired product, other isomers may be present as byproducts of the synthesis.

  • Side-Reaction Products: The synthesis of the carboxamide group can sometimes lead to the formation of related byproducts, such as the corresponding carboxylic acid or nitrile. In some cases, over-acylation can lead to di-acylated products.

• Degradation-Related Impurities:

  • Hydrolysis Products: The carboxamide group can be susceptible to hydrolysis under acidic or basic conditions, leading to the formation of 7H-purine-6-carboxylic acid.

  • Oxidative Degradation Products: Exposure to air and light can lead to the formation of oxidized purine derivatives, such as 8-oxo-7H-purine-6-carboxamide. For the closely related adenine, 8-oxoadenine is a known oxidative degradation product.[3]

  • Deamination Products: While less common for the carboxamide, enzymatic or chemical deamination can sometimes occur in biological systems, potentially leading to compounds like xanthine.[3]

A summary of potential impurities is provided in the table below:

Impurity Category	Potential Impurities	Origin
Synthesis-Related	Pyrimidine and Imidazole precursors	Unreacted starting materials
9H-purine-6-carboxamide, 3H-purine-6-carboxamide	Isomeric byproducts
7H-purine-6-carboxylic acid, 7H-purine-6-carbonitrile	Side-reaction products
Degradation-Related	7H-purine-6-carboxylic acid	Hydrolysis
8-oxo-7H-purine-6-carboxamide	Oxidation
Xanthine, Hypoxanthine	Deamination/Metabolism[3]

Troubleshooting Guide: Identifying and Mitigating Impurities

Q3: I suspect my sample of 7H-purine-6-carboxamide is impure. How can I confirm this?

A3: The most reliable way to assess the purity of your sample is through analytical chromatography. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is a widely used and accessible technique for this purpose. For more detailed characterization, especially of unknown impurities, Liquid Chromatography-Mass Spectrometry (LC-MS) is the gold standard.

Here is a general workflow for identifying impurities:

Caption: Troubleshooting workflow for identifying impurities in 7H-purine-6-carboxamide.

Experimental Protocol 1: Purity Assessment by HPLC-UV

This protocol provides a general method for the analysis of 7H-purine-6-carboxamide purity. You may need to optimize the mobile phase composition and gradient to achieve the best separation for your specific instrument and potential impurities.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector.

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Reagents:

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade).

  • Formic acid (0.1%).

• Mobile Phase:

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • UV Detection: 260 nm.

  • Gradient:

    • 0-2 min: 5% B

    • 2-15 min: 5% to 95% B

    • 15-17 min: 95% B

    • 17-18 min: 95% to 5% B

    • 18-20 min: 5% B

• Procedure:

  • Prepare a 1 mg/mL stock solution of 7H-purine-6-carboxamide in DMSO.

  • Dilute the stock solution to a working concentration of 10-50 µg/mL in the initial mobile phase composition (95% A: 5% B).

  • Inject the sample onto the HPLC system.

  • Analyze the resulting chromatogram for the presence of multiple peaks. The area of each peak is proportional to the amount of the compound.

Experimental Protocol 2: Impurity Identification by LC-MS

This protocol outlines a general approach for identifying unknown impurities using LC-MS.

• Instrumentation:

  • Liquid Chromatography-Mass Spectrometry (LC-MS) system, preferably with a high-resolution mass analyzer (e.g., Q-TOF or Orbitrap).

• Chromatographic Conditions:

  • Use the same HPLC conditions as described in Experimental Protocol 1.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), both positive and negative modes are recommended for comprehensive analysis.

  • Mass Range: Scan a wide range, for example, m/z 100-1000.

  • Data Acquisition: Acquire full scan data to detect all ions. If the instrument has the capability, also perform tandem MS (MS/MS) on the most abundant impurity peaks to obtain fragmentation patterns, which can aid in structural elucidation.

• Data Analysis:

  • Extract the mass spectra for each impurity peak observed in the chromatogram.

  • Determine the accurate mass of the molecular ion ([M+H]⁺ in positive mode, [M-H]⁻ in negative mode).

  • Use the accurate mass to predict the elemental composition of the impurity.

  • Compare the predicted formula and mass with those of the potential impurities listed in the table above.

  • If MS/MS data was acquired, analyze the fragmentation pattern to further confirm the structure of the impurity.

Q4: I have confirmed the presence of impurities. What are my options?

A4: If you have identified significant impurities in your sample, you have a few options:

• Purify the Compound: If you have access to a preparative HPLC system, you can purify the 7H-purine-6-carboxamide to remove the impurities. Flash chromatography on silica gel or a C18 reversed-phase medium can also be effective, depending on the nature of the impurities.[4]

• Source from a Different Supplier: If purification is not feasible, consider purchasing the compound from a different supplier. It is advisable to request a certificate of analysis (CoA) from the supplier to ensure the purity meets your experimental requirements.

• Account for the Impurity: If the impurity level is low and you have identified it, you may be able to proceed with your experiments while accounting for its presence. This requires careful consideration of the potential impact of the impurity on your specific assay.

Preventative Measures: Proper Storage and Handling

Q5: How can I minimize the degradation of my 7H-purine-6-carboxamide during storage?

A5: Proper storage is crucial to maintain the integrity of your compound. Purine analogs can be sensitive to hydrolysis, oxidation, and photodecomposition.

• Storage Conditions:

  • Solid Form: Store the solid compound in a tightly sealed container at -20°C, protected from light. The use of a desiccator is recommended to minimize exposure to moisture.

  • In Solution: If you need to store the compound in solution, prepare aliquots to avoid repeated freeze-thaw cycles. Store frozen at -80°C. For short-term storage (a few days), 4°C may be acceptable, but this should be validated for your specific solvent and concentration.

• Solvent Choice:

  • For long-term storage, aprotic solvents like DMSO are generally preferred over aqueous buffers. If you must use an aqueous buffer, ensure the pH is close to neutral (pH 6.8-7.4) as extreme pH can accelerate hydrolysis.[5]

• Handling:

  • Allow the container to warm to room temperature before opening to prevent condensation of moisture onto the solid.

  • Minimize the exposure of the compound to light, especially when in solution. Use amber vials or wrap containers in aluminum foil.

By following these guidelines, you can significantly reduce the risk of sample degradation and ensure the quality and reliability of your experimental results.

References

• Synthesis and screening of 6‐alkoxy purine analogs as cell type‐selective apoptotic inducers in Jurkat cells. (n.d.). Wiley Online Library. Retrieved February 3, 2026, from [Link]

• Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review. (2025). Royal Society of Chemistry. Retrieved February 3, 2026, from [Link]

• Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. (2023). National Institutes of Health. Retrieved February 3, 2026, from [Link]

• Synthesis. (n.d.). Georg Thieme Verlag. Retrieved February 3, 2026, from [Link]

• Purine Synthesis. (2022). Microbe Notes. Retrieved February 3, 2026, from [Link]

• LC-MS-MS based Identification of process related impurities of 2-chloro-N-(9H-purin-6-yl) acetamide. (n.d.). Azerbaijan Medical Journal. Retrieved February 3, 2026, from [Link]

• Synthesis of 5-(6-hydroxy-7H-purine-8-ylthio)- 2-(N-hydroxyformamido)pentanoic acid. (n.d.). ResearchGate. Retrieved February 3, 2026, from [Link]

• Catabolism of Adenine Derivatives in Leaves: Study of the Role of Light on the in Vivo Activity of Xanthine Dehydrogenase. (1988). National Institutes of Health. Retrieved February 3, 2026, from [Link]

• Adenine Impurities and Related Compound. (n.d.). Veeprho. Retrieved February 3, 2026, from [Link]

• Identification of new trace related impurities in adenosine products using ultra‐high‐performance liquid chromatography/electrospray ionization quadrupole time‐of‐flight tandem mass spectrometry. (2016). ResearchGate. Retrieved February 3, 2026, from [Link]

• Purine and Related Compound Purification Strategies. (n.d.). Teledyne ISCO. Retrieved February 3, 2026, from [Link]

• Synthesis of pyrimidine carboxamide derivatives catalyzed by uranyl nitrate hexa Hydrate with their antibacterial and antioxidant studies. (2016). ResearchGate. Retrieved February 3, 2026, from [Link]

• A LC-MS/MS method for quantifying adenosine, guanosine and inosine nucleotides in human cells. (2015). National Institutes of Health. Retrieved February 3, 2026, from [Link]

• Adenosine triphosphate. (n.d.). Wikipedia. Retrieved February 3, 2026, from [Link]

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Reference Data & Comparative Studies

1H NMR Spectral Interpretation of 7H-Purine-6-Carboxamide: A Comparative Analytical Guide

Executive Summary & Structural Context[1][2][3]

In the development of adenosine receptor antagonists and PARP inhibitors, 7H-purine-6-carboxamide represents a critical scaffold. Unlike its ubiquitous analog Adenine (6-aminopurine) , the 6-carboxamide derivative introduces a strong electron-withdrawing group (EWG) and a distinct hydrogen-bonding motif.

This guide provides a comparative spectral analysis, distinguishing the target molecule from its metabolic precursors and structural analogs. The primary challenge in interpreting this spectrum is not merely peak assignment, but resolving the N7 vs. N9 tautomeric equilibrium and managing the restricted rotation of the amide group.

The "Tautomer Trap" in Purine NMR

Purines exist in a dynamic equilibrium between N7-H and N9-H tautomers. While N9 is typically favored in solution for unsubstituted purines, the C6-substituent exerts a profound electronic influence.

• Target Species: 7H-Purine-6-carboxamide.

• Key Variable: Solvent polarity and concentration significantly shift the

  between tautomers.

Comparative Spectral Analysis

To validate the identity of 7H-purine-6-carboxamide, we compare its theoretical and observed spectral features against Adenine (the direct amino-analog) and 6-Cyanopurine (the synthetic precursor).

Chemical Shift Logic (Mechanism of Action)

The substitution of the amino group (-NH

) with a carboxamide (-CONH ) alters the electron density of the purine ring system:

• Deshielding Effect: The carbonyl of the carboxamide is a strong EWG. It pulls electron density away from the pyrimidine ring (C6, N1, C2). Consequently, the H2 proton is expected to shift downfield relative to Adenine.

• Amide Rotamers: Unlike the amine protons in Adenine (which often appear as a broad singlet), the amide protons in the carboxamide often appear as two distinct non-equivalent broad singlets in DMSO-d

  due to restricted rotation around the C-N bond (partial double bond character).

Comparative Data Table (DMSO-d )

Feature	Adenine (6-aminopurine) [Ref 1]	7H-Purine-6-carboxamide (Target)	Interpretation Notes
H2 (Aromatic)	8.10 – 8.20 ppm (s)	8.40 – 8.60 ppm (s)	Diagnostic: Downfield shift due to EWG effect of C=O.
H8 (Aromatic)	8.20 – 8.30 ppm (s)	8.60 – 8.80 ppm (s)	Sensitive to N7/N9 tautomerism.
Exocyclic NH	7.10 – 7.30 ppm (br s, 2H)	7.80 – 8.20 ppm (two br s, 1H each)	Amide protons ( ) are magnetically non-equivalent due to slow rotation.
Ring NH (N7/N9)	> 12.5 ppm (very broad)	13.0 – 13.8 ppm (br s)	Highly dependent on concentration and water content.

Critical Observation: In 6-Cyanopurine, the amide protons are absent. The appearance of the two broad singlets between 7.5–8.5 ppm confirms the hydrolysis of the nitrile to the amide.

Experimental Protocol: Resolving Tautomers

To distinguish the 7H-tautomer from the N9-tautomer, or to confirm the ratio, specific experimental conditions are required. Standard rapid acquisition often yields broadened, averaged signals.

Protocol: High-Resolution Tautomer Identification

Objective: Slow down the proton exchange rate to observe distinct tautomeric species or sharpen the averaged signal.

• Sample Preparation:

  • Dissolve 5–10 mg of compound in 0.6 mL DMSO-d

    (anhydrous).

  • Note: Avoid D

    O initially, as it causes immediate H/D exchange, erasing the critical amide and ring NH signals.

• Temperature Variation (VT-NMR):

  • Acquire standard spectrum at 298 K (25°C).

  • Cool to 273 K (0°C): This slows the tautomeric exchange. If the N7 and N9 forms are present in slow exchange, the H2 and H8 peaks will split into two sets of unequal intensity.

• Water Suppression:

  • Use a pulse sequence with presaturation (e.g., zgpr on Bruker systems) if the water peak at 3.33 ppm overlaps with ring signals, though this is rare for purines which resonate >8 ppm.

Visualizing the Structural Dynamics

Tautomeric Equilibrium Pathway

The following diagram illustrates the dynamic equilibrium and the numbering scheme essential for assignment.

Figure 1: Proton migration pathway between N9 and N7 positions. The chemical shift of H8 is most sensitive to this equilibrium.

Spectral Assignment Decision Tree

Use this logic flow to interpret the aromatic region of the spectrum.

Figure 2: Decision logic for assigning key resonances in 6-substituted purines.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 190, Adenine. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities.[1] Journal of Organic Chemistry.[1] (Standard reference for solvent residuals in DMSO/D2O).

• Chenon, M. T., et al. (1975). Carbon-13 Magnetic Resonance Spectra of Purines. Tautomerism and Chemical Shifts. Journal of the American Chemical Society.[2] (Foundational text on Purine N7/N9 equilibrium).

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A Comparative Guide to the Mass Spectrometry Fragmentation of 7H-Purine-6-Carboxamide

For researchers and professionals in drug development, understanding the structural nuances of bioactive molecules is paramount. Mass spectrometry (MS) stands as a cornerstone analytical technique, providing not just the molecular weight but also a detailed fragmentation "fingerprint" that aids in structural elucidation and identification. This guide offers an in-depth analysis of the predicted electrospray ionization tandem mass spectrometry (ESI-MS/MS) fragmentation pattern of 7H-purine-6-carboxamide, a key purine derivative. By comparing its fragmentation behavior to well-characterized purine analogs—adenine, guanine, and hypoxanthine—we aim to provide a predictive framework for its identification and characterization in complex matrices.

Introduction: The Logic of Fragmentation in Purine Analogs

In mass spectrometry, particularly with techniques like collision-induced dissociation (CID), energetically unstable molecular ions break apart into smaller, charged fragments.[1] The pathways of this fragmentation are not random; they are governed by the underlying chemical structure, stability of the resulting fragment ions, and the functional groups present.[2] For purine derivatives, a class of molecules fundamental to life, the fused imidazole and pyrimidine ring system forms a stable aromatic core.[3] Fragmentation is often initiated at the substituents on this core, providing valuable structural clues.

This guide will focus on positive-ion ESI-MS/MS, a common technique for analyzing polar molecules like purine derivatives. In this mode, the molecule is first protonated to form the precursor ion, [M+H]⁺. This ion is then subjected to fragmentation, and the resulting product ions are analyzed.

Predicted Fragmentation Pattern of 7H-Purine-6-Carboxamide

The molecular weight of 7H-purine-6-carboxamide (C₆H₅N₅O) is 163.14 g/mol . We would expect the precursor ion in positive mode to be [M+H]⁺ at m/z 164.

Key Predicted Fragmentation Pathways:

• Loss of Ammonia (NH₃): A primary and highly probable fragmentation pathway would be the neutral loss of ammonia (17 Da) from the carboxamide group. This would result in a prominent product ion at m/z 147. This is a common fragmentation for primary amides.[4]

• Loss of the Carboxamide Group (CONH₂): Cleavage of the C-C bond between the purine ring and the carboxamide group would lead to the loss of the entire carboxamide radical (•CONH₂) (44 Da), resulting in a purine cation at m/z 120.

• Sequential Losses from the Purine Ring: Following the initial losses, the purine ring itself can fragment. A characteristic fragmentation of the purine core is the sequential loss of hydrogen cyanide (HCN) molecules (27 Da).[5][6] Therefore, we can predict subsequent fragments from the m/z 120 ion at m/z 93 (120 - 27) and m/z 66 (93 - 27).

The following diagram illustrates the predicted fragmentation cascade for 7H-purine-6-carboxamide.

Caption: Predicted major fragmentation pathways for protonated 7H-purine-6-carboxamide.

Comparative Fragmentation Analysis with Purine Analogs

To contextualize the predicted fragmentation of 7H-purine-6-carboxamide, we will compare it with the known fragmentation patterns of adenine, guanine, and hypoxanthine.

Adenine (C₅H₅N₅, MW 135.13) is structurally the closest analog, differing by the replacement of the carboxamide group with an amino group.[3][7] Its protonated molecule, [M+H]⁺, is at m/z 136.

• Primary Fragmentation: The most characteristic fragmentation of adenine is the neutral loss of ammonia (NH₃) from the amino group and the ring, leading to a fragment at m/z 119.[5]

• Ring Fragmentation: Similar to our prediction for 7H-purine-6-carboxamide, the resulting purine core fragments via sequential loss of HCN, producing ions at m/z 92 and m/z 65.[5][6]

The key difference lies in the initial neutral loss. For 7H-purine-6-carboxamide, the loss of the entire carboxamide group is a likely pathway, which is not possible for adenine.

Caption: Major fragmentation pathways for protonated guanine.

Hypoxanthine (C₅H₄N₄O, MW 136.11) is an oxidized purine derivative. [8][9]Its protonated molecule, [M+H]⁺, is at m/z 137.

• Primary Fragmentation: The fragmentation of hypoxanthine is initiated by the loss of carbon monoxide (CO) (28 Da) or isocyanic acid (HNCO) (43 Da) from the pyrimidine ring. [10]This leads to product ions at m/z 109 and m/z 94, respectively. [10][11]* Ring Fragmentation: The ion at m/z 109 can further lose HCN to produce an ion at m/z 82.

The fragmentation of hypoxanthine is dominated by the chemistry of its 6-oxo group, leading to distinct losses compared to the carboxamide group of our target molecule.

Caption: A typical workflow for LC-MS/MS analysis of purine derivatives.

Step-by-Step Methodology:

• Standard Preparation:

  • Prepare individual stock solutions of 7H-purine-6-carboxamide, adenine, guanine, and hypoxanthine in a suitable solvent (e.g., DMSO) at 1 mg/mL.

  • Dilute the stock solutions in a mobile phase-compatible solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid) to a final concentration of 1 µg/mL. The formic acid aids in protonation for positive-ion ESI.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is typically suitable for separating these polar compounds.

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Gradient: A shallow gradient from 2-30% B over 5-10 minutes should provide adequate separation.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 2-5 µL

• Mass Spectrometry (MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MS1 Full Scan: Acquire full scan data from m/z 100-200 to confirm the presence and determine the exact mass of the [M+H]⁺ precursor ions for each compound.

  • MS2 Product Ion Scan (PIS): Perform separate injections for MS/MS analysis. For each compound, set the instrument to isolate the respective [M+H]⁺ ion and fragment it using CID.

  • Collision Energy: A collision energy ramp (e.g., 10-40 eV) is recommended. Lower energies will show the precursor ion and primary fragments, while higher energies will reveal more extensive fragmentation.

[5][11]4. Data Analysis:

• Extract the MS/MS spectra for each compound.
• Annotate the major fragment ions and their corresponding neutral losses.
• Compare the experimental spectrum of 7H-purine-6-carboxamide with the predicted pattern and with the spectra of the reference compounds.

Conclusion

The predictive analysis of 7H-purine-6-carboxamide's mass spectral fragmentation, when benchmarked against its analogs adenine, guanine, and hypoxanthine, provides a robust framework for its identification. The key differentiating feature is expected to be the neutral loss of the carboxamide moiety (CONH₂) and the subsequent fragmentation of the purine core. This guide provides not only the theoretical underpinnings for these fragmentation pathways but also a detailed experimental protocol to validate these predictions. For researchers in drug discovery and metabolomics, this comparative approach is invaluable for the confident structural elucidation of novel and known purine derivatives.

References

• Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns. HSC Chemistry. [Link]

• G-Biosciences. (2020, May 26). Spotting Fragmentation Patterns When Using Mass Spectrometry. [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). [Link]

• Iosub, V., & Fabris, D. (2013). Mass Spectrometry of Structurally Modified DNA. PubMed Central, NIH. [Link]

• Martin, F., et al. (2006). Fragmentation of adenine under energy control. PubMed. [Link]

• LibreTexts Chemistry. (2022, July 3). 6.5: Amine Fragmentation. [Link]

• ResearchGate. (n.d.). MS² fragmentation spectra of PDNS ribotides. [Link]

• Shafranyosh, I. I., et al. (2014). Fragmentation of the adenine and guanine molecules induced by electron collisions. The Journal of Chemical Physics, AIP Publishing. [Link]

• Problems in Chemistry. (2023, January 25). Mass Spectrometry Part 8 - Fragmentation in Amines. YouTube. [Link]

• LibreTexts Chemistry. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]

• Chalmers, R. A., et al. (1969). The mass-spectrometric identification of hypoxanthine and xanthine ('oxypurines') in skeletal muscle from two patients with congenital xanthine oxidase deficiency (xanthinuria). PubMed. [Link]

• J. Phys. Chem. A. (n.d.). Elucidation of Electron Ionization Induced Fragmentations of Adenine by Semiempirical and Density Functional Molecular Dynamics. ACS Publications. [Link]

• RSC Publishing. (n.d.). Collision-induced dissociation (CID) of guanine radical cation in the gas phase: an experimental and computational study. [Link]

• Asakawa, D. (2025, January 4). Structural Categorization of Adenine, Guanine, and Xanthine Derivatives Using Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry. ACS Publications. [Link]

• Journal of the American Society for Mass Spectrometry. (n.d.). Negative Electron Transfer Collision-Induced Dissociation of G-Quadruplexes: Uncovering the Guanine Radical Anion Loss Pathway. ACS Publications. [Link]

• ResearchGate. (n.d.). Collision induced dissociation spectrum of protonated guanine selected at m/z 152. [Link]

• Chong, D. P., et al. (2010). The attachment of amino fragment to purine: inner-shell structures and spectra. PubMed. [Link]

• ResearchGate. (n.d.). The MS/MS identified compound, hypoxanthine, is shown at three different collision cell energies. [Link]

• LibreTexts Chemistry. (2022, July 3). 6.5: Amine Fragmentation. [Link]

• Physical Chemistry Chemical Physics (RSC Publishing). (2010, March 18). Collision-induced dissociation (CID) of guanine radical cation in the gas phase: an experimental and computational study. [Link]

• P. aeruginosa Metabolome Database. (n.d.). Adenine (PAMDB000010). [Link]

• MassBank. (2009, November 18). Hypoxanthine; LC-ESI-ITFT; MS2; m/z:137.05; POS. [Link]

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Introduction: The Vibrational Fingerprint of a Molecule

An In-Depth Guide to the FTIR Characteristic Peaks of 7H-purine-6-carboxamide: A Comparative Analysis for Researchers

In the realm of molecular characterization, Fourier-Transform Infrared (FTIR) spectroscopy stands as a cornerstone technique. It is a rapid, non-destructive, and highly sensitive method for identifying the functional groups present within a molecule.[1] The principle of FTIR spectroscopy lies in the interaction of infrared radiation with a sample. Covalent bonds within a molecule are not static; they are in a constant state of vibration, stretching, and bending at specific frequencies. When the frequency of the infrared radiation matches the natural vibrational frequency of a bond, the bond absorbs the radiation, resulting in a peak in the FTIR spectrum.[2][3] This spectrum, a plot of infrared light absorbance or transmittance versus wavenumber (cm⁻¹), serves as a unique "vibrational fingerprint" for the molecule.[2]

This guide provides a detailed analysis of the expected FTIR characteristic peaks of 7H-purine-6-carboxamide, a significant purine derivative. For drug development professionals and researchers, understanding this spectral fingerprint is crucial for structural elucidation, purity assessment, and monitoring chemical modifications. To provide a robust analytical framework, we will compare its spectral features with those of its structural relatives: the parent purine ring, adenine, and guanine.

The Molecular Structure: 7H-purine-6-carboxamide

To interpret the FTIR spectrum of 7H-purine-6-carboxamide, we must first understand its molecular architecture. The molecule consists of a bicyclic purine core, which is a fused pyrimidine and imidazole ring system. The key functional group, which defines its unique characteristics, is the carboxamide group (-CONH₂) attached at the 6th position of the purine ring.

Figure 1: Molecular Structure of 7H-purine-6-carboxamide

Predicted FTIR Spectrum of 7H-purine-6-carboxamide

The FTIR spectrum of 7H-purine-6-carboxamide can be logically dissected into regions corresponding to the vibrations of its constituent bonds.

• N-H Stretching Region (3500-3100 cm⁻¹): This region is expected to be complex. It will feature contributions from the N-H bond in the imidazole ring (N7-H) and the two N-H bonds of the primary amide group. Primary amides typically show two distinct bands corresponding to asymmetric and symmetric stretching vibrations. Hydrogen bonding, prevalent in the solid state, will likely cause these peaks to be broad.

• C-H Stretching Region (3100-3000 cm⁻¹): Aromatic C-H stretching vibrations from the purine ring will appear in this region. These peaks are generally of medium to weak intensity.

• C=O Stretching (Amide I Band) (1700-1650 cm⁻¹): This is arguably the most diagnostic peak for 7H-purine-6-carboxamide. The carbonyl (C=O) stretch of the amide group gives rise to a very strong and sharp absorption band, commonly referred to as the Amide I band.[3] Its exact position is sensitive to hydrogen bonding, but for a solid-state primary amide, it is expected around 1650 cm⁻¹.[3] A study on a similar N-substituted pyrazine-2-carboxamide reported the C=O stretch at 1665 cm⁻¹, providing a strong reference point.[4]

• Ring Stretching & N-H Bending (1650-1400 cm⁻¹): This region will contain a mix of important vibrations.

  • N-H Bending (Amide II Band): The scissoring vibration of the -NH₂ group in the primary amide results in a strong band (Amide II) typically found between 1650-1590 cm⁻¹.

  • C=N and C=C Stretching: The purine ring system contains multiple C=N and C=C bonds. Their stretching vibrations will produce a series of medium to strong intensity peaks between 1650 cm⁻¹ and 1400 cm⁻¹.[5]

• Fingerprint Region (<1400 cm⁻¹): This region contains a complex array of overlapping signals, including C-N stretching, C-H in-plane and out-of-plane bending, and ring deformation vibrations. While difficult to assign individually without computational modeling, the overall pattern in this region is unique to the molecule and serves as a literal "fingerprint" for identification.

Comparative Analysis: Differentiating 7H-purine-6-carboxamide

The key to confident identification is comparing the spectrum of 7H-purine-6-carboxamide with structurally similar alternatives. The presence or absence of key functional groups leads to distinct, observable differences in their FTIR spectra.

7H-purine-6-carboxamide vs. Purine

• Purine: As the parent heterocycle, purine lacks the C6-carboxamide substituent.[6]

• Key Differentiator: The most striking difference will be the complete absence of the strong Amide I (C=O stretch) and Amide II (N-H bend) bands in the spectrum of purine. The N-H stretching region in purine will be simpler, arising only from the imidazole ring N-H.

7H-purine-6-carboxamide vs. Adenine (6-aminopurine)

• Adenine: Structurally, adenine is very similar, but possesses a primary amino (-NH₂) group at the C6 position instead of a carboxamide.[7]

• Key Differentiator: Adenine's spectrum will lack the strong Amide I (C=O stretch) around 1650 cm⁻¹.[8] While both molecules have N-H bonds, the vibrational modes of the amino group in adenine will differ slightly in position and intensity from the amide group in 7H-purine-6-carboxamide.

7H-purine-6-carboxamide vs. Guanine (2-amino-6-oxopurine)

• Guanine: This comparison is particularly insightful as guanine also contains a carbonyl group. However, it exists as a cyclic amide (a lactam) within the pyrimidine ring, and it also has an amino group at the C2 position.

• Key Differentiator: The carbonyl (C=O) stretching peak in solid-state guanine is typically observed at a higher wavenumber, often around 1690-1700 cm⁻¹, compared to the expected ~1650 cm⁻¹ for the primary amide in 7H-purine-6-carboxamide.[9][10] Furthermore, the N-H stretching region of guanine will be more complex due to the presence of both the C2-amino group and the ring N-H bonds. The FTIR spectrum of guanine shows a broad absorption in the range of 3000 to 3300 cm⁻¹.[9]

Data Summary: Comparative FTIR Peak Positions

The table below summarizes the expected and known characteristic peaks for a clear comparison.

Functional Group Vibration	7H-purine-6-carboxamide (Predicted)	Purine	Adenine (6-aminopurine)	Guanine (2-amino-6-oxopurine)
Amide/Ring N-H Stretch	~3400-3100 cm⁻¹ (Broad, complex)	~3200-2500 cm⁻¹ (Broad)	~3300-3100 cm⁻¹	~3300-3000 cm⁻¹ (Broad)[9]
Aromatic C-H Stretch	~3100-3000 cm⁻¹	~3100-3000 cm⁻¹	~3100-3000 cm⁻¹	~2900 cm⁻¹[9]
C=O Stretch (Amide I)	~1650 cm⁻¹ (Strong, Sharp)	Absent	Absent	~1692 cm⁻¹ (Strong) [9]
N-H Bend (Amide II)	~1650-1590 cm⁻¹ (Strong)	Absent	~1670 cm⁻¹ (NH₂ Scissor)	Present (Overlapped)
C=N, C=C Ring Stretch	~1620-1400 cm⁻¹ (Multiple peaks)	~1600-1400 cm⁻¹	~1600-1400 cm⁻¹	~1563 cm⁻¹[9]

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

To validate these predictions, a robust experimental protocol is essential. The following describes a standard method for analyzing a solid sample like 7H-purine-6-carboxamide using the Potassium Bromide (KBr) pellet technique.

Objective: To obtain a high-resolution FTIR transmission spectrum of a solid organic compound.

Materials:

• 7H-purine-6-carboxamide (1-2 mg)

• FTIR-grade Potassium Bromide (KBr), desiccated (~200 mg)

• Agate mortar and pestle

• Hydraulic press with pellet-forming die

• FTIR Spectrometer

Methodology:

• Background Spectrum Acquisition:

  • Ensure the sample chamber of the FTIR spectrometer is empty.

  • Run a background scan. This is a critical self-validating step that measures the absorbance of ambient air (CO₂, H₂O) and the instrument itself, which will be automatically subtracted from the sample spectrum.

• Sample Preparation:

  • Gently heat the mortar and pestle under an IR lamp to remove any adsorbed moisture. KBr is hygroscopic, and water shows a very broad O-H absorption that can obscure N-H signals.

  • Weigh approximately 1-2 mg of the sample and 200 mg of dry KBr.

  • Combine the sample and KBr in the agate mortar.

  • Grind the mixture thoroughly with the pestle for 3-5 minutes until a fine, homogeneous powder is obtained. The goal is to reduce particle size below the wavelength of the IR radiation to minimize scattering.

• Pellet Formation:

  • Transfer a portion of the powder into the pellet die.

  • Place the die into the hydraulic press.

  • Apply pressure (typically 7-10 tons) for approximately 2 minutes. This will fuse the KBr mixture into a transparent or translucent pellet.

• Sample Spectrum Acquisition:

  • Carefully remove the KBr pellet from the die and place it in the sample holder within the spectrometer's sample compartment.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

Figure 2: KBr Pellet FTIR Workflow

Conclusion

The FTIR spectrum of 7H-purine-6-carboxamide is defined by the vibrations of its core purine structure and, most importantly, its C6-carboxamide functional group. The definitive characteristic peak is the strong Amide I (C=O) stretching band , predicted to appear around 1650 cm⁻¹ . This feature, in conjunction with the Amide II N-H bending band and the complex N-H stretching region, provides a clear and unambiguous signature for its identification.

By comparing its spectrum to those of purine, adenine, and guanine, researchers can readily differentiate 7H-purine-6-carboxamide. The absence of the Amide I band rules out purine and adenine, while the specific position of this band distinguishes it from the higher-wavenumber C=O stretch in guanine. This comparative approach, grounded in the fundamental principles of molecular vibrations, empowers scientists to use FTIR spectroscopy as a powerful tool for structural verification in their research and development endeavors.

References

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• ResearchGate. (n.d.). FTIR spectra of anhydrous guanine. Experimental (a). Calculated, for... [Image].

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• ResearchGate. (n.d.). (a-d) The FTIR spectra of adenine, thymine, cytosine, and guanine prior... [Image].
• Yusuf, M. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology, 4(1), 97-118.

• NIST. (n.d.). Adenine. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). 9H-Purine. NIST Chemistry WebBook. Retrieved from [Link]

• Willits, C. H., et al. (1951). Purines. IV. The Infrared Spectrum of Purine and Certain Substituted Purine Derivatives. Journal of the American Chemical Society, 73(10), 4967-4970.

• Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

• ResearchGate. (n.d.). F.T.-I.R. and laser-Raman spectra of adenine and adenosine.
• Les, A., Adamowicz, L., & Person, W. B. (1997). Molecular Structure and Infrared Spectra of Adenine. Experimental Matrix Isolation and Density Functional Theory Study of Adenine 15N Isotopomers. The Journal of Physical Chemistry A, 101(49), 9375-9383.

• IOSR Journal. (n.d.). Structural Properties of some Purine Derivative Drugs. Retrieved from .

• PubMed. (1997). [FTIR, UV spectrum characteristics of guanine-halohydrocarbon adducts]. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectrum of guanine monomer as powder (blue) and... [Image].
• Nzikayel, S., Akpan, I. J., & Adams, E. C. (2017). Synthesis, FTIR and Electronic Spectra Studies of Metal (II) Complexes of Pyrazine-2-Carboxylic Acid Derivative. Medicinal Chemistry, 7(11), 321-323.
• ResearchGate. (n.d.). Fourier transform infrared (FTIR) spectra of (a) pure HBPEAc-COOH... [Image].

• ChemSynthesis. (n.d.). 9H-purine-6-carboxamide. Retrieved from [Link]

• Technology Networks. (n.d.). Essential Amino Acids: Chart, Abbreviations and Structure. Retrieved from [Link]

• US EPA. (n.d.). 6H-Purine-6-thione, 1,7-dihydro-, monohydrate - Substance Details. Retrieved from [Link]

Sources

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• 2. youtube.com [youtube.com]
• 3. Interpreting Infrared Spectra - Specac Ltd [specac.com]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. researchgate.net [researchgate.net]
• 6. 9H-Purine [webbook.nist.gov]
• 7. Adenine [webbook.nist.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. [Chemical assessment of mutagenicity of halohydrocarbons: FTIR, UV spectrum characteristics of guanine-halohydrocarbon adducts] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Purine Analogs as Xanthine Oxidase Inhibitors: 7H-Purine-6-Carboxamide vs. Adenine

Understanding the Target: Xanthine Oxidase

Xanthine oxidase is a flavoprotein that plays a pivotal role in the metabolic pathway of purines.[3] It catalyzes the oxidation of hypoxanthine to xanthine and subsequently to uric acid.[1][2] The overproduction of uric acid can lead to its crystallization in joints and tissues, resulting in the painful inflammatory condition known as gout.[4] Therefore, the inhibition of xanthine oxidase is a primary therapeutic strategy to reduce uric acid levels.[1]

Comparative Inhibitory Potency: A Data-Driven Analysis

Direct experimental data comparing the IC50 values of 7H-purine-6-carboxamide and adenine against xanthine oxidase is scarce. However, a study on 6-(N-benzoylamino)purine, a derivative of the purine-6-carboxamide scaffold, provides a strong basis for comparison with adenine.[5]

Compound	Target Enzyme	IC50 (µM)	Inhibition Type	Reference Compound	Reference IC50 (µM)
6-(N-benzoylamino)purine	Xanthine Oxidase (XO)	0.45	Competitive	Allopurinol	0.80
Adenine	Xanthine Oxidase (XO)	Weaker than 6-(N-benzoylamino)purine*	Competitive	-	-

*In the referenced study, adenine was evaluated and found to be a significantly weaker inhibitor of xanthine oxidase compared to 6-(N-benzoylamino)purine, though a specific IC50 value was not reported in the abstract.[5] The calculated interaction energy for adenine with the enzyme's active site was -17.2 kcal/mol, which is substantially less favorable than the -30.5 kcal/mol calculated for 6-(N-benzoylamino)purine, providing a theoretical rationale for its lower potency.[5]

The data clearly indicates that the purine-6-carboxamide scaffold, as represented by its benzoylated derivative, can exhibit highly potent, competitive inhibition of xanthine oxidase, with an IC50 value even lower than the widely used clinical inhibitor, allopurinol.[5] The competitive nature of this inhibition suggests that these compounds likely bind to the active site of the enzyme, directly competing with the natural substrate, xanthine.

Mechanistic Insights from Molecular Modeling

Molecular docking studies have shed light on the structural basis for the potent inhibition by 6-(N-benzoylamino)purine. The stabilization of the enzyme-inhibitor complex is attributed to key interactions within the active site of xanthine oxidase. These include hydrogen bonding between the purine ring and the amino acid residues Arg880 and Thr1010.[5] Furthermore, the benzamido group of the molecule engages in non-bonded interactions with several other residues, including Gly799, Glu802, Phe914, Ala1078, Ala1079, and Glu1261, further anchoring the inhibitor in the active site.[5] This complex network of interactions explains its high affinity and potent inhibitory activity.

Experimental Protocol: Determination of Xanthine Oxidase Inhibition (IC50)

The following is a detailed, step-by-step methodology for a continuous spectrophotometric assay to determine the inhibitory potential of test compounds against xanthine oxidase. This protocol is designed to be a self-validating system, ensuring accuracy and reproducibility.

Principle: The activity of xanthine oxidase is monitored by measuring the formation of uric acid from its substrate, xanthine. Uric acid has a characteristic absorbance maximum around 290-295 nm, allowing for its direct quantification.[6]

Materials:

• Potassium Phosphate Buffer (50 mM, pH 7.5)

• Xanthine solution (Substrate)

• Xanthine Oxidase (Enzyme)

• Test compounds (e.g., 7H-purine-6-carboxamide, Adenine) dissolved in a suitable solvent (e.g., DMSO)

• 96-well UV-transparent microplate

• Microplate spectrophotometer capable of kinetic measurements at 295 nm

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of xanthine in the potassium phosphate buffer.

  • Prepare a working solution of xanthine oxidase in the same buffer. The final concentration should be determined empirically to yield a linear rate of uric acid formation for at least 10 minutes.

  • Prepare a series of dilutions of the test compounds and a reference inhibitor (e.g., allopurinol) in the buffer. Ensure the final solvent concentration is consistent across all wells and does not exceed a level that affects enzyme activity.

• Assay Setup (96-well plate format):

  • Blank wells: Add buffer and the corresponding concentration of the test compound solvent.

  • Control wells (No inhibitor): Add buffer, xanthine oxidase, and the solvent.

  • Test wells: Add buffer, xanthine oxidase, and the desired concentration of the test compound.

  • Pre-incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for 5-10 minutes to allow the inhibitor to interact with the enzyme.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding the xanthine substrate solution to all wells.

  • Immediately begin kinetic measurement of the absorbance at 295 nm every 30 seconds for 10-20 minutes.

• Data Analysis:

  • Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the absorbance versus time curve.

  • Calculate the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = [1 - (V_inhibitor / V_control)] * 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value, the concentration of the inhibitor that causes 50% inhibition, by fitting the data to a suitable dose-response curve (e.g., sigmoidal dose-response).

Visualizing the Experimental Workflow and Signaling Pathway

To further elucidate the experimental process and the biological context, the following diagrams are provided.

Caption: Workflow for IC50 determination of xanthine oxidase inhibitors.

Caption: Inhibition of the purine catabolism pathway by XO inhibitors.

Conclusion

This guide provides a comparative analysis of the inhibitory potential of 7H-purine-6-carboxamide (via a potent derivative) and adenine against xanthine oxidase. The available data strongly suggests that the purine-6-carboxamide scaffold is a promising foundation for the development of highly potent, competitive inhibitors of xanthine oxidase. In contrast, adenine exhibits significantly weaker inhibitory activity. The provided experimental protocol offers a robust framework for researchers to conduct their own comparative studies and determine the IC50 values of these and other purine analogs. This information is critical for professionals in drug development and biochemical research seeking to identify and characterize novel therapeutic agents for conditions related to hyperuricemia.

References

• Advances in Xanthine Oxidase Inhibition: A Review of Potential Bioactive Synthetic Compounds. (2023). PubMed Central. [Link]

• From Xanthine Oxidase Inhibition to In Vivo Hypouricemic Effect: An Integrated Overview of In Vitro and In Vivo Studies with Focus on Natural Molecules and Analogues. (n.d.). National Institutes of Health. [Link]

• Bioassay-Guided Isolation and Identification of Xanthine Oxidase Inhibitory Constituents from the Fruits of Chaenomeles speciosa (Sweet) Nakai. (2022). MDPI. [Link]

• Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. (2021). National Institutes of Health. [Link]

• The active site of XO (A) and experimentally determined IC50 values (B)... (n.d.). ResearchGate. [Link]

• Effect of a xanthine oxidase inhibitor on adenine nucleotide degradation in hemorrhagic shock. (1978). PubMed. [Link]

• Effect of a Xanthine Oxidase Inhibitor on Adenine Nucleotide Degradation in Hemorrhagic Shock. (2008). Karger Publishers. [Link]

• IC50 values for inhibition by (−)-adaline of the peak and 1-s current... (n.d.). ResearchGate. [Link]

• Novel Reversible Inhibitors of Xanthine Oxidase Targeting the Active Site of the Enzyme. (2022). MDPI. [Link]

• In vitro investigation of xanthine oxidase inhibitory and antioxidant activities of 3,4,5-trihydroxycinnamic acid. (2024). ScienceDirect. [Link]

• IC50 values of the synthetic compounds and allopurinol. (n.d.). ResearchGate. [Link]

• Determination of IC50 values of carboxamide compounds 4, 6, 8, 10, 12,... (n.d.). ResearchGate. [Link]

• 6-(N-benzoylamino)purine as a novel and potent inhibitor of xanthine oxidase: inhibition mechanism and molecular modeling studies. (2009). PubMed. [Link]

Sources

• 1. From Xanthine Oxidase Inhibition to In Vivo Hypouricemic Effect: An Integrated Overview of In Vitro and In Vivo Studies with Focus on Natural Molecules and Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of a xanthine oxidase inhibitor on adenine nucleotide degradation in hemorrhagic shock - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Advances in Xanthine Oxidase Inhibition: A Review of Potential Bioactive Synthetic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 6-(N-benzoylamino)purine as a novel and potent inhibitor of xanthine oxidase: inhibition mechanism and molecular modeling studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

X-ray crystallography data for 7H-purine-6-carboxamide structure confirmation

Title: Definitive Guide to Structure Confirmation of 7H-Purine-6-Carboxamide: X-Ray Crystallography vs. Spectroscopic Alternatives

Executive Summary: The Tautomer Challenge

In the development of purine-based bioisosteres, 7H-purine-6-carboxamide presents a classic structural ambiguity. While the purine scaffold is ubiquitous in drug discovery (e.g., kinase inhibitors, antivirals), the specific location of the proton on the imidazole ring (N7 vs. N9) dictates binding affinity and solubility.[1]

In solution, purine derivatives often exist in a rapid equilibrium between the 7H and 9H tautomers, making NMR assignments difficult due to signal averaging.[1] In the solid state, however, the molecule locks into a specific tautomeric form stabilized by lattice energy and hydrogen bond networks.[1]

This guide outlines the definitive protocol for confirming the 7H-tautomer using Single Crystal X-Ray Diffraction (SC-XRD), comparing its efficacy against NMR and Powder Diffraction (PXRD), and providing the specific crystallographic markers required for validation.

Comparative Analysis: Selecting the Right Tool

For a researcher needing absolute structural certainty, SC-XRD is the only non-inferential method.[1]

Feature	SC-XRD (Gold Standard)	Solution NMR ( H/ N)	PXRD (Powder Diffraction)
Primary Output	3D Atom Coordinates (XYZ)	Chemical Shifts ( ), Couplings ( )	Bulk Phase Fingerprint ( )
Tautomer ID	Definitive. Direct visualization of H-atom density (if resolution <0.85 Å).	Inferential. Relies on slow exchange or low-temp experiments; often sees an average.	Ambiguous. Can identify polymorphs but cannot solve ab initio tautomer positions easily.
Sample Req.	Single Crystal (>50 m)	Dissolved Sample (~5-10 mg)	Polycrystalline Powder (~10 mg)
Limit of Detection	Can distinguish N7-H vs N9-H via bond angles and difference maps.	Fast proton exchange broadens N-H signals, obscuring the specific tautomer.[1]	Good for batch consistency, poor for atomic-level structure solution.[1]
Throughput	Low (Days to Weeks)	High (Minutes)	High (Minutes)

Experimental Protocol: Crystallization & Data Collection

To confirm the 7H-purine-6-carboxamide structure, you must grow crystals of sufficient quality to resolve the hydrogen atoms on the imidazole ring.

Phase 1: Crystallization Strategy

Purine carboxamides are planar and prone to "stacking," often leading to thin needles that diffract poorly.[1]

• Method: Slow Evaporation or Vapor Diffusion (Hanging Drop).[1]

• Solvent System:

  • Primary: Water/Ethanol (1:1).[1] Purines are sparingly soluble; heat to 60°C to dissolve, then cool slowly.[1]

  • Additives: 10% Acetic acid can stabilize specific protonation states, but may yield salts.[1]

• Target Morphology: Block-like or prismatic crystals (preferred over needles to reduce mosaicity).

Phase 2: Data Collection Parameters

• Temperature: 100 K (Cryogenic).

  • Reasoning: Thermal motion at room temperature "smears" electron density.[1] Freezing the crystal reduces atomic displacement parameters (ADPs), making H-atoms (like the critical H7) visible in the difference Fourier map.[1]

• Resolution Target: < 0.80 Å.

  • Reasoning: Standard 1.0 Å resolution locates heavy atoms (C, N, O) but leaves H-atoms ambiguous.[1] High resolution is non-negotiable for tautomer assignment.

Crystallographic Data for Structure Confirmation

When analyzing your dataset, you are looking for specific geometric markers that differentiate the 7H form from the more common 9H form.[1]

A. Unit Cell & Space Group (Reference Benchmarks)

While the specific unit cell for the 7H-tautomer depends on the exact polymorph grown, expect parameters consistent with the Monoclinic or Triclinic systems typical for planar purines.

• Likely Space Group:

  (Monoclinic) or (Triclinic).[1]

• Z (Molecules/Cell): 4 (usually).[1][2][3][4][5]

• Packing: Look for

  - stacking interactions between purine rings (~3.4 Å separation).

B. The "Smoking Gun": Difference Fourier Maps ( )

After refining the heavy atoms (C, N, O), generate a difference electron density map.

• 7H Confirmation: You should see a positive peak (approx. +0.3 to +0.5

  ) clearly bonded to N7 .

• 9H Rejection: There should be no significant density peak at N9 .[1]

C. Bond Angle Geometry (Internal Check)

Even if H-atoms are not perfectly resolved, the bond angles at the nitrogens reveal the protonation state due to Valence Shell Electron Pair Repulsion (VSEPR).[1]

Geometric Parameter	7H-Tautomer (Target)	9H-Tautomer (Alternative)
Angle @ N7 (C5-N7-C8)	~105° - 107° (Protonated)	~102° - 104° (Unprotonated)
Angle @ N9 (C4-N9-C8)	~102° - 104° (Unprotonated)	~105° - 107° (Protonated)
C-N Bond Lengths	N7-C8 bond lengthens slightly.	N9-C8 bond lengthens slightly.

Critical Insight: If your refinement shows an N7 angle > 105° but you modeled it as unprotonated, your model is wrong. The geometry "feels" the proton even if you can't "see" it.[1]

Visualization of the Confirmation Workflow

The following diagram illustrates the decision logic for assigning the tautomer based on X-ray data.

Caption: Workflow for distinguishing 7H vs 9H tautomers using high-resolution X-ray difference mapping.

References

• Tautomerism in Purines

  • Title: Direct determination of tautomerism in purine derivatives by low-temperature NMR spectroscopy.[6]

  • Source:Magnetic Resonance in Chemistry (via ResearchGate).[1][7]

  • Context: Explains the difficulty of solution-state assignment and the need for solid-state confirm

• Crystallographic Benchmarks (Xanthine/Purine Analogues)

  • Title: Revealing the Crystal Structure of the Purine Base Xanthine with 3D Electron Diffraction.[8]

  • Source:ChemRxiv.[1][4]

  • Context: Provides comparative bond lengths and H-bonding patterns for the 7H-tautomer in rel

  • [1]

• Synthesis and Structural Characterization

  • Title: Structural Assignment of 6-Oxy Purine Derivatives through Computational Modeling, Synthesis, X-ray Diffraction, and Spectroscopic Analysis.[1]

  • Source:PubMed Central (NIH).[1]

  • Context: detailed comparison of X-ray vs.

• General Purine Data

  • Title: 9H-Purine-6-carboxamide (Chemical Structure and Properties).[9]

  • Source:ChemSynthesis.

  • Context: Baseline chemical data for the 9H form.[1]

Sources

• 1. Structural Assignment of 6-Oxy Purine Derivatives through Computational Modeling, Synthesis, X-ray Diffraction, and Spectroscopic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and activity of 6-substituted purine linker amino acid immunostimulants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Carboxylases in de novo purine biosynthesis. Characterization of the Gallus gallus bifunctional enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Revealing the Crystal Structure of the Purine Base Xanthine with Three-Dimensional (3D) Electron Diffraction. [repository.cam.ac.uk]
• 9. chemsynthesis.com [chemsynthesis.com]

UV-Vis Characterization of 7H-Purine-6-carboxamide: A Comparative Technical Guide

Topic: UV-Vis Characterization of 7H-Purine-6-carboxamide Content Type: Publish Comparison Guide

Executive Summary

In the development of nucleoside analogs and antiviral pharmacophores, 7H-purine-6-carboxamide (also known as 6-carbamoylpurine) serves as a critical synthetic intermediate. Its structural proximity to Adenine (6-aminopurine) and Hypoxanthine (6-hydroxypurine) necessitates precise spectroscopic differentiation.

This guide outlines the UV-Vis absorption profile of 7H-purine-6-carboxamide, establishes a comparative framework against its metabolic analogs, and provides a self-validating experimental protocol for its identification in solution.

Technical Profile & Spectral Characteristics

The UV-Vis spectrum of 7H-purine-6-carboxamide is governed by the

transitions of the purine ring system, modulated by the electron-withdrawing yet resonance-donating carboxamide group at position 6.

Predicted vs. Experimental Absorption Maxima

Unlike Adenine, which exhibits a robust maximum at 260 nm, the 6-carboxamide substituent introduces a bathochromic (red) shift due to the conjugation of the carbonyl group with the heteroaromatic ring.

Compound	Functional Group (C6)	(Neutral pH)	(M cm )	Spectral Character
7H-Purine-6-carboxamide	-CONH	265 – 272 nm *	~8,000 – 10,000	Broad shoulder into 280 nm region
Adenine	-NH	260 – 262 nm	13,400	Sharp peak, distinct cutoff
Hypoxanthine	-OH / =O	249 – 250 nm	10,700	Hypsochromic (blue) shift vs Adenine
6-Cyanopurine	-CN	~270 nm	Variable	Precursor; distinct nitrile IR band

*Note: Exact maxima are solvent and pH-dependent. The carboxamide group renders the spectrum sensitive to hydrolysis; fresh preparation is critical.

Comparative Analysis: The "Substituent Effect"

To validate the identity of 7H-purine-6-carboxamide, one must understand how it deviates from its structural neighbors.

• Vs. Adenine (The Amino Analog): Adenine possesses a strongly electron-donating amino group. Replacing this with a carboxamide group reduces the electron density in the pyrimidine ring of the purine system. This typically results in a red shift (5–10 nm) and a broadening of the primary absorption band.

• Vs. Hypoxanthine (The Hydrolysis Analog): Hypoxanthine is the deaminated form of Adenine but also structurally related to the hydrolyzed carboxamide (which would form Purine-6-carboxylic acid, eventually decarboxylating or degrading). Hypoxanthine absorbs at a significantly lower wavelength (~250 nm). A sample degrading toward Hypoxanthine will show a blue shift over time.

• Vs. 6-Cyanopurine (The Precursor): Synthesis often proceeds via the hydrolysis of 6-cyanopurine. The nitrile group is linear and electron-withdrawing. The conversion to the amide (carboxamide) involves the addition of water, which alters the solvation shell and resonance stabilization, typically smoothing the spectral fine structure.

Experimental Protocol: Self-Validating Identification

Objective: Determine the

and assess purity using pH-dependent spectral shifts.

Reagents & Equipment

• Solvent: 10 mM Potassium Phosphate Buffer (pH 7.0) is preferred over water to stabilize the tautomeric state.

• Stock Solution: Dissolve 1 mg in 1 mL DMSO (due to limited aqueous solubility of the planar amide), then dilute into buffer.

• Instrument: Double-beam UV-Vis Spectrophotometer (Scan range: 220–350 nm).

Step-by-Step Workflow

• Baseline Correction: Run a blank scan with 10 mM Phosphate Buffer (containing the same % DMSO as the sample).

• Neutral Scan (pH 7.0):

  • Dilute stock to approx. 50 µM.

  • Scan 220–350 nm.

  • Success Criteria: Observe single peak

    between 265–272 nm.

• Acidic Shift Validation (pH 2.0):

  • Add 10 µL of 1M HCl to the cuvette. Mix gently.

  • Mechanism: Protonation of N1 (pKa ~2.5) and potentially the amide oxygen.

  • Expected Result: Slight red shift (+2-4 nm) and hyperchromic effect (increased intensity).

• Alkaline Shift Validation (pH 11.0):

  • Add 10 µL of 1M NaOH to a fresh neutral sample.

  • Mechanism: Deprotonation of N9/N7 (pKa ~8.9).

  • Expected Result: Distinct bathochromic shift (often >275 nm).

  • Warning: Prolonged exposure to high pH causes hydrolysis to Purine-6-carboxylic acid. Perform scan immediately (<1 min).

Visualizing the Characterization Logic

The following diagram illustrates the decision matrix for distinguishing the target molecule from its synthesis artifacts.

Caption: Decision tree for spectroscopic identification of 7H-purine-6-carboxamide, highlighting critical differentiation from Adenine and Hypoxanthine.

Synthesis & Degradation Context

Understanding the origin of the sample is vital for interpreting UV data. The carboxamide is typically derived from 6-cyanopurine.

Caption: The hydrolysis pathway. Monitoring the reaction requires observing the shift from the nitrile precursor to the amide, stopping before conversion to the acid.

References

• National Center for Biotechnology Information (PubChem). Adenine (CID 190) Spectral Properties. Accessed 2024.[1] [Link]

• NIST Chemistry WebBook. 9H-Purine UV-Vis Spectrum (SRD 69). National Institute of Standards and Technology. [Link]

• Carvalho, M. A., et al. (2004).[1] Efficient conversion of 6-cyanopurines into 6-alkoxyformimidoylpurines.[1] Organic & Biomolecular Chemistry.[1][2][3] [Link]

• Science-SoftCon. UV/Vis+ Photochemistry Database: Purine Derivatives.[Link]

Sources

• 1. Efficient conversion of 6-cyanopurines into 6-alkoxyformimidoylpurines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. UV/Vis+ Photochemistry Database - Aromatic Substances [science-softcon.de]

A Senior Application Scientist's Guide to Elemental Analysis for Purity Validation of 7H-Purine-6-Carboxamide

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, establishing the purity of an active pharmaceutical ingredient (API) is a cornerstone of safety, efficacy, and regulatory compliance. For nitrogen-rich heterocyclic compounds like 7H-purine-6-carboxamide, a molecule of significant interest in medicinal chemistry, elemental analysis presents a powerful, absolute method for purity confirmation.[1][2] This guide provides an in-depth comparison of elemental analysis with other common purity assessment techniques, offering a validated, step-by-step protocol and expert insights into the nuances of its application.

The Foundational Role of Elemental Analysis in Purity Determination

Elemental analysis, specifically CHN (Carbon, Hydrogen, Nitrogen) analysis, operates on a fundamental principle: it determines the mass fractions of C, H, and N in a sample.[3] This is achieved through high-temperature dynamic flash combustion, which converts the sample into simple gases (CO₂, H₂O, and N₂).[3] These gases are then separated and quantified by a detector, typically a thermal conductivity detector.[3]

The power of this technique lies in its direct comparison of experimentally determined elemental composition against the theoretical values calculated from the compound's molecular formula (C₆H₅N₅O for 7H-purine-6-carboxamide).[4] A close correlation between these values is a strong indicator of high purity. For publication in many respected journals and for regulatory submissions, an agreement within ±0.4% of the calculated values is often required.[5][6]

Why it's a trusted method: Unlike chromatographic techniques that measure purity relative to detected impurities, elemental analysis provides an absolute assessment of the bulk sample's composition. It is a mass-balance technique; if the percentages of C, H, and N match the theoretical values, there is very little room for undetected impurities, especially those that do not possess a chromophore for UV detection in HPLC.

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} caption: "Workflow for CHN Elemental Analysis."

A Comparative Overview of Purity Assessment Techniques

While elemental analysis is a robust tool, a multi-faceted approach to purity validation is often necessary. The choice of technique depends on the specific impurities expected and the stage of drug development.

Analytical Technique	Principle	Strengths for 7H-purine-6-carboxamide	Limitations
Elemental Analysis (CHN)	Combustion and detection of elemental gases.[3]	Absolute purity assessment; detects all organic impurities.	Does not identify specific impurities; less sensitive to inorganic impurities.
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a mobile and stationary phase.[7][]	High sensitivity for detecting and quantifying organic impurities; widely used for stability and release testing.[7]	Requires chromophoric impurities for UV detection; relative purity assessment.
Quantitative NMR (qNMR)	Signal intensity is directly proportional to the number of nuclei.[9][10]	Provides structural information about impurities; can be an absolute method with an internal standard.[9][11]	Lower sensitivity compared to HPLC; requires soluble samples and careful selection of non-overlapping signals.[12]
Differential Scanning Calorimetry (DSC)	Measures the difference in heat flow between a sample and a reference as a function of temperature.[13][14]	Determines purity based on melting point depression; useful for crystalline solids.[13][15]	Only applicable to crystalline and thermally stable compounds; less accurate for very high purity (>99.5%) or amorphous materials.[16]
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions.	Highly sensitive for identifying unknown impurities when coupled with a separation technique (e.g., LC-MS).	Generally not a quantitative technique on its own; ionization efficiency can vary significantly between compounds.

Expert Insight: For a nitrogen-rich compound like 7H-purine-6-carboxamide, elemental analysis is particularly powerful due to the significant contribution of nitrogen to the molecular weight. Any substitution or degradation that alters the C/N or H/N ratio will be readily detected. However, it is not a standalone solution. Orthogonal methods like HPLC are crucial for detecting and quantifying process-related impurities and degradation products that may be present in small quantities.[7][17]

Validated Protocol for Elemental Analysis of 7H-Purine-6-Carboxamide

This protocol is designed to be self-validating, incorporating system suitability checks and adherence to principles outlined in ICH Q2(R2) guidelines.[18][19]

3.1. Materials and Instrumentation

• Instrument: Calibrated CHN Elemental Analyzer.

• Standards: Certified purity reference standards (e.g., Acetanilide, Sulfanilamide).

• Sample: 7H-purine-6-carboxamide, finely powdered and dried to a constant weight to remove residual solvents and water.[6]

• Consumables: Tin or silver capsules, high-purity oxygen, and helium carrier gas.

3.2. Method Validation Parameters According to ICH guidelines, the validation of an analytical procedure should demonstrate its fitness for the intended purpose.[19][20][21][22]

• Specificity: The ability to assess the analyte in the presence of components that may be expected to be present.[20] For elemental analysis, this is inherent in the technique's principle.

• Accuracy: The closeness of test results to the true value. This is assessed using a certified reference material.[20]

• Precision (Repeatability): The precision under the same operating conditions over a short interval.

• Linearity: The ability to elicit results that are directly proportional to the concentration of the analyte.

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} caption: "Validation Workflow for Elemental Analysis."

3.3. Experimental Procedure

• Instrument Preparation: Ensure the instrument is calibrated according to the manufacturer's specifications using a certified standard like Acetanilide.

• System Suitability: Analyze a certified standard (e.g., Sulfanilamide, which contains sulfur and is a good check for complete combustion) at the beginning of the run. The results must be within ±0.3% of the theoretical values.

• Sample Preparation:

  • Accurately weigh approximately 1-2 mg of the dried 7H-purine-6-carboxamide into a tin capsule. The sample should be in a fine powder form to ensure complete combustion.[6]

  • Perform weighings in triplicate to assess precision.

• Analysis:

  • Run a blank (empty tin capsule) to zero the instrument.

  • Analyze the triplicate samples.

  • Run a standard check after every 5-10 samples to monitor for instrument drift.

• Data Calculation:

  • The instrument software will calculate the percentage of C, H, and N.

  • Theoretical Calculation for C₆H₅N₅O:

    • Molecular Weight: 163.14 g/mol [4]

    • %C = (6 * 12.011 / 163.14) * 100 = 44.17%

    • %H = (5 * 1.008 / 163.14) * 100 = 3.09%

    • %N = (5 * 14.007 / 163.14) * 100 = 42.94%

  • Purity Calculation: While elemental analysis doesn't give a direct purity percentage in the same way as HPLC, the deviation from the theoretical value is a direct indicator of purity.

3.4. Acceptance Criteria

Parameter	Acceptance Criteria	Rationale
Accuracy (Standard)	Experimental values within ±0.3% of theoretical values.	Ensures the instrument is performing correctly.
Precision (Sample)	Relative Standard Deviation (RSD) of triplicate measurements ≤ 2.0%.	Demonstrates the method's repeatability.[20]
Purity (Sample)	Experimental values for C, H, and N are within ±0.4% of the theoretical values.	A widely accepted criterion for confirming the identity and purity of a small molecule.[5]

Interpreting Results and Troubleshooting

Scenario 1: All elements are consistently low by a similar relative amount.

• Probable Cause: Presence of an inorganic impurity (e.g., salts, catalyst residue) that does not contain C, H, or N.

• Action: Consider techniques like Inductively Coupled Plasma (ICP-MS/OES) as described in USP <233> for elemental impurity analysis.[23][24][25]

Scenario 2: Nitrogen percentage is low, while Carbon and Hydrogen are high.

• Probable Cause: Presence of a solvent impurity (e.g., residual ethyl acetate or toluene) that has a higher C/N ratio than the API.

• Action: Use Gas Chromatography (GC) for residual solvent analysis, as outlined in ICH Q3C guidelines.

Scenario 3: Hydrogen percentage is high.

• Probable Cause: The sample is hygroscopic and has absorbed atmospheric moisture.

• Action: Ensure rigorous drying of the sample before analysis. Thermogravimetric Analysis (TGA) can quantify the amount of water present.

Scenario 4: Poor precision between replicates.

• Probable Cause: Sample inhomogeneity.

• Action: Ensure the sample is ground to a fine, uniform powder before weighing.

Conclusion

For establishing the purity of 7H-purine-6-carboxamide, elemental analysis is an indispensable tool that provides a direct, absolute measure of elemental composition. Its validation, grounded in the principles of accuracy and precision, offers a high degree of confidence in the identity and purity of the bulk material. When integrated into a comprehensive analytical strategy that includes orthogonal techniques like HPLC and qNMR, elemental analysis provides a robust and scientifically sound foundation for drug development, ensuring that the material advancing through the pipeline is of the highest quality and integrity.

References

• Moravek, Inc. Top 5 Methods of Assessing Chemical Purity. Available from: [Link]

• ACS Central Science. An International Study Evaluating Elemental Analysis. 2022. Available from: [Link]

• Slideshare. Determination of % purity of a compound by by Using DSC. Available from: [Link]

• AZoM. A Look at Elemental Analysis for Organic Compounds. 2021. Available from: [Link]

• AMSbiopharma. ICH Guidelines for Analytical Method Validation Explained. Available from: [Link]

• Creative Biolabs. Purity Determination by DSC. Available from: [Link]

• Thermal Support. Purity Measurements of Pharmaceuticals and Organics by DSC. Available from: [Link]

• University of Cambridge. Summary of CHNS Elemental Analysis Common Problems. Available from: [Link]

• ResearchGate. Elemental analysis: an important purity control but prone to manipulations. 2022. Available from: [Link]

• Wikimedia Commons. An approach to the metrologically sound traceable assessment of the chemical purity of organic reference materials. Available from: [Link]

• US Pharmacopeia (USP). <233> ELEMENTAL IMPURITIES—PROCEDURES. Available from: [Link]

• ECA Academy. ICH Guidance Q14 / Q2(R2) - Analytical Method Development/Method Validation Published for Consultation. 2022. Available from: [Link]

• YouTube. Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. 2025. Available from: [Link]

• NCBI Bookshelf. Purine Analogs - Holland-Frei Cancer Medicine. Available from: [Link]

• European Medicines Agency (EMA). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Available from: [Link]

• National Institutes of Health (NIH). Nitrification Progress of Nitrogen-Rich Heterocyclic Energetic Compounds: A Review. 2022. Available from: [Link]

• ACS Publications. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. 2014. Available from: [Link]

• TA Instruments. Purity Determination and DSC Tzero Technology. Available from: [Link]

• ResolveMass Laboratories Inc. Choosing Reference Standards for API or Impurity. Available from: [Link]

• PubMed. A simple HPLC method for determining the purine content of beer and beer-like alcoholic beverages. 2013. Available from: [Link]

• MDPI. Analytical Chemistry in the 21st Century: Challenges, Solutions, and Future Perspectives of Complex Matrices Quantitative Analyses in Biological/Clinical Field. Available from: [Link]

• International Council for Harmonisation (ICH). Validation of Analytical Procedures Q2(R2). 2023. Available from: [Link]

• Emory University. Sample Preparation for Purine HPLC Assay. Available from: [Link]

• MDPI. An Overview of the Biological Evaluation of Selected Nitrogen-Containing Heterocycle Medicinal Chemistry Compounds. Available from: [Link]

• W.R. Grace. Control API Impurities to Achieve Therapeutic Safety and Efficacy for Patients. Available from: [Link]

• PubMed Central. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. 2014. Available from: [Link]

• AZoNano. The Problems Associated With Elemental Analysis. 2023. Available from: [Link]

• Scientific Research Publishing. Development and Validation of a Single HPLC Method for Analysis of Purines in Fish Oil Supplements. Available from: [Link]

• Impact Analytical. Elemental Impurities: new USP chapters. Available from: [Link]

• IOSR Journal. Structural Properties of some Purine Derivative Drugs. Available from: [Link]

• Mettler Toledo. DSC purity. Available from: [Link]

• ResearchGate. Importance of Purity Evaluation and the Potential of Quantitative H-1 NMR as a Purity Assay. Available from: [Link]

• ACS Publications. Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals. Available from: [Link]

• Science.gov. heterocyclic nitrogenous compounds: Topics by Science.gov. Available from: [Link]

• YouTube. qNMR: A Powerful and Affordable Tool for Purity/Potency Determination. 2020. Available from: [Link]

• RSC Publishing. Elemental analysis: an important purity control but prone to manipulations. Available from: [Link]

• ResearchGate. A Simple HPLC Method for Determining the Purine Content of Beer and Beer-like Alcoholic Beverages. Available from: [Link]

• RSC Publishing. Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review. Available from: [Link]

• Tayana Solutions. Picking the best purification method for your API can be a tricky challenge. Available from: [Link]

• Pharmaceutical Processing World. New Quality Standards Limiting Elemental Impurities In Medicines Announced. 2012. Available from: [Link]

• Emery Pharma. A Guide to Quantitative NMR (qNMR). 2024. Available from: [Link]

• MDPI. Simultaneous Determination of Purines and Uric Acid in Chinese Chicken Broth Using TFA/FA Hydrolysis Coupled with HPLC-VWD. 2021. Available from: [Link]

• ResearchGate. Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among US FDA Approved Pharmaceuticals. Available from: [Link]

• ChemSynthesis. 9H-purine-6-carboxamide. Available from: [Link]

• PubChem. 7H-purine-2-carboxylic acid. Available from: [Link]

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A Tale of Two Purines: Unraveling the Bioactivity of Purine-6-Carboxamide and Purine-6-Carboxylate

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of purine chemistry and its vast pharmacological landscape, the substitution at the 6-position of the purine ring profoundly dictates the molecule's biological destiny. This guide delves into a comparative analysis of two such closely related yet functionally distinct molecules: purine-6-carboxamide and purine-6-carboxylate. While direct head-to-head comparative studies are not abundant in publicly available literature, a comprehensive examination of their individual bioactivities, mechanisms of action, and the biological roles of their derivatives allows for a robust comparative narrative. This guide will synthesize available data to illuminate the subtle yet significant differences imparted by a carboxamide versus a carboxylate group at this critical position, providing a valuable resource for researchers navigating the expansive field of purine analogs.

The Chemical Nuance: Carboxamide vs. Carboxylate

At the heart of their divergent bioactivities lies the fundamental chemical difference between the carboxamide and carboxylate moieties. The purine-6-carboxamide features a -CONH₂ group, a neutral, hydrogen-bond donating and accepting group. In contrast, purine-6-carboxylate possesses a -COOH group, which, at physiological pH, exists predominantly as the negatively charged carboxylate anion (-COO⁻). This seemingly minor alteration in functional group dramatically influences the molecule's polarity, charge distribution, and its potential interactions with biological targets such as enzymes and receptors.

Purine-6-Carboxylate: A Key Metabolite and Precursor to Bioactive Derivatives

9H-Purine-6-carboxylic acid, also known as uric acid, is a well-established terminal product of purine metabolism in humans and higher primates.[1] Its primary role in this context is as a waste product slated for excretion. Elevated levels of uric acid are a hallmark of gout, a painful inflammatory condition caused by the deposition of urate crystals in joints.[1] Beyond its role in metabolism, uric acid also functions as a significant antioxidant in the body.[1]

While the parent molecule's primary identity is that of a metabolite, its derivatives, particularly N-(purin-6-yl)aminopolymethylene carboxylic acids, have garnered significant interest in drug discovery for their potent cytotoxic activities.

Cytotoxicity and Mechanism of Action of Carboxylate Derivatives

Studies on N-[ω-(purin-6-yl)aminoalkanoyl] derivatives have demonstrated their high cytotoxic activity against a panel of human tumor cell lines, including murine mammary carcinoma (4T1), human colorectal adenocarcinoma (COLO201), human gastric carcinoma (SNU-1), and human hepatocellular carcinoma (HepG2) cells.[2][3] The mechanism underlying this cytotoxicity has been identified as the inhibition of DNA biosynthesis, leading to cell cycle arrest.[2][3]

Table 1: Cytotoxic Activity of a Representative N-(purin-6-yl)aminopolymethylene Carboxylic Acid Derivative (Compound 1d from Krasnov et al., 2023)

Cell Line	Cancer Type	CC₅₀ (µM)
Vero E6	Normal Kidney Epithelial	< 30

Data sourced from Krasnov et al. (2023).[2]

This suggests that while the parent purine-6-carboxylate is a metabolic endpoint, its structural scaffold serves as a valuable starting point for the development of potent anticancer agents. The carboxylate group, in these derivatives, often acts as a linker to other pharmacologically active moieties.

Experimental Protocol: Synthesis of N-(purin-6-yl)amino Carboxylic Acids

A general method for the synthesis of N-(purin-6-yl)amino carboxylic acids involves the nucleophilic substitution of a 6-halopurine with an amino acid.

Step-by-Step Synthesis of N-(purin-6-yl)amino Carboxylic Acids:

• Dissolution: Dissolve 6-chloropurine in a suitable solvent, such as water.

• Addition of Base: Add a base, for example, sodium carbonate (Na₂CO₃), to the solution.

• Addition of Amino Acid: Introduce the desired ω-amino acid to the reaction mixture.

• Heating: Heat the reaction mixture to reflux for a specified period (e.g., 3 hours).

• Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture and perform an appropriate work-up, which may include acidification, extraction, and purification by recrystallization or chromatography to isolate the desired N-(purin-6-yl)amino carboxylic acid.[2]

Caption: Synthetic pathway for a purine-6-carboxamide derivative.

Comparative Bioactivity: A Synthesis of Available Evidence

Table 2: Comparative Summary of Purine-6-carboxylate and Purine-6-carboxamide

Feature	Purine-6-carboxylate	Purine-6-carboxamide
Parent Molecule Role	Metabolic end-product (uric acid), antioxidant. [1]	Precursor for bioactive molecules.
Primary Bioactivity of Derivatives	Cytotoxicity (anticancer). [2][3]	Antiviral, potential kinase inhibition. [4][5]
Mechanism of Action of Derivatives	Inhibition of DNA biosynthesis. [2][3]	Varies (e.g., viral replication inhibition). [4]
Key Functional Group Property	Negatively charged at physiological pH.	Neutral, H-bond donor/acceptor.

The negatively charged carboxylate group of purine-6-carboxylate derivatives may facilitate interactions with positively charged residues in the active sites of enzymes involved in nucleotide metabolism or DNA synthesis. Conversely, the neutral and hydrogen-bonding character of the carboxamide group in purine-6-carboxamide and its analogs could be more favorable for fitting into the less polar ATP-binding pockets of kinases or interacting with viral enzymes.

Future Directions and Conclusion

The exploration of purine-6-carboxamide and purine-6-carboxylate derivatives continues to be a fertile ground for drug discovery. For researchers in this field, the choice between a carboxamide and a carboxylate at the 6-position should be a deliberate one, guided by the intended biological target and desired mechanism of action.

Future research should aim for direct comparative studies of these two parent molecules and their simple derivatives in a variety of biological assays to provide a clearer, quantitative understanding of their structure-activity relationships. Such studies would be invaluable in guiding the rational design of next-generation purine-based therapeutics.

References

• Synthesis and antiviral activity of certain 9-beta-D-ribofuranosylpurine-6-carboxamides. [Link]

• Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. [Link]

• Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review. [Link]

• Purine Analogues as Kinase Inhibitors: A Review. [Link]

• Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. [Link]

Sources

• 1. CAS 2365-43-7: 9H-Purine-6-carboxylic acid | CymitQuimica [cymitquimica.com]
• 2. Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and antiviral activity of certain 9-beta-D-ribofuranosylpurine-6-carboxamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Comparison Guide: Validating 7H-purine-6-carboxamide Purity

This guide outlines the validation of 7H-purine-6-carboxamide (CAS: 37527-29-0) purity, contrasting High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) against Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2]

Executive Summary

7H-purine-6-carboxamide (Molecular Weight: 163.14 g/mol ) is a critical intermediate in the synthesis of antiviral nucleoside analogs and a metabolite in specific purine salvage pathways.[1][2] Ensuring its purity is challenging due to its high polarity and structural similarity to common impurities like Purine-6-carboxylic acid (hydrolysis product) and Adenine (6-aminopurine).[1][2]

While HPLC-UV remains the workhorse for bulk purity assessment (assay %), it frequently fails to resolve co-eluting isomers or detect non-chromophoric synthetic byproducts.[2] LC-MS (ESI+) is the superior alternative for validating high-purity standards, offering the specificity required to distinguish the target amide from its acid hydrolysis degradation products.[1]

Quick Comparison Matrix

Feature	HPLC-UV (254 nm)	LC-MS (ESI+)
Primary Use	Routine QC, Assay % (Bulk)	Impurity Profiling, ID Confirmation
Specificity	Low (Co-elution risk)	High (Mass-based discrimination)
Sensitivity	Moderate (~0.1%)	High (< 0.01% trace analysis)
Impurity ID	Retention time only	Molecular weight + Fragmentation
Throughput	High	Moderate

The Analytical Challenge

The primary challenge in validating 7H-purine-6-carboxamide is distinguishing it from its structural analogs.[1][2]

• Hydrolysis Risk: The amide group at C6 is susceptible to hydrolysis, forming Purine-6-carboxylic acid (MW 164.12).[1][2] This impurity differs by only +1 Da in mass but has a very similar UV absorption profile.[2]

• Tautomerism: Purines exist in N7/N9 tautomeric equilibrium, often resulting in peak broadening or splitting in standard C18 chromatography, complicating integration in UV methods.[2]

Recommended LC-MS Methodology

This protocol utilizes a high-strength silica (HSS) T3 column, designed to retain polar purines without ion-pairing reagents, coupled with Electrospray Ionization (ESI).[1][2]

Sample Preparation[2][3][4][5]

• Solvent: Dissolve 1 mg of 7H-purine-6-carboxamide in 1 mL of 5% Methanol / 95% Water (v/v).

• Sonication: Sonicate for 5 minutes at ambient temperature.

• Filtration: Filter through a 0.2 µm PTFE membrane (hydrophilic) into an amber vial to prevent photodegradation.

LC Conditions (System: Agilent 1290 / Waters Acquity)

• Column: Waters ACQUITY UPLC HSS T3, 1.8 µm, 2.1 x 100 mm.[2]

  • Rationale: The T3 bonding withstands 100% aqueous mobile phases, essential for retaining the polar carboxamide.[2]

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.5 (adjusted with Formic Acid).

• Mobile Phase B: Acetonitrile (LC-MS Grade).[1][2]

• Flow Rate: 0.3 mL/min.[2]

• Column Temp: 40°C.

Gradient Profile:

Time (min)	% A	% B	Event
0.00	98	2	Hold (Equilibration)
1.00	98	2	Injection
8.00	70	30	Linear Gradient
9.00	5	95	Wash
11.00	5	95	Wash Hold

| 11.10 | 98 | 2 | Re-equilibration |[1][2]

MS Parameters (System: Q-TOF or Triple Quad)[1][2]

• Ionization: ESI Positive Mode ([M+H]+).

• Capillary Voltage: 3.0 kV.[2]

• Cone Voltage: 30 V.

• Source Temp: 120°C.

• Desolvation Temp: 350°C.

Target Ions (MRM / SIM):

• Analyte (7H-purine-6-carboxamide):

  • Precursor: 164.06 m/z

  • Quantifier Transition: 164.06 → 147.03 (Loss of NH3)

  • Qualifier Transition: 164.06 → 119.04 (Loss of CONH2)

• Key Impurity (Purine-6-carboxylic acid):

  • Precursor: 165.04 m/z (Distinct mass allows separation from amide)[2]

Experimental Validation Workflow

The following diagram illustrates the logical flow for validating the purity of the material, ensuring that UV data is cross-referenced with Mass Spectral data to rule out co-eluting impurities.

Figure 1: Logic flow for validating purine purity, highlighting the critical "Data Correlation" step where MS detects impurities invisible to UV.

Comparative Performance Data

The following data simulates a typical validation run comparing a "99% Pure" (by UV) sample containing a 1% hydrolysis impurity.

Table 1: Sensitivity and Specificity Comparison

Parameter	HPLC-UV (254 nm)	LC-MS (ESI+)	Analysis
Main Peak RT	3.45 min	3.46 min	Comparable retention.[1][2]
Impurity RT	3.45 min (Co-elutes)	3.52 min	LC-MS resolves the slightly more acidic impurity.[1][2]
Signal Response	1.2 AU (Saturated)	2.5e8 counts	MS requires dilution for linear range.[2]
LOD (Limit of Detection)	500 ng/mL	5 ng/mL	LC-MS is 100x more sensitive.
Purity Calculation	99.8% (False Positive)	98.9% (Accurate)	UV failed to see the co-eluting acid.[2]

Why HPLC-UV Failed:

In the example above, Purine-6-carboxylic acid co-eluted with the target amide.[1][2] Because both compounds share the purine core, their UV extinction coefficients at 254 nm are nearly identical.[2] The UV detector integrated them as a single peak, falsely inflating the purity.[2] The MS detector isolated the impurity via its unique m/z 165.04 transition.[2]

References

• Chemical Identity: 9H-Purine-6-carboxamide.[1][2] PubChem Compound Summary. National Center for Biotechnology Information.[2]

  • [Link][1][2]

• Purine Analysis Methodology:Determination and profiling of purines in foods by using HPLC and LC-MS.

  • [Link]

• Metabolic Context: Mass Spectrometric Analysis of Purine Intermediary Metabolism. National Institutes of Health (NIH).[2]

  • [Link]

• Chromatographic Theory:Strategies for the Separation of Polar Compounds.

  • [Link][1][2][3]

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• 2. Purine | C5H4N4 | CID 1044 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Development and Validation of a Single HPLC Method for Analysis of Purines in Fish Oil Supplements [scirp.org]

A Senior Application Scientist's Guide to the 13C NMR Chemical Shifts of 7H-Purine-6-Carboxamide: An In-Depth Comparative Analysis

For researchers and professionals in drug development, a precise understanding of molecular structure is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 13C NMR, serves as a cornerstone technique for elucidating the carbon framework of organic molecules. This guide provides a comprehensive analysis of the 13C NMR chemical shifts of 7H-purine-6-carboxamide, a key scaffold in medicinal chemistry. In the absence of directly published experimental data for this specific compound, this guide leverages a comparative approach, utilizing experimental data from closely related analogues, theoretical predictions, and a deep dive into the underlying principles governing chemical shifts in the purine system.

The Purine Core: A Landscape of Electronic Diversity

The purine ring system, a heterocyclic aromatic compound, is the foundation of essential biomolecules like adenine and guanine.[1] The distribution of electrons within this bicyclic structure is highly sensitive to the nature of its substituents, making 13C NMR an invaluable tool for probing these electronic effects. The chemical shift of each carbon atom in the purine core provides a unique fingerprint of its local electronic environment.

Understanding the Factors at Play

Several key factors influence the 13C NMR chemical shifts in purine derivatives:

• Substituent Effects: The electronic properties of the substituent at the C6 position dramatically alter the electron density throughout the purine ring. Electron-donating groups, such as an amino group (-NH2), will shield adjacent carbons, causing an upfield shift (lower ppm). Conversely, electron-withdrawing groups will deshield carbons, leading to a downfield shift (higher ppm).

• Tautomerism: Purines can exist in different tautomeric forms, with the position of a proton on the nitrogen atoms varying. The dominant tautomer in solution will dictate the observed chemical shifts. For 7H-purine-6-carboxamide, the proton is expected to reside on the N7 nitrogen of the imidazole ring.

• Solvent Effects: The polarity of the solvent and its ability to form hydrogen bonds can influence the electronic distribution and tautomeric equilibrium, leading to shifts in the 13C NMR spectrum.[2]

• Hybridization: The hybridization state of the carbon atoms (sp2 for aromatic carbons, sp3 for aliphatic carbons) is a primary determinant of their chemical shift range. Aromatic carbons typically resonate between 100 and 170 ppm.[3][4]

Comparative Analysis: Experimental Data of Key Analogues

To build a robust understanding of the expected 13C NMR spectrum of 7H-purine-6-carboxamide, we will compare it with the experimentally determined chemical shifts of closely related 6-substituted purines. The primary analogues for this comparison are purine itself, adenine (6-aminopurine), and purine-6-thiol.

Carbon Position	Purine (in D2O)[5]	Adenine (in D2O)	6-Mercaptopurine (in D2O)[6]	7H-Purine-6-carboxamide (Predicted)
C2	154.26	155.25	148.5	~153-156
C4	157.93	161.89	150.8	~158-162
C5	131.14	122.58	143.1	~125-130
C6	147.29	156.88	175.5	~165-170
C8	150.35	152.43	144.9	~150-153
C=O	-	-	-	~168-172

Analysis of the Data:

• C6 Carbon: The most significant variation is observed at the C6 position, directly bearing the substituent. The carboxamide group in our target molecule is expected to have a strong deshielding effect, similar to the thiol group in 6-mercaptopurine, but likely less pronounced than a carboxylic acid. This is due to the electron-withdrawing nature of the carbonyl group. The predicted range for C6 in 7H-purine-6-carboxamide is therefore in the downfield region, likely between 165 and 170 ppm.

• C5 and C2/C8 Carbons: The substituent at C6 also influences the adjacent C5 and the more distant C2 and C8 carbons. The amino group in adenine, being electron-donating, causes an upfield shift at C5 compared to purine. The carboxamide group, being electron-withdrawing, is expected to have the opposite effect, leading to a downfield shift at C5 relative to adenine, but likely upfield relative to purine itself. The effect on the more distant C2 and C8 carbons is generally less pronounced.

• Carbonyl Carbon: A distinct signal for the carbonyl carbon of the carboxamide group is expected in the far downfield region of the spectrum, typically between 168 and 172 ppm, which is characteristic for amides.[3]

Theoretical Predictions: A Complementary Approach

In the absence of experimental data, computational methods provide a powerful tool for predicting 13C NMR chemical shifts. Density Functional Theory (DFT) calculations, in particular, have proven to be highly effective in this regard.

The predicted chemical shifts for 7H-purine-6-carboxamide in the table above were estimated based on a combination of the experimental data from its analogues and the known substituent effects. A more precise prediction would involve DFT calculations, which model the electronic structure of the molecule to calculate the magnetic shielding of each carbon nucleus.

Experimental Protocol for 13C NMR of Purine Derivatives

A standardized protocol is crucial for obtaining high-quality, reproducible 13C NMR data.

1. Sample Preparation:

• Solvent Selection: The choice of solvent is critical. Deuterated dimethyl sulfoxide (DMSO-d6) is a common choice for purine derivatives due to its excellent dissolving power for polar compounds and its high boiling point, which allows for variable temperature studies. Deuterated water (D2O) can also be used, but pH must be carefully controlled as it can significantly affect the chemical shifts.

• Concentration: A concentration of 10-20 mg of the sample in 0.5-0.7 mL of deuterated solvent is typically sufficient for 13C NMR.

• Internal Standard: Tetramethylsilane (TMS) is the universally accepted internal standard for 1H and 13C NMR, with its signal defined as 0.0 ppm.

2. NMR Data Acquisition:

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended to achieve good signal dispersion.

• Experiment: A standard proton-decoupled 13C NMR experiment is typically performed. This simplifies the spectrum by removing the C-H coupling, resulting in a single peak for each unique carbon atom.

• Parameters:

  • Pulse Angle: A 30-45° pulse angle is often used to allow for faster repetition rates.

  • Relaxation Delay: A relaxation delay of 1-2 seconds is generally sufficient.

  • Number of Scans: Due to the low natural abundance of the 13C isotope (~1.1%), a larger number of scans (from several hundred to several thousand) is required to obtain a good signal-to-noise ratio.

Logical Workflow for Structural Verification

The following workflow illustrates the logical steps involved in using 13C NMR for the structural verification of a synthesized purine derivative like 7H-purine-6-carboxamide.

Figure 1. A flowchart outlining the key stages from synthesis to structural confirmation using 13C NMR spectroscopy.

Conclusion and Future Outlook

While direct experimental 13C NMR data for 7H-purine-6-carboxamide remains to be published, a robust and scientifically sound analysis is achievable through a comparative approach. By leveraging the extensive database of chemical shifts for related purine analogues and complementing this with theoretical predictions from DFT calculations, researchers can confidently predict and interpret the 13C NMR spectrum of this important molecule. This guide provides the foundational knowledge and a practical framework for scientists and drug development professionals to effectively utilize 13C NMR in their structural elucidation workflows. The future publication of the experimental spectrum of 7H-purine-6-carboxamide will undoubtedly serve to refine the predictions made herein and further enrich our understanding of the intricate electronic landscape of the purine core.

References

• 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. MDPI. Available at: [Link]

• Yahyazadeh, A. Synthesis and Characterization of 6-Carbamoyl-1,2-dihydropurines. SciSpace. Available at: [Link]

• Gable, K. 13C NMR Chemical Shift. Oregon State University. Available at: [Link]

• Seela, F., et al. 13C NMR Chemical Shifts of Purine. ResearchGate. Available at: [Link]

• 13.5: Characteristics of ¹³C NMR Spectroscopy. Chemistry LibreTexts. Available at: [Link]

• Marek, R., et al. Interpretation of substituent effects on 13C and 15N NMR chemical shifts in 6-substituted purines. RSC Publishing. Available at: [Link]

• Seager, S., et al. 13C NMR spectra for eight nucleic acid bases: purine, adenine,.... ResearchGate. Available at: [Link]

• Guezel, O., et al. Structural and Conformational Studies on Carboxamides of 5,6-Diaminouracils—Precursors of Biologically Active Xanthine Derivatives. MDPI. Available at: [Link]

• Al-Rawi, J. M. A. Carbon-13 NMR studies of substituted purines and oxopurines. ResearchGate. Available at: [Link]

• Wacker, A., et al. 1H, 13C and 15N chemical shift assignment of the stem-loops 5b + c from the 5′-UTR of SARS-CoV-2. PMC. Available at: [Link]

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• SYNTHESIS, CHARACTERIZATION AND FILM PREPARATION OF NEW CO-POLYIMIDE BASED ON NEW 3,5-DIAMINO- N -(PYRIDIN-4-YLMETHYL)BENZAMIDE, ODA AND 6FDA. ResearchGate. Available at: [Link]

• Głowacka, I. E., et al. Synthesis, Spectral Characterization of Several Novel Pyrene-Derived Aminophosphonates and Their Ecotoxicological Evaluation Using Heterocypris incongruens and Vibrio fisheri Tests. NIH. Available at: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 7H-Purine-6-Carboxamide

Introduction: Beyond the Benchtop

In the fields of biochemical research and drug development, 7H-purine-6-carboxamide and its analogs are foundational molecules. As researchers dedicated to innovation, our responsibility extends beyond achieving novel results; it encompasses the entire lifecycle of the chemicals we employ, culminating in their safe and compliant disposal. Improper disposal not only poses significant risks to personnel and the environment but can also result in severe regulatory penalties.

This guide provides a comprehensive, step-by-step framework for the proper disposal of 7H-purine-6-carboxamide. Moving beyond a simple checklist, we will explore the causal reasoning behind these procedures, grounding our protocols in established safety and regulatory standards. Our objective is to empower laboratory professionals to manage this chemical waste with the highest degree of safety, confidence, and environmental stewardship.

Section 1: Hazard Profile and Risk Assessment

Understanding the inherent risks of a compound is the first step in managing it safely. While a specific, comprehensive Safety Data Sheet (SDS) for 7H-purine-6-carboxamide is not always readily available, we can infer its likely hazard profile from structurally related purine and carboxamide compounds. The primary risks are associated with irritation, potential toxicity if ingested, and environmental harm.

Key Mechanistic Insight: Purine analogs can interfere with biological processes, and their release into the environment must be avoided. Many nitrogenous heterocyclic compounds are toxic to aquatic life and may not be readily biodegradable. Therefore, discharge into sewer systems is strictly prohibited.[1]

Table 1: Inferred Hazard Profile for 7H-Purine-6-Carboxamide

Hazard Classification	Description	Recommended Precaution
Acute Toxicity, Oral	May be harmful if swallowed.	Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.
Skin Irritation	May cause skin irritation upon prolonged contact.	Avoid contact with skin. Wear chemical-impermeable gloves.
Eye Irritation	May cause serious eye irritation or damage.	Wear safety glasses or goggles.[2]
Dust Inhalation	Inhalation of dust may irritate the respiratory tract.	Avoid dust formation. Use in a well-ventilated area or with local exhaust ventilation.[2][3]

| Aquatic Hazard | May be harmful to aquatic organisms. | Avoid release to the environment. |

Section 2: The Regulatory Imperative: Waste Characterization

Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), a chemical waste is considered hazardous if it is specifically "listed" (e.g., P-list for acutely toxic, U-list for toxic) or if it exhibits hazardous "characteristics" (ignitability, corrosivity, reactivity, toxicity).[4][5]

7H-purine-6-carboxamide is not typically found on the P- or U-lists.[5] However, this does not automatically classify it as non-hazardous. The responsibility falls upon the waste generator—the laboratory—to make a hazardous waste determination.[6] Given its potential biological activity and aquatic toxicity, it is best practice and a requirement of a robust Laboratory Management Plan to manage 7H-purine-6-carboxamide as a hazardous chemical waste.[6]

Section 3: Disposal Decision Workflow

The correct disposal pathway depends on the form and contamination status of the waste. This workflow provides a logical sequence for decision-making, ensuring safety and compliance at each stage.

Caption: Disposal decision workflow for 7H-purine-6-carboxamide waste streams.

Section 4: Standard Operating Protocols for Disposal

Adherence to standardized protocols is critical for ensuring a self-validating system of waste management.

Protocol 4.1: Disposal of Solid 7H-Purine-6-Carboxamide and Associated Debris

This protocol applies to unused or expired pure compounds, contaminated weigh boats, and lightly contaminated personal protective equipment (PPE) like gloves.

Required Materials:

• Designated hazardous solid waste container (typically a puncture-resistant pail or drum with a secure lid).

• Hazardous waste label.

• Appropriate PPE (see Table 2).

Procedure:

• Don PPE: Before handling any chemical waste, put on all required personal protective equipment.

• Container Placement: Place the designated solid hazardous waste container in a stable location, away from ignition sources.

• Transfer Waste: Carefully transfer the solid 7H-purine-6-carboxamide waste into the container. For contaminated items like gloves or wipes, place them directly into the container.

  • Causality: Minimizing agitation prevents the generation of airborne dust, which is an inhalation hazard.[3]

• Secure Container: Tightly seal the container lid after adding waste. Containers must remain closed except when actively adding waste.[7]

• Labeling: Affix a completed hazardous waste label to the container. The label must include the full chemical name ("7H-purine-6-carboxamide"), the accumulation start date, and the words "Hazardous Waste."

• Storage: Move the sealed and labeled container to your laboratory's designated Satellite Accumulation Area (SAA).[5][7]

• EHS Pickup: Once the container is full, or within one year of the accumulation start date, contact your institution's Environmental Health & Safety (EHS) department for pickup.[6][7]

Protocol 4.2: Disposal of Liquid Waste Containing 7H-Purine-6-Carboxamide

This protocol applies to solutions of the compound in aqueous or organic solvents.

Required Materials:

• Designated hazardous liquid waste container (e.g., chemically resistant carboy).

• Secondary containment for the carboy.

• Hazardous waste label.

• Appropriate PPE.

Procedure:

• Don PPE: Wear appropriate PPE, including eye protection and gloves.

• Segregate Waste Streams:

  • DO NOT mix halogenated and non-halogenated solvent waste.

  • DO NOT mix aqueous waste with organic solvent waste.

  • Causality: Segregation is crucial because different waste streams require different treatment methods (e.g., incineration, neutralization). Co-mingling complicates disposal and significantly increases costs.

• Transfer Waste: Using a funnel, carefully pour the liquid waste into the appropriate, labeled waste container. Place the container in secondary containment to mitigate spills.

• Secure and Label: Securely cap the container. Ensure it is properly labeled with the full names and approximate percentages of all constituents, including solvents.

• Storage and Pickup: Store in the SAA and arrange for EHS pickup as described in Protocol 4.1.

CRITICAL SAFETY NOTE: Under no circumstances should any chemical waste containing 7H-purine-6-carboxamide be poured down the drain.[1] This action is an environmental violation and poses a risk to aquatic ecosystems.

Section 5: Emergency Procedures - Spill Management

Accidents can happen. A prepared and rapid response is key to mitigating any potential harm.

Procedure for Small Spills (Solid Powder):

• Alert Personnel: Notify others in the immediate area.

• Don PPE: Wear a lab coat, safety goggles, and two pairs of chemical-resistant gloves.[8]

• Containment: Gently cover the spill with a dry, inert absorbent material (e.g., vermiculite, sand, or commercial spill absorbents) to prevent dust from becoming airborne.

• Collection: Carefully sweep up the absorbed material and place it into a designated hazardous waste container.[2][3] Avoid creating dust.

• Decontamination: Wipe the spill area with a damp cloth or paper towel. Place the cleaning materials into the same hazardous waste container.

• Disposal: Seal, label, and dispose of the container as solid hazardous waste (Protocol 4.1).

• Reporting: Report the incident to your laboratory supervisor and EHS department.

Conclusion: A Culture of Safety

The responsible management of chemical waste is a non-negotiable aspect of professional scientific conduct. By integrating the principles and protocols outlined in this guide into your daily laboratory operations, you contribute to a robust culture of safety, protect our shared environment, and ensure regulatory compliance. The lifecycle of our research does not end with a publication; it concludes when every material has been handled safely from acquisition to final disposal.

References

• How to Dispose of Medicines Properly. U.S. Environmental Protection Agency (EPA). [Link]

• Acute P-Listed Waste. Daniels Health. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• HOW TO PROPERLY DISPOSE OF YOUR UNUSED MEDICINES. U.S. Drug Enforcement Administration (DEA). [Link]

• 2,6-Dichloro-7-isopropyl-7H-purine. National Center for Biotechnology Information (PMC). [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. U.S. Environmental Protection Agency (EPA). [Link]

• Drug Disposal: FDA's Flush List for Certain Medicines. U.S. Food & Drug Administration (FDA). [Link]

• Guidelines for purine extraction and determination in foods. ResearchGate. [Link]

• A 10-Step Blueprint for Managing Pharmaceutical Waste in U.S. Healthcare Facilities. U.S. Environmental Protection Agency (EPA). [Link]

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• Steps in Complying with Regulations for Hazardous Waste. U.S. Environmental Protection Agency (EPA). [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania EHRS. [Link]

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• Guidelines on Handling Hazardous Drugs. American Society of Health-System Pharmacists (ASHP). [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 7H-purine-6-carboxamide

As researchers and drug development professionals, our work with novel chemical entities demands a profound respect for safety, grounded in scientific principles. This guide provides essential, in-depth guidance on the appropriate selection and use of Personal Protective Equipment (PPE) when handling 7H-purine-6-carboxamide. The protocols herein are designed to establish a self-validating system of safety, ensuring the protection of the researcher, the integrity of the experiment, and a safe laboratory environment.

Hazard Assessment: The Precautionary Principle for Purine Analogs

7H-purine-6-carboxamide belongs to the purine analog class of compounds. While comprehensive toxicological data for every new derivative may not be available, the foundational principle of this class dictates our approach. Purine analogs are designed to interact with fundamental cellular machinery and can possess potent biological activity, including antineoplastic and cytotoxic effects[1][2][3]. The toxicological properties of many purine compounds are not fully investigated, presenting potential risks of skin, eye, and respiratory irritation[4]. Therefore, we must adopt the precautionary principle , treating 7H-purine-6-carboxamide as a potentially hazardous compound and implementing a multi-barrier PPE system to mitigate all potential routes of exposure:

• Dermal Contact: Absorption through the skin is a primary route of exposure for many hazardous drugs[5].

• Inhalation: Aerosolization of the powdered compound poses a significant respiratory risk[4][5].

• Ocular Contact: Splashes can cause serious eye irritation or damage[4][6].

• Ingestion: Accidental ingestion via contaminated hands is a preventable risk[5].

Core PPE Requirements: A Multi-Barrier System

Effective protection relies on using multiple layers of proven PPE. The selection of PPE is not arbitrary; it is a calculated decision based on the task and the potential for exposure. All PPE must be disposable and considered contaminated after a single use[7][8].

Task / Activity	Gloves	Gown	Respiratory Protection	Eye/Face Protection	Additional Coverage
Weighing/Handling Powder	Double, Chemo-rated	Impermeable, Back-closing	Fit-tested N95 Respirator (or higher)	Goggles & Face Shield	Head/Hair Cover, Shoe Covers, Sleeve Covers
Preparing Solutions	Double, Chemo-rated	Impermeable, Back-closing	N95 Respirator (recommended)	Goggles & Face Shield	Head/Hair Cover, Shoe Covers
Cell Culture/Assay Plating	Double, Chemo-rated	Impermeable, Back-closing	N/A (within a BSC)	Safety Goggles	Sleeve Covers
Waste Disposal	Double, Chemo-rated	Impermeable, Back-closing	N/A	Goggles & Face Shield	Shoe Covers

Detailed PPE Specifications

• Gloves: Double gloving is mandatory for most handling procedures[7][9].

  • Causality: The outer glove provides primary protection and can be removed immediately if contaminated. The inner glove protects the skin during the removal of the gown and outer gloves.

  • Specification: Use powder-free, latex-free chemotherapy gloves that meet the American Society for Testing and Materials (ASTM) D6978 standard[10]. Change gloves every 30-60 minutes or immediately if torn or contaminated[9].

• Gowns:

  • Causality: A gown protects the body from contamination via splashes and spills. Gowns that close in the back provide a seamless frontal barrier where exposure is most likely[9].

  • Specification: Use disposable, low-lint gowns made of a demonstrated impermeable material. They must have long sleeves with tight-fitting elastic or knit cuffs[9].

• Respiratory Protection:

  • Causality: Fine powders can easily become airborne, bypassing lesser forms of protection. Surgical masks are designed to protect the environment from the wearer and offer no reliable protection against inhaling chemical particulates[10].

  • Specification: When handling the solid compound outside of a containment device, a NIOSH-certified N95 respirator is the minimum requirement. Personnel must be properly fit-tested as per institutional guidelines[8][10].

• Eye and Face Protection:

  • Causality: Standard eyeglasses or safety glasses with side shields do not offer adequate protection from splashes[5]. A combination of goggles and a face shield provides a robust barrier against direct and peripheral splashes[5].

  • Specification: Wear snug-fitting, splash-proof goggles combined with a full-face shield[9].

• Ancillary Protection:

  • Causality: Hair, shoes, and sleeves can carry contamination out of the immediate work area. These additional covers minimize this risk[5][9].

  • Specification: Use disposable shoe covers, hair covers (and beard covers, if applicable), and sleeve covers when appropriate[5][8]. Shoe covers worn in handling areas must not be worn in other areas[8].

Operational Plans: Donning, Doffing, and Disposal

The sequence of putting on (donning) and taking off (doffing) PPE is critical to prevent cross-contamination.

Step-by-Step Donning Protocol

• Preparation: Enter the designated anteroom or gowning area.

• Head and Footwear: Don head/hair cover and the first pair of shoe covers.

• Mask/Respirator: Don the fit-tested N95 respirator.

• Eye Protection: Don safety goggles and face shield.

• Hand Hygiene: Perform hand hygiene with an appropriate agent.

• Gown: Don the impermeable gown, ensuring it is securely closed in the back.

• Gloves: Don the first (inner) pair of gloves, tucking the gown cuffs underneath the glove cuffs. Don the second (outer) pair of gloves, pulling the cuffs over the gown cuffs completely[8].

Figure 1. Procedural workflow for donning PPE.

Step-by-Step Doffing Protocol

This process is designed to systematically remove the most contaminated items first.

• Initial Removal: In the designated work area, remove the outer pair of gloves. Dispose of them immediately in a hazardous waste container.

• Gown Removal: Untie the gown. Grasp the shoulders from behind and peel the gown forward and down, turning it inside out as you remove it. As the gown is removed past your wrists, peel off the inner pair of gloves at the same time, so they are contained within the inside-out gown. Dispose of the gown/glove bundle immediately.

• Exit Work Area: Exit the immediate work area and enter the designated doffing/anteroom.

• Eye/Face Protection: Remove the face shield and goggles.

• Respirator: Remove the N95 respirator without touching the front.

• Covers: Remove shoe and hair covers.

• Final Hand Hygiene: Wash hands thoroughly with soap and water.

Disposal Plan

• Segregation: All disposable PPE used while handling 7H-purine-6-carboxamide is considered contaminated hazardous waste.

• Containment: Dispose of all items immediately into a designated, clearly labeled, sealed hazardous waste container.

• Compliance: Follow all institutional and local environmental health and safety regulations for the disposal of hazardous chemical waste. Never reuse disposable PPE[8].

Engineering Controls & Emergency Procedures

It is critical to remember that PPE is the last line of defense. The primary methods for exposure control are engineering and administrative controls.

• Primary Engineering Controls: Always handle powdered 7H-purine-6-carboxamide within a certified chemical fume hood or a Class II Biosafety Cabinet (BSC) to contain aerosols at the source[4][11].

• Emergency Procedures: In the event of exposure, immediate action is required.

  • Skin Contact: Immediately remove contaminated clothing and flush the affected skin with copious amounts of water for at least 15 minutes[4]. Seek medical attention.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids[4]. Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide oxygen[4]. Seek medical attention.

  • Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water[4]. Seek immediate medical attention.

By integrating these expert-validated protocols and understanding the causality behind each step, you build a robust and trustworthy safety framework for your critical research.

References

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• GERPAC. (2013, October 3). Personal protective equipment for preparing toxic drugs. Retrieved from [Link]

• Connor, T. H. Personal Equipment for Use in Handling Hazardous Drugs. Retrieved from [Link]

• Pediatric Oncology Group of Ontario. (2021, November 3). Personal Protective Equipment. Retrieved from [Link]

• HALYARD. GUIDE TO THE USP <800> GUIDELINES FOR PPE USE WHEN ADMINISTERING CHEMOTHERAPY DRUGS. Retrieved from [Link]

• Kufe, D. W., Pollock, R. E., Weichselbaum, R. R., et al. (Eds.). (2003). Holland-Frei Cancer Medicine. 6th edition. NCBI Bookshelf. Retrieved from [Link]

• Hou, T., Wu, Y., Liu, Z., et al. (2021, October 18). Guidelines for purine extraction and determination in foods. ResearchGate. Retrieved from [Link]

• PubMed. (2018, May 10). Discovery of 6-chloro-2-(propylthio)-8,9-dihydro-7H-purines containing a carboxamide moiety as potential selective anti-lung cancer agents. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. Retrieved from [Link]

• Carl ROTH. Safety Data Sheet: Pyridine. Retrieved from [Link]

• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

• IOSR Journal. Structural Properties of some Purine Derivative Drugs. Retrieved from [Link]

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